cGAMP (disodium)

Core Science & Biosynthesis

An In-Depth Technical Guide to 2'3'-cGAMP Disodium Salt: A Potent STING Agonist

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a robust immune response.[1][2][3] 2'3'-cyclic GMP-AMP (2'3'-cGAMP) is the endogenous second messenger that directly binds to and activates STING, triggering downstream signaling cascades that culminate in the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[4][5][6] This technical guide provides a comprehensive overview of the mechanism of action of 2'3'-cGAMP disodium salt as a STING agonist. It delves into the structural basis of STING activation, the subsequent cellular signaling events, and methodologies for assessing pathway activation. This document is intended to serve as a valuable resource for researchers and drug development professionals working to harness the therapeutic potential of the STING pathway in fields such as oncology and infectious diseases.[7]

Introduction: The cGAS-STING Pathway - A Sentinel of Innate Immunity

The innate immune system provides the first line of defense against invading pathogens. A key mechanism in this defense is the recognition of pathogen-associated molecular patterns (PAMPs), such as foreign DNA. The cGAS-STING pathway plays a pivotal role in detecting cytosolic double-stranded DNA (dsDNA), which can originate from viruses, bacteria, or even damaged host cells.[2][3]

The pathway is initiated by the enzyme cyclic GMP-AMP synthase (cGAS), which acts as a cytosolic DNA sensor.[8][9] Upon binding to dsDNA, cGAS undergoes a conformational change and catalyzes the synthesis of 2'3'-cGAMP from ATP and GTP.[9][10][11] This unique cyclic dinucleotide, with its mixed 2'-5' and 3'-5' phosphodiester bonds, serves as a second messenger, diffusing through the cytoplasm to its sole receptor, the STING protein.[4][12]

STING is a transmembrane protein primarily localized to the endoplasmic reticulum (ER).[12][13] Binding of 2'3'-cGAMP to the STING dimer induces a significant conformational change, initiating a signaling cascade that is central to the production of type I interferons and other inflammatory cytokines.[6][14] The disodium salt of 2'3'-cGAMP is a stable and soluble form of this critical signaling molecule, making it an invaluable tool for studying and modulating the STING pathway in a research setting.

The Core Mechanism: How 2'3'-cGAMP Activates STING

The activation of STING by 2'3'-cGAMP is a multi-step process involving precise molecular interactions and subcellular translocation.

Ligand Binding and STING Dimer Conformational Change

Under basal conditions, STING exists as a dimer in the ER membrane. The binding of a single molecule of 2'3'-cGAMP to the V-shaped pocket of the STING dimer's cytosolic ligand-binding domain (LBD) is the critical initiating event.[15][16] This binding induces a significant conformational change, causing the LBDs to close over the ligand.[6] This "closed" conformation is thought to be the active state of the STING protein.

STING Translocation and Downstream Signaling Complex Assembly

Upon activation, the STING dimer translocates from the ER to the Golgi apparatus.[12][14][17] This trafficking is a crucial step, as it facilitates the recruitment and activation of downstream signaling components. In the Golgi, STING serves as a scaffold to recruit TANK-binding kinase 1 (TBK1).[14][17]

The recruitment of TBK1 to the STING C-terminal tail leads to its autophosphorylation and activation. Activated TBK1 then phosphorylates the transcription factor interferon regulatory factor 3 (IRF3).[11][12] STING can also activate the nuclear factor-κB (NF-κB) pathway, often through the recruitment and activation of IκB kinase (IKK).[12][18][19]

Nuclear Translocation and Gene Transcription

Phosphorylated IRF3 forms a dimer and translocates to the nucleus, where it binds to interferon-stimulated response elements (ISREs) in the promoters of genes encoding type I interferons, such as IFN-β.[9][11][12] Similarly, the activation of the NF-κB pathway leads to the translocation of NF-κB dimers to the nucleus, driving the expression of a broad range of pro-inflammatory cytokines and chemokines.[12]

The collective outcome of this signaling cascade is a potent antiviral and anti-tumor immune response, characterized by the robust production of type I interferons and other immune-stimulatory molecules.[20]

Visualizing the STING Activation Pathway

To better illustrate the intricate signaling cascade, the following diagram outlines the key events in 2'3'-cGAMP-mediated STING activation.

Caption: 2'3'-cGAMP mediated STING signaling pathway.

Methodologies for Assessing STING Activation

Validating the activation of the STING pathway by 2'3'-cGAMP disodium salt requires a multi-faceted experimental approach. Below are key self-validating protocols that provide robust and reproducible data.

Luciferase Reporter Assays for Downstream Gene Expression

This is a widely used method to quantify the transcriptional activity downstream of STING activation.[21][22]

• Principle: A reporter plasmid containing a luciferase gene under the control of an IRF3- or NF-κB-responsive promoter (e.g., ISRE or NF-κB response elements) is transfected into cells.[23] Upon STING activation by 2'3'-cGAMP, the respective transcription factors are activated and drive the expression of luciferase, which can be quantified by measuring luminescence.

• Experimental Workflow:

  • Cell Seeding: Seed cells (e.g., HEK293T, THP-1) in a 96-well plate.

  • Transfection: Co-transfect the cells with an ISRE- or NF-κB-luciferase reporter plasmid and a constitutively expressed control reporter plasmid (e.g., Renilla luciferase) for normalization.[22][23]

  • Stimulation: After 18-24 hours, treat the cells with varying concentrations of 2'3'-cGAMP disodium salt.[22]

  • Lysis and Measurement: After an appropriate incubation period (typically 6-24 hours), lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system.[21][23]

  • Data Analysis: Normalize the firefly luciferase signal to the Renilla luciferase signal to account for variations in transfection efficiency and cell number.

Caption: Luciferase reporter assay workflow.

Western Blot Analysis of Protein Phosphorylation

This technique directly assesses the activation of key signaling proteins in the STING pathway.

• Principle: Western blotting is used to detect the phosphorylated forms of STING, TBK1, and IRF3, which are indicative of pathway activation.

• Experimental Protocol:

  • Cell Treatment: Treat cells with 2'3'-cGAMP disodium salt for various time points.

  • Cell Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.

  • Protein Quantification: Determine the protein concentration of the lysates.

  • SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Probe the membrane with primary antibodies specific for phosphorylated STING (p-STING), phosphorylated TBK1 (p-TBK1), and phosphorylated IRF3 (p-IRF3).[21] Also, probe for total STING, TBK1, and IRF3 as loading controls.[21]

  • Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.

  • Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm the direct binding of 2'3'-cGAMP to STING within a cellular context.[24][25][26]

• Principle: The binding of a ligand to its target protein can alter the protein's thermal stability.[25] In CETSA, cells are treated with the ligand and then subjected to a temperature gradient. The amount of soluble protein remaining at each temperature is then quantified, typically by Western blot. An increase in the melting temperature of the target protein in the presence of the ligand indicates direct binding.

• Experimental Workflow:

  • Cell Treatment: Treat intact cells with 2'3'-cGAMP disodium salt or a vehicle control.

  • Heating: Aliquot the cell suspension and heat at different temperatures for a fixed time.

  • Lysis and Centrifugation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the insoluble fraction by centrifugation.

  • Protein Analysis: Analyze the amount of soluble STING protein in each sample by Western blot.

  • Data Analysis: Plot the amount of soluble STING as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of 2'3'-cGAMP confirms target engagement.

Quantitative Data Summary

The following table summarizes key quantitative parameters related to the interaction of 2'3'-cGAMP with STING.

Parameter	Value	Method	Reference
Binding Affinity (Kd)	3.79 nM	Isothermal Titration Calorimetry (ITC)	[6]
EC50 for IFN-β Induction	~1-10 µM (cell type dependent)	Luciferase Reporter Assay	[21][22]

Note: The effective concentration (EC50) for IFN-β induction can vary significantly depending on the cell type, the method of 2'3'-cGAMP delivery (e.g., transfection, electroporation), and the specific assay conditions.

Therapeutic Implications and Future Directions

The potent immune-stimulatory properties of 2'3'-cGAMP make it and other STING agonists highly attractive candidates for therapeutic development, particularly in the field of immuno-oncology.[7][27][28] Intratumoral administration of STING agonists has been shown to induce a robust anti-tumor immune response, leading to tumor regression in preclinical models.[27]

However, challenges remain, including the poor pharmacokinetic properties of 2'3'-cGAMP and the potential for off-target inflammatory side effects.[4] Current research is focused on developing novel STING agonists with improved drug-like properties, as well as innovative delivery strategies to enhance tumor-specific targeting.[10]

Conclusion

2'3'-cGAMP disodium salt is a powerful tool for activating the STING pathway and eliciting a potent innate immune response. A thorough understanding of its mechanism of action, from the initial binding event to the downstream transcriptional changes, is essential for researchers and drug developers seeking to harness the therapeutic potential of this critical signaling pathway. The experimental methodologies outlined in this guide provide a robust framework for investigating the biological effects of 2'3'-cGAMP and for the discovery and development of novel STING-based therapeutics.

References

• Second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP): Synthesis, transmission, and degradation. PubMed. Available at: [Link]

• Structure-based mechanisms of 2′3′-cGAMP intercellular transport in the cGAS-STING immune pathway. PubMed Central. Available at: [Link]

• cGAS-STING signaling pathway in intestinal homeostasis and diseases. Frontiers. Available at: [Link]

• The cGAS–STING pathway drives type I IFN immunopathology in COVID-19. PMC. Available at: [Link]

• 2',3'-Cyclic GMP-AMP Dinucleotides for STING-Mediated Immune Modulation: Principles, Immunotherapeutic Potential, and Synthesis. PubMed. Available at: [Link]

• Agonists and Inhibitors of the cGAS-STING Pathway. MDPI. Available at: [Link]

• 2',3'-cGAMP | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]

• cGAS STING Signalling Pathway. YouTube. Available at: [Link]

• Methods of Assessing STING Activation and Trafficking. PMC - NIH. Available at: [Link]

• A cell-based high throughput screening assay for the discovery of cGAS-STING pathway agonists. PMC. Available at: [Link]

• Advances in cGAS-STING Signaling Pathway and Diseases. Frontiers. Available at: [Link]

• Russian Journal of Oncology. Available at: [Link]

• Cell-based luciferase assay of STING in response to CDNs. Cells were... ResearchGate. Available at: [Link]

• STING Activators As Cancer Therapeutics. YouTube. Available at: [Link]

• SB24011 binds to STING. (A) Cellular thermal shift assay of SB24011 in... ResearchGate. Available at: [Link]

• Activation of the STING-dependent type I interferon response reduces microglial reactivity and neuroinflammation. NIH. Available at: [Link]

• Structure of STING bound to c-di-GMP Reveals the Mechanism of Cyclic Dinucleotide Recognition by the Immune System. PubMed Central. Available at: [Link]

• TBK1 recruitment to STING activates both IRF3 and NF-κB that mediate immune defense against tumors and viral infections. PMC. Available at: [Link]

• Regulation of cGAS Activity and Downstream Signaling. PMC - PubMed Central. Available at: [Link]

• cGAS–STING cytosolic DNA sensing pathway. Wikipedia. Available at: [Link]

• TBK1 recruitment to STING activates both IRF3 and NF-κB that mediate immune defense against tumors and viral infections. PNAS. Available at: [Link]

• The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism. PMC. Available at: [Link]

• Activation of STING Based on Its Structural Features. Frontiers. Available at: [Link]

• SB24011 binds to STING. (A) Cellular thermal shift assay of SB24011 in... ResearchGate. Available at: [Link]

• Stimulator of Interferon Genes (STING)-Type I Interferon Signaling: Bridging Immunity and Pain. IMR Press. Available at: [Link]

• Crystal structures of STING protein reveal basis for recognition of cyclic di-GMP. ResearchGate. Available at: [Link]

• STING signals to NF-κB from late endolysosomal compartments using IRF3 as an adaptor. Science. Available at: [Link]

• Stimulator of interferon genes. Wikipedia. Available at: [Link]

• cGAS-STING Signaling Pathway. Bio-Rad Antibodies. Available at: [Link]

• Cellular thermal shift assay (CETSA) for determining the drug binding affinity using Ba/F3 clones stably expressing receptor pseudokinases. PubMed. Available at: [Link]

• Synthesis and Biological Evaluation of a 2',3'-cGAMP Prodrug Analog Functionalized via Click Chemistry. Thieme. Available at: [Link]

• Activation of STING Based on Its Structural Features. PMC - NIH. Available at: [Link]

• STING/ISRE Reporter Lentivirus. LipExoGen. Available at: [Link]

• STING activation promotes autologous type I interferon-dependent development of type 1 regulatory T cells during malaria. bioRxiv. Available at: [Link]

• CETSA® HT, A Powerful Assay for Small Molecule Drug Discovery. YouTube. Available at: [Link]

• Regulation and function of the cGAS-STING pathway: Mechanisms, post-tr. DDDT. Available at: [Link]

• Focus on the signalling events promoting STING‐induced IRF3 and NF‐κB... ResearchGate. Available at: [Link]

• IRF Reporter (Luc) - THP-1 Cell line (cGAS-Sting Signaling Pathway). BPS Bioscience. Available at: [Link]

Sources

• 1. biomol.com [biomol.com]
• 2. The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Activation of STING Based on Its Structural Features [frontiersin.org]
• 4. Second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP): Synthesis, transmission, and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2',3'-Cyclic GMP-AMP Dinucleotides for STING-Mediated Immune Modulation: Principles, Immunotherapeutic Potential, and Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. youtube.com [youtube.com]
• 8. 2'3'-cGAMP | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 10. Russian Journal of Oncology [rjonco.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Structure-based mechanisms of 2′3′-cGAMP intercellular transport in the cGAS-STING immune pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Activation of STING Based on Its Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structure of STING bound to c-di-GMP Reveals the Mechanism of Cyclic Dinucleotide Recognition by the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Advances in cGAS-STING Signaling Pathway and Diseases [frontiersin.org]
• 18. TBK1 recruitment to STING activates both IRF3 and NF-κB that mediate immune defense against tumors and viral infections - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pnas.org [pnas.org]
• 20. Stimulator of interferon genes - Wikipedia [en.wikipedia.org]
• 21. A cell-based high throughput screening assay for the discovery of cGAS-STING pathway agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. Cellular thermal shift assay (CETSA) for determining the drug binding affinity using Ba/F3 clones stably expressing receptor pseudokinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Frontiers | cGAS-STING signaling pathway in intestinal homeostasis and diseases [frontiersin.org]
• 28. mdpi.com [mdpi.com]

cGAMP disodium vs 3'3'-cGAMP biological activity

Topic: Comparative Technical Guide: 2'3'-cGAMP Disodium vs. 3'3'-cGAMP Biological Activity Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Executive Summary: Deconvoluting the Isomers

In the rapidly evolving field of innate immunity, the nomenclature surrounding Cyclic GMP-AMP (cGAMP) reagents can be a source of critical experimental error. When vendors and literature refer to "cGAMP disodium," they are almost exclusively referring to the mammalian 2'3'-cGAMP disodium salt .[1] This is the endogenous ligand for the human STING (Stimulator of Interferon Genes) pathway.[2]

Conversely, 3'3'-cGAMP refers to the canonical bacterial isomer.[1] While both molecules are cyclic dinucleotides (CDNs) composed of GMP and AMP, their biological activities, receptor affinities, and metabolic stabilities are radically different.[1][2]

The Bottom Line:

• Use 2'3'-cGAMP (Disodium) for human STING activation, viral mimicry studies, and cancer immunotherapy research targeting the human pathway.[1][2]

• Use 3'3'-cGAMP primarily for bacterial signaling studies, specific riboswitch targeting, or as a control in human assays due to its significantly lower affinity for human STING.[1][2]

Part 1: Chemical & Structural Foundations[2]

To understand the biological divergence, we must first establish the structural distinctness.[2] The "disodium" designation refers merely to the salt form used to improve solubility, but the linkage isomerism drives the biology.

1.1 The Linkage Revolution[2]

• 2'3'-cGAMP (Mammalian): Produced by the enzyme cGAS (cyclic GMP-AMP synthase).[1][2][3][4][5][6] It contains a unique mixed phosphodiester linkage: one bond between the 2'-OH of GMP and the 5'-phosphate of AMP (2'-5'), and another between the 3'-OH of AMP and the 5'-phosphate of GMP (3'-5').[1][2][6]

• 3'3'-cGAMP (Bacterial/Canonical): Produced by bacterial dinucleotide cyclases (DncV).[1][2] It contains two canonical 3'-5' phosphodiester linkages.[1][2]

1.2 The Role of the Disodium Salt

Most commercial 2'3'-cGAMP is supplied as a disodium salt .[2]

• Solubility: The free acid form of cGAMP is poorly soluble in water. The disodium salt allows for rapid solubilization in aqueous buffers (up to 35-50 mg/mL) at physiological pH (7.0–7.4), eliminating the need for harsh organic solvents like DMSO in animal models.[2]

• Experimental Impact: Using the salt form ensures consistent bioavailability in in vivo intratumoral injections, preventing precipitation at the injection site.

Part 2: Mechanistic Divergence (The "Why")

The biological activity of these molecules is dictated by their ability to induce a conformational change in the STING dimer.

2.1 STING Binding Affinity (Kd)

The unique 2'-5' linkage of mammalian cGAMP allows it to fit snugly into the binding pocket of human STING, inducing a "closed" conformation that is required to recruit TBK1.[2]

Parameter	2'3'-cGAMP (Mammalian)	3'3'-cGAMP (Bacterial)
Human STING Affinity (Kd)	~3.8 – 4.6 nM (High Affinity)	> 1,000 nM (Low Affinity)
Mouse STING Affinity	High	High (Strain dependent)
Binding Mode	Induces "Closed" Conformation (Active)	Fails to fully close human STING lid
Primary Source	Cytosolic cGAS (dsDNA sensor)	Bacterial DncV (Vibrio cholerae)

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Critical Insight: In human cells, 3'3'-cGAMP is roughly 300-fold less potent than 2'3'-cGAMP.[1] Using 3'3'-cGAMP in human clinical models will yield false negatives regarding STING pathway potential.[1][2]

2.2 Metabolic Stability & ENPP1

A paradox exists in the stability profiles of these molecules.

• ENPP1 Susceptibility: The extracellular enzyme ENPP1 (Ecto-nucleotide pyrophosphatase/phosphodiesterase 1) is the primary hydrolase for cGAMP.[2][7][8][9][10]

  • 2'3'-cGAMP: Is a substrate for ENPP1.[1][2][5][6][9][10] It is rapidly hydrolyzed, limiting its systemic half-life.[1][2] This is a physiological "brake" to prevent autoimmunity.[2]

  • 3'3'-cGAMP: Is resistant to ENPP1 hydrolysis.[1][2][10] The enzyme's catalytic pocket specifically recognizes the 2'-5' linkage geometry.[1][2]

• Implication: While 3'3'-cGAMP is more stable in serum, its inability to bind human STING renders this stability irrelevant for therapeutic efficacy.[1][2] Drug developers are currently synthesizing non-hydrolyzable analogs of 2'3'-cGAMP (e.g., phosphorothioate substitutions) to combine the high affinity of the 2'3' isomer with the stability of the 3'3' isomer.[2]

Part 3: Visualization of Signaling Pathways

3.1 The cGAS-STING Axis

The following diagram illustrates the specific entry point of 2'3'-cGAMP and the downstream cascade leading to Interferon production.

Caption: The 2'3'-cGAMP isomer is the requisite key to "lock" human STING into its active conformation, initiating the TBK1-IRF3 cascade.[1][2] 3'3'-cGAMP binds weakly, failing to trigger robust activation.

Part 4: Experimental Protocols

4.1 Reconstitution & Storage (Self-Validating System)

The disodium salt is hygroscopic.[2] Proper handling is essential to maintain stoichiometry.[2]

• Preparation:

  • Centrifuge the vial containing lyophilized 2'3'-cGAMP disodium (e.g., 500 µg) prior to opening to ensure pellet recovery.[1][2]

  • Add Endotoxin-free water to achieve a stock concentration of 1 mM (approx.[1][2] 0.7 mg/mL).[2] Note: Solubility is high; vortexing is rarely needed, but gentle tapping helps.[1][2]

  • Validation: Measure absorbance at 260 nm. The molar extinction coefficient (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    ) is approximately 25,000 L·mol⁻¹·cm⁻¹.[2][10]

• Storage:

  • Aliquot into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 6-12 months) or -80°C (stable for >2 years).

4.2 In Vitro STING Activation Assay (Luciferase Reporter)

This protocol compares the potency of the two isomers.[2]

Materials:

• THP-1 Dual™ Cells (InvivoGen) or HEK293T cells expressing hSTING-ISRE-Luc.[1][2]

• Digitonin (permeabilization agent) or Lipofectamine (transfection reagent).[2] Note: cGAMP is negatively charged and does not cross membranes passively.

Workflow:

• Seeding: Plate 50,000 cells/well in a 96-well plate in complete media.

• Treatment:

  • Prepare a log-scale dilution series of 2'3'-cGAMP and 3'3'-cGAMP (0.1 nM to 10 µM).

  • Mix with digitonin (permeabilization buffer) to facilitate cytosolic delivery.[2]

  • Add to cells and incubate for 18–24 hours .

• Readout:

  • Add Luciferase detection reagent (e.g., QUANTI-Luc).[1][2]

  • Measure luminescence.[1][2]

• Data Analysis:

  • Plot Relative Light Units (RLU) vs. Log[Concentration].

  • Calculate EC50.[1][2]

  • Expected Result: 2'3'-cGAMP EC50 should be in the low nanomolar range . 3'3'-cGAMP EC50 will be significantly higher (micromolar) or show no plateau.[1][2]

4.3 Western Blot Validation (Phospho-Check)

To confirm pathway specificity:

• Treat cells with 10 µM of each isomer for 2 hours .

• Lyse cells (RIPA buffer + Phosphatase Inhibitors).[2]

• Blot for p-STING (Ser366) , p-TBK1 (Ser172) , and p-IRF3 (Ser396) .[1][2]

• Result: 2'3'-cGAMP will show strong bands for all three; 3'3'-cGAMP will show faint or absent bands in human cells.[1][2]

References

• Ablasser, A., et al. (2013).[1][2][7] "cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that stimulates innate immune responses."[1][2][3][11] Nature, 498(7454), 380-384.[1][2] Link[1][2]

• Zhang, X., et al. (2013).[1][2][6] "Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING."[1][2][6] Molecular Cell, 51(2), 226-235.[1][2][6] Link[1][2]

• Li, L., et al. (2014).[1][2] "Hydrolysis of 2'3'-cGAMP by ENPP1 and design of non-hydrolyzable analogs." Nature Chemical Biology, 10(12), 1043-1048.[1][2] Link

• Gao, P., et al. (2013).[1][2] "Structure-function analysis of STING activation by c[G(2',5')pA(3',5')p] and targeting by antiviral DMXAA." Cell, 154(4), 748-762.[1][2] Link

• Diner, E. J., et al. (2013).[1][2][7] "The innate immune DNA sensor cGAS produces a noncanonical cyclic dinucleotide that activates human STING."[2][4][11] Cell Reports, 3(5), 1355-1361.[1][2] Link

Sources

• 1. cGAMP Disodium [STING Ligand] - LKT Labs [lktlabs.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 2 ,3 -cGAMP sodium salt 98 (HPLC) cGAMP(2 -5 ) [sigmaaldrich.com]
• 4. biorxiv.org [biorxiv.org]
• 5. d-nb.info [d-nb.info]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. pnas.org [pnas.org]
• 10. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP): Synthesis, transmission, and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to cGAS-STING Pathway Activation by cGAMP Disodium

This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding and practical approach to studying the cGAS-STING pathway, with a specific focus on its activation by the endogenous second messenger, cyclic GMP-AMP (cGAMP). Here, we delve into the core mechanisms, provide field-proven experimental protocols, and offer insights to ensure robust and reproducible results.

Section 1: The cGAS-STING Pathway: A Sentinel of Innate Immunity

The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic double-stranded DNA (dsDNA), a hallmark of viral and bacterial infections, as well as cellular damage.[1][2] The localization of DNA in the cytosol is an indicator of cellular distress, triggering a cascade of events to elicit an immune response.[2]

At the heart of this pathway lies the enzyme cGAS, which, upon binding to cytosolic dsDNA, catalyzes the synthesis of 2'3'-cGAMP from ATP and GTP.[3][4] This non-canonical cyclic dinucleotide acts as a second messenger, binding directly to the STING protein, an adaptor protein residing on the endoplasmic reticulum (ER).[3][4][5]

The binding of cGAMP to STING induces a significant conformational change in the STING dimer, leading to its trafficking from the ER to the Golgi apparatus.[1][3][6] This translocation is a critical step for the recruitment and activation of TANK Binding Kinase 1 (TBK1).[3][7] Activated TBK1 then phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3).[2][7] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the expression of type I interferons (IFN-α and IFN-β) and other inflammatory cytokines.[1][2][7] Concurrently, STING activation can also lead to the activation of the NF-κB pathway, further amplifying the inflammatory response.[3][6]

The cGAS-STING pathway's role extends beyond pathogen defense, with implications in autoimmune diseases and cancer immunotherapy.[8][9][10] Consequently, the ability to precisely modulate this pathway, particularly through direct activation with cGAMP, is of significant interest for therapeutic development.[8][9][11]

Section 2: Visualizing the cGAS-STING Signaling Cascade

To provide a clear visual representation of the signaling events, the following diagram illustrates the key steps in the cGAS-STING pathway activation by cGAMP.

Caption: The cGAS-STING signaling pathway initiated by cytosolic dsDNA.

Section 3: Experimental Design: A Senior Scientist's Perspective

A well-designed experiment is the cornerstone of reliable research. When investigating cGAS-STING activation by cGAMP disodium, several factors must be considered to ensure the integrity of your findings.

Choosing the Right Cellular Model

The choice of cell line is critical and depends on the specific research question.

Cell Line	Type	Key Characteristics	Recommended Use Cases
THP-1	Human monocytic	Expresses all core cGAS-STING pathway components. Differentiable into macrophage-like cells.	Studying innate immune responses, cytokine production, and pathway activation in a physiologically relevant cell type.[12][13]
RAW 264.7	Murine macrophage	Robust and well-characterized murine macrophage model.	Investigating pathway activation in a murine context, often used in conjunction with in vivo studies.[14]
HEK293T	Human embryonic kidney	Low endogenous STING expression. Easily transfectable.	Reconstitution assays to study the function of specific pathway components by overexpressing them.
Primary Cells	e.g., Bone Marrow-Derived Macrophages (BMDMs)	Most physiologically relevant model.	Validating findings from cell lines in a primary immune cell context.[12]

Causality Behind the Choice: For initial pathway characterization and screening, THP-1 and RAW 264.7 cells are excellent choices due to their robust and reproducible responses. HEK293T cells are invaluable for mechanistic studies where the controlled expression of pathway components is necessary. Primary cells, while more complex to work with, provide the highest level of physiological relevance.

cGAMP Disodium: Preparation and Handling

cGAMP disodium is the salt form of 2'3'-cGAMP, offering improved solubility in aqueous solutions. However, its stability and delivery into cells are critical considerations.

• Reconstitution: Reconstitute lyophilized cGAMP disodium in sterile, nuclease-free water or PBS to a stock concentration of 1-10 mM. Aliquot into small volumes to avoid repeated freeze-thaw cycles, which can lead to degradation. Store aliquots at -20°C or -80°C for long-term storage.

• Cellular Delivery: cGAMP is a charged molecule and does not readily cross the cell membrane. Therefore, a delivery method is required for in vitro cellular stimulation. Common methods include:

  • Transfection Reagents: Liposome-based reagents can encapsulate cGAMP and facilitate its entry into the cytoplasm. This is a widely used and effective method.

  • Electroporation: A physical method that creates transient pores in the cell membrane, allowing cGAMP to enter. This can be highly efficient but may also induce cell stress.

  • Permeabilization: Agents like digitonin can be used to selectively permeabilize the plasma membrane. This method requires careful optimization to avoid excessive cell toxicity.

Trustworthiness of the Protocol: The choice of delivery method should be validated for each cell line to ensure efficient cGAMP delivery with minimal off-target effects. A mock transfection control (reagent only) is essential to account for any non-specific activation of immune pathways by the delivery vehicle itself.

Section 4: Core Experimental Protocols

The following protocols provide a step-by-step guide for activating the cGAS-STING pathway with cGAMP disodium and assessing its downstream effects.

Protocol: Cellular Stimulation with cGAMP Disodium

This protocol describes the stimulation of adherent cells (e.g., RAW 264.7) or suspension cells (e.g., THP-1) with cGAMP using a transfection reagent.

Materials:

• Selected cell line (e.g., THP-1 monocytes)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• cGAMP disodium stock solution (1 mM in nuclease-free water)

• Transfection reagent suitable for nucleic acid delivery (e.g., Lipofectamine 2000, jetPRIME®)

• Opti-MEM™ I Reduced Serum Medium

• 6-well tissue culture plates

• Sterile microcentrifuge tubes

Step-by-Step Methodology:

• Cell Seeding:

  • For adherent cells, seed at a density that will result in 70-80% confluency on the day of transfection.

  • For suspension cells (THP-1), seed at a density of 0.5 x 10^6 cells/mL in a 6-well plate.

• Preparation of cGAMP-Transfection Reagent Complex:

  • In a sterile microcentrifuge tube (Tube A), dilute the desired amount of cGAMP disodium into Opti-MEM™. A final concentration of 1-5 µg/mL in the well is a good starting point for optimization.

  • In a separate sterile microcentrifuge tube (Tube B), dilute the transfection reagent in Opti-MEM™ according to the manufacturer's instructions.

  • Add the contents of Tube A to Tube B, mix gently by pipetting, and incubate at room temperature for 15-20 minutes to allow complex formation.

• Cell Stimulation:

  • Add the cGAMP-transfection reagent complex dropwise to the cells in the 6-well plate.

  • Gently rock the plate to ensure even distribution.

  • Include the following controls:

    • Untreated cells: Cells in media only.

    • Mock transfected cells: Cells treated with the transfection reagent-Opti-MEM™ mixture without cGAMP.

    • Positive control (optional): Cells treated with a known STING agonist or dsDNA.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for the desired time points. Time points of 4, 8, and 24 hours are commonly used to assess early signaling events and later cytokine production.

• Harvesting:

  • For downstream analysis of protein expression (Western blot), collect cell lysates.

  • For analysis of gene expression (RT-qPCR), harvest cells for RNA extraction.

  • For measurement of secreted cytokines (ELISA), collect the cell culture supernatant.

Visualizing the Experimental Workflow

Caption: Workflow for cellular stimulation with cGAMP and downstream analysis.

Section 5: Validating STING Pathway Activation

A multi-pronged approach is essential to confirm the specific activation of the cGAS-STING pathway.

Western Blot Analysis of Key Signaling Proteins

Western blotting is a cornerstone technique for observing the phosphorylation events that signify pathway activation.

Protocol Outline:

• Prepare whole-cell lysates from stimulated and control cells.

• Determine protein concentration using a BCA or Bradford assay.

• Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate with primary antibodies against:

  • Phospho-TBK1 (Ser172)

  • Total TBK1

  • Phospho-IRF3 (Ser396)

  • Total IRF3

  • STING

  • A loading control (e.g., GAPDH, β-actin)

• Incubate with the appropriate HRP-conjugated secondary antibody.

• Detect signals using an enhanced chemiluminescence (ECL) substrate.

Expected Results: An increase in the phosphorylation of TBK1 and IRF3 in cGAMP-stimulated cells compared to controls. Total protein levels should remain relatively constant.

RT-qPCR for Target Gene Expression

Activation of IRF3 and NF-κB leads to the transcription of specific target genes. Measuring their mRNA levels provides a quantitative readout of pathway activation.[15]

Key Target Genes:

• IFNB1 (Interferon beta 1)

• CXCL10 (C-X-C Motif Chemokine Ligand 10)

• IL6 (Interleukin 6)

• TNF (Tumor Necrosis Factor)

Protocol Outline:

• Extract total RNA from stimulated and control cells.

• Perform reverse transcription to synthesize cDNA.

• Perform quantitative PCR using primers specific for the target genes and a housekeeping gene (e.g., GAPDH, ACTB).

• Analyze the data using the ΔΔCt method to determine the fold change in gene expression.

Expected Results: A significant upregulation of IFNB1, CXCL10, IL6, and TNF mRNA levels in cGAMP-stimulated cells.

ELISA for Secreted Cytokines

Measuring the protein levels of secreted cytokines in the cell culture supernatant provides a functional readout of the cellular response to STING activation.[12][14]

Key Cytokines to Measure:

• IFN-β

• IL-6

• TNF-α

• CXCL10 (IP-10)

Protocol Outline:

• Collect the cell culture supernatant from stimulated and control cells.

• Perform an enzyme-linked immunosorbent assay (ELISA) using commercially available kits for the cytokines of interest.

• Follow the manufacturer's instructions for the specific ELISA kit.

Expected Results: Increased secretion of IFN-β, IL-6, TNF-α, and CXCL10 in the supernatant of cGAMP-stimulated cells.

Section 6: Data Interpretation and Troubleshooting

Observation	Possible Cause(s)	Suggested Solution(s)
No or low pathway activation	- Inefficient cGAMP delivery- Degraded cGAMP- Low STING expression in the cell line- Incorrect time point for analysis	- Optimize transfection reagent concentration and cGAMP-to-reagent ratio- Use a fresh aliquot of cGAMP- Confirm STING expression by Western blot- Perform a time-course experiment
High background in mock control	- Transfection reagent toxicity or immunogenicity- Contamination of reagents or cell culture	- Use a lower concentration of the transfection reagent- Test a different transfection reagent- Use sterile, endotoxin-free reagents and practice good cell culture technique
Variability between replicates	- Inconsistent cell seeding density- Pipetting errors- Uneven distribution of the transfection complex	- Ensure accurate cell counting and seeding- Use calibrated pipettes- Mix the transfection complex gently but thoroughly and add it dropwise to the well

Section 7: Future Directions and Therapeutic Implications

The cGAS-STING pathway is a promising target for the development of novel therapeutics for a range of diseases.[10] STING agonists, including cGAMP and its synthetic analogs, are being investigated as vaccine adjuvants and for cancer immunotherapy to enhance anti-tumor T cell responses.[11][16] Conversely, STING inhibitors are being explored for the treatment of autoimmune and inflammatory diseases characterized by aberrant pathway activation.[10][17]

However, challenges remain, including the delivery of STING agonists to the target tissue and the potential for off-target effects.[10] A thorough understanding of the fundamental mechanisms of cGAS-STING activation, as outlined in this guide, is crucial for the successful translation of these promising therapeutic strategies into clinical practice.

References

• Activation of STING Based on Its Structural Features - PMC - NIH. (2022-07-19). Retrieved from [Link]

• cGAS–STING cytosolic DNA sensing pathway - Wikipedia. Retrieved from [Link]

• The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism - PMC. Retrieved from [Link]

• New players in the STING-Interferon pathway of anti-viral and anti-tumor defense by Dr. Sonia Sharma - YouTube. (2021-10-06). Retrieved from [Link]

• Therapeutic Development by Targeting the cGAS-STING Pathway in Autoimmune Disease and Cancer - PubMed. (2021-11-15). Retrieved from [Link]

• Protocol to induce and assess cGAS-STING pathway activation in vitro - PubMed. (2022-05-14). Retrieved from [Link]

• Therapeutic Development by Targeting the cGAS-STING Pathway in Autoimmune Disease and Cancer - Frontiers. (2021-11-14). Retrieved from [Link]

• Protocol to induce and assess cGAS-STING pathway activation in vitro - ResearchGate. (2022-06-17). Retrieved from [Link]

• Russian Journal of Oncology. (2025-12-25). Retrieved from [Link]

• Targeting the cGAS-STING pathway: emerging strategies and challenges for the treatment of inflammatory skin diseases - PubMed Central. (2025-06-09). Retrieved from [Link]

• In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC - NIH. (2021-02-05). Retrieved from [Link]

• cGAMP the travelling messenger - Frontiers. Retrieved from [Link]

• Structure-Function Analysis of STING Activation by c[G(2′,5′)pA(3′,5′)p] and Targeting by Antiviral DMXAA - PMC - PubMed Central. Retrieved from [Link]

• Agonists and Inhibitors of the cGAS-STING Pathway - MDPI. Retrieved from [Link]

• Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC. Retrieved from [Link]

• The activation of the adaptor protein STING depends on its interactions with the phospholipid PI4P - PMC - NIH. (2024-04-09). Retrieved from [Link]

• Regulation and Function of the cGAS-STING Pathway: Mechanisms, Post-Translational Modifications, and Therapeutic Potential in Immunotherapy - NIH. (2025-03-11). Retrieved from [Link]

• cGAS STING Signalling Pathway - YouTube. (2024-02-12). Retrieved from [Link]

• Signal strength of STING activation determines cytokine plasticity and cell death in human monocytes - PMC. (2022-10-24). Retrieved from [Link]

• Pharmacological Modulation of the STING Pathway for Cancer Immunotherapy - PubMed. Retrieved from [Link]

• Cyclic GMP-AMP as an Endogenous Second Messenger in Innate Immune Signaling by Cytosolic DNA - PubMed. (2017-06-20). Retrieved from [Link]

• Pharmacological Modulation of the STING Pathway for Cancer Immunotherapy. Retrieved from [Link]

• Western blot analysis of the activation of the cGAS–STING pathway... - ResearchGate. Retrieved from [Link]

• Signal strength of STING activation determines cytokine plasticity and cell death in human monocytes - ResearchGate. Retrieved from [Link]

• (PDF) Antitumor activity of cGAMP via stimulation of cGAS-cGAMP-STING-IRF3 mediated innate immune response - ResearchGate. (2025-08-06). Retrieved from [Link]

• (PDF) Cyclic GMP-AMP Is an Endogenous Second Messenger in Innate Immune Signaling by Cytosolic DNA - ResearchGate. (2025-08-06). Retrieved from [Link]

Sources

• 1. Activation of STING Based on Its Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 3. The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | cGAMP the travelling messenger [frontiersin.org]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. Therapeutic Development by Targeting the cGAS-STING Pathway in Autoimmune Disease and Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Therapeutic Development by Targeting the cGAS-STING Pathway in Autoimmune Disease and Cancer [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Pharmacological Modulation of the STING Pathway for Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structure-Function Analysis of STING Activation by c[G(2′,5′)pA(3′,5′)p] and Targeting by Antiviral DMXAA - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The activation of the adaptor protein STING depends on its interactions with the phospholipid PI4P - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Russian Journal of Oncology [rjonco.com]
• 17. Targeting the cGAS-STING pathway: emerging strategies and challenges for the treatment of inflammatory skin diseases - PMC [pmc.ncbi.nlm.nih.gov]

cGAMP disodium structure and molecular weight

Structural Dynamics, Physicochemical Characterization, and Experimental Application

Executive Summary

2'3'-cyclic GMP-AMP (2'3'-cGAMP) is the defining metazoan second messenger responsible for activating the Stimulator of Interferon Genes (STING) pathway.[1][2] Unlike its bacterial counterparts, mammalian cGAMP possesses a unique mixed phosphodiester linkage [G(2',5')pA(3',5')p] that confers high-affinity binding to the STING homodimer.

This guide focuses on the Disodium Salt form of 2'3'-cGAMP.[3] While the free acid form exists, the disodium salt is the industry standard for therapeutic research due to its superior aqueous solubility and physiological compatibility. This document details the structural specifications, handling protocols, and biological validation workflows required for high-integrity research.

Structural & Physicochemical Characterization

The biological potency of 2'3'-cGAMP relies on its specific topology. The 2'-5' linkage between guanosine and adenosine is a structural signature that distinguishes it from bacterial cyclic dinucleotides (CDNs), which typically feature canonical 3'-5' linkages. This unique geometry allows 2'3'-cGAMP to induce a conformational "lid closure" in STING, triggering downstream signaling.

2.1 Molecular Specifications (Disodium Salt)

The following data represents the theoretical anhydrous disodium salt. Note: Commercial preparations are often hydrated. Always refer to the batch-specific Certificate of Analysis (CoA) for the exact mass including water content.

Property	Specification
Chemical Name	2'3'-Cyclic guanosine monophosphate-adenosine monophosphate, disodium salt
Common Abbreviation	2'3'-cGAMP (2Na)
Molecular Formula	C₂₀H₂₂N₁₀O₁₃P₂Na₂
Molecular Weight	718.37 g/mol (Anhydrous)
CAS Number	2734858-36-5 (Salt specific); 1441190-66-4 (Free acid generic)
Solubility (Water)	> 50 mg/mL (Highly Soluble)
Solubility (PBS)	> 25 mg/mL
Solubility (DMSO)	Variable/Poor (Not recommended for biological assays)
UV Absorption	λmax = 256–260 nm

2.2 Structural Topology

The molecule consists of Guanosine and Adenosine linked cyclically.

• Linkage 1: Guanosine 2'-OH connects to Adenosine 5'-Phosphate (Non-canonical).[2]

• Linkage 2: Adenosine 3'-OH connects to Guanosine 5'-Phosphate (Canonical).

Biological Mechanism: The cGAS-STING Axis[2][9]

Mechanistic understanding is a prerequisite for experimental design. Cytosolic DNA binds to cGAS (cyclic GMP-AMP synthase), activating its catalytic pocket to synthesize 2'3'-cGAMP from ATP and GTP.[1][2] This second messenger binds STING, recruiting TBK1 and IRF3 to induce Type I Interferons.[1]

3.1 Signaling Pathway Diagram

The following diagram illustrates the signal transduction cascade and the critical node where 2'3'-cGAMP intervenes.

Figure 1: The cGAS-STING signaling cascade. 2'3'-cGAMP acts as the pivotal agonist bridging DNA sensing to immune activation.

Technical Workflow: Preparation and QC

Reliability in STING activation assays depends heavily on the integrity of the cGAMP stock. The disodium salt is hygroscopic; improper handling leads to concentration errors.

4.1 Protocol: Reconstitution & Storage

Materials:

• 2'3'-cGAMP Disodium (Lyophilized)[2][3]

• Nuclease-free, Endotoxin-free water (pH 7.0–7.5)

• UV Spectrophotometer (NanoDrop)

Step-by-Step Methodology:

• Centrifugation: Before opening, briefly centrifuge the vial (5,000 x g, 30 sec) to settle the powder.

• Solvent Selection: Use Water or PBS . Avoid DMSO if possible, as solubility is inconsistent and DMSO can induce cellular artifacts in sensitive immunological assays.

• Calculation:

  • Do not assume the mass on the label is exact.

  • Target Concentration: 1 mM or 5 mM stock.

  • Volume = (Mass in mg / MW [718.37]) × 1000 / Target mM.

  • Correction: Check the container label for the "Net Peptide Content" or exact mass if provided.

• Dissolution: Add the calculated volume of water. Vortex gently. The solution should be clear and colorless immediately.

• Quality Control (Concentration Verification):

  • Measure A260.[4]

  • Use the Molar Extinction Coefficient (ε) ≈ 25,000 L·mol⁻¹·cm⁻¹ (at pH 7.5).[4]

  • Concentration (M) = A260 / 25,000.

• Aliquot & Storage:

  • Aliquot into single-use volumes (e.g., 10–50 µL) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 6–12 months) or -80°C (stable for >1 year).

4.2 QC & Handling Workflow Diagram

Figure 2: Standard Operating Procedure for cGAMP reconstitution and storage to ensure experimental reproducibility.

Experimental Considerations

5.1 In Vitro Delivery

2'3'-cGAMP is a negatively charged dinucleotide and does not passively cross the cell membrane efficiently.

• Direct Addition: Requires high concentrations (10–100 µM) to observe effect, relying on specific transporters (e.g., SLC19A1).

• Digitonin Permeabilization: The gold standard for cytosolic delivery. Cells are briefly treated with digitonin (5–10 µg/mL) in the presence of cGAMP to allow direct cytosolic access.

• Liposomal Transfection: Reagents like Lipofectamine can complex with cGAMP for delivery, though efficiency varies.

5.2 Stability Risks (ENPP1)

Researchers must be aware of ENPP1 (Ectonucleotide Pyrophosphatase/Phosphodiesterase 1) , an extracellular enzyme that hydrolyzes 2'3'-cGAMP.

• Risk: If adding cGAMP directly to culture media containing serum (which may contain ENPP1), degradation can occur before uptake.

• Mitigation: Use serum-free media during the pulse phase or add an ENPP1 inhibitor if studying long-term extracellular exposure.

References

• Zhang, X., et al. (2013). Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING.[1] Molecular Cell.

• Ablasser, A., et al. (2013). cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that activates STING.[5] Nature.

• Gao, P., et al. (2013). Cyclic [G(2',5')pA(3',5')p] is the metazoan second messenger produced by DNA-activated cyclic GMP-AMP synthase. Cell.

• Li, L., et al. (2014). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs. Nature Chemical Biology.

• Cayman Chemical. 2'3'-cGAMP (sodium salt) Product Information.

• Cell Signaling Technology. 2',3'-cGAMP (sodium salt) Datasheet.

Sources

• 1. apexbt.com [apexbt.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. 2’3’-cGAMP (sodium salt) | Cell Signaling Technology [cellsignal.com]
• 4. jenabioscience.com [jenabioscience.com]
• 5. c[G(2',5')pA(3',5')p] / 2'3'-cGAMP BIOLOG Life Science Institute [biolog.de]

Technical Deep Dive: cGAMP Disodium as a Next-Generation Vaccine Adjuvant

Executive Summary

2'3'-cyclic GMP-AMP (cGAMP) disodium represents a paradigm shift in adjuvant technology, moving beyond simple depot effects (e.g., Alum) to precise molecular programming of the innate immune system. As the only known metazoan second messenger that directly activates the STING (Stimulator of Interferon Genes) pathway, cGAMP bridges the gap between innate sensing and potent, durable adaptive immunity.

This guide analyzes the mechanistic underpinnings of cGAMP disodium, addresses its critical stability challenges (specifically ENPP1 hydrolysis), and provides validated protocols for its application in vaccine development.

Part 1: Mechanistic Architecture

The cGAS-STING Axis

Unlike TLR agonists that sense extracellular or endosomal PAMPs, cGAMP functions as a cytosolic "danger signal."[1] The disodium salt form is critical for solubility and physiological compatibility, allowing rapid dissolution and bioavailability. However, its efficacy is contingent upon cytosolic entry.

Upon cytosolic access, cGAMP binds the STING dimer in the endoplasmic reticulum (ER). This binding induces a conformational change (closing the "V-shaped" pocket), triggering STING translocation to the Golgi. This recruits TBK1 (TANK-binding kinase 1) , which phosphorylates IRF3 and STING itself, leading to a Type I Interferon (IFN-I) response.[2] Simultaneously, it activates NF-

B , driving pro-inflammatory cytokine production.[1][3]

Key Immunological Outcome:

• Th1 Bias: Robust induction of IFN-

  and IL-12.

• Cross-Presentation: Enhanced priming of CD8+ Cytotoxic T Lymphocytes (CTLs), making it ideal for cancer vaccines and intracellular pathogens.

Visualization: The Signaling Cascade

The following diagram illustrates the molecular causality from cGAMP entry to cytokine release.[3]

Figure 1: The cGAMP-STING signaling cascade leading to adjuvant-mediated immune enhancement.

Part 2: Physicochemical Properties & Formulation Logic

Why Disodium?

Research-grade cGAMP is often supplied as a triethylammonium salt, which is unsuitable for clinical translation due to toxicity concerns. The disodium salt (2Na+) is the preferred pharmaceutical form because:

• Biocompatibility: Sodium is the primary extracellular cation.

• pH Stability: It provides a neutral to slightly basic pH in solution, preventing acid-catalyzed hydrolysis of the phosphodiester bonds.

• Solubility: Highly soluble in aqueous buffers (>50 mg/mL), facilitating high-concentration loading into nanoparticles.

The ENPP1 Barrier

The "Achilles' heel" of cGAMP is ENPP1 (Ectonucleotide Pyrophosphatase/Phosphodiesterase 1) , an extracellular enzyme that rapidly hydrolyzes the phosphodiester bond, rendering free cGAMP inactive before it enters the cell.[4]

Formulation Strategy: To function as an adjuvant, cGAMP must be protected from ENPP1 and delivered into the cytosol.

Feature	Free cGAMP Disodium	Encapsulated cGAMP (LNP/VLP)
Stability (Extracellular)	Low (Hydrolyzed by ENPP1 in minutes)	High (Protected by lipid/protein shell)
Cellular Uptake	Poor (Hydrophilic, negative charge)	High (Endocytosis + Endosomal Escape)
Dose Required	High (10–100 g/mouse )	Low (0.05–1 g/mouse )
Toxicity Risk	Systemic inflammation if overdosed	Localized activation, safer profile

Part 3: Experimental Protocols

Protocol A: In Vitro Potency Validation (STING Activation)

Objective: Verify the biological activity of cGAMP disodium batches using a reporter cell line.

Reagents:

• Cells: THP-1 Dual™ (InvivoGen) or RAW 264.7 macrophages.

• Reagent: cGAMP Disodium (resuspended in endotoxin-free water).

• Delivery Agent: Digitonin (permeabilization) or Lipofectamine 2000 (transfection). Note: Free cGAMP adds poorly to non-phagocytic cells without a carrier.

Workflow:

• Seeding: Plate 50,000 THP-1 cells/well in a 96-well plate.

• Permeabilization Buffer: Prepare HEPES buffer containing 5

  g/mL digitonin.

• Treatment:

  • Mix cGAMP disodium (0.1 – 10

    g/mL) with Permeabilization Buffer.

  • Incubate cells with mixture for 30 minutes at 37°C.

  • Rationale: Digitonin creates transient pores, allowing direct cytosolic access, mimicking ideal delivery.

• Recovery: Replace buffer with fresh RPMI media. Incubate for 18–24 hours.

• Readout:

  • Qualitative: Measure Luciferase activity (ISG response) via luminescence.

  • Quantitative: Collect supernatant for IFN-

    ELISA.

Protocol B: In Vivo Immunogenicity Assessment

Objective: Assess the adjuvant effect of cGAMP in a subunit vaccine model.

Experimental Design:

• Animal Model: C57BL/6 Mice (Wild Type). Note: STING is critical; do not use Goldenticket (Tmem173 gt) mice as they are STING-null.

• Antigen: Ovalbumin (OVA) or viral spike protein (10

  g).

• Adjuvant Groups:

  • Antigen alone (Negative Control).

  • Antigen + Alum (Th2 Control).

  • Antigen + Free cGAMP (10

    g).

  • Antigen + LNP-cGAMP (1

    g).

Workflow Visualization:

Figure 2: Standard workflow for validating cGAMP adjuvant efficacy in vivo.

Critical Analysis Steps:

• Antibody Isotyping: Measure IgG2c (Th1 marker in C57BL/6) vs. IgG1 (Th2 marker). cGAMP should significantly elevate IgG2c titers compared to Alum.

• T-Cell Recall: Restimulate splenocytes with antigen peptide. High IFN-

  production indicates successful CTL priming.

Part 4: Translational Challenges & Solutions

The Delivery Dilemma

Free cGAMP disodium often fails in large animals due to rapid clearance and ENPP1 degradation.

• Solution: Lipid Nanoparticles (LNPs). Using ionizable lipids (e.g., DLin-MC3-DMA or proprietary STING-optimizing lipids like 93-O17S) allows for high encapsulation efficiency (>80%). The LNP protects cGAMP from ENPP1 and facilitates endosomal escape via pH-sensitive lipid fusion.

Dose-Limiting Toxicity

Systemic STING activation can lead to a "cytokine storm" or lymphopenia.

• Solution: Local Retention. Formulations that create a local depot (e.g., cGAMP-loaded hydrogels or microneedle patches) restrict activation to the draining lymph node, maximizing immunogenicity while minimizing systemic exposure.

References

• Ablasser, A., et al. (2013).[4][5] cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that activates STING.[2] Nature. Link

• Li, L., et al. (2014).[4][5] Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs. Nature Chemical Biology.[6] Link

• Wang, J., et al. (2020).[1][4][5] cGAMP-adjuvanted multivalent influenza mRNA vaccines induce broadly protective immunity through cutaneous vaccination in mice.[7] Molecular Therapy. Link

• Corrales, L., et al. (2015).[4][6] Direct activation of STING in the tumor microenvironment leads to potent and systemic tumor regression and immunity. Cell Reports. Link

• InvivoGen. (2021).[8] 2'3'-cGAMP: STING ligand - Cyclic GMP-AMP.[2][9]Link

Sources

• 1. Pivotal Roles of cGAS-cGAMP Signaling in Antiviral Defense and Immune Adjuvant Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Vaccine adjuvants: mechanisms and platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inclusion of cGAMP within virus‐like particle vaccines enhances their immunogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-aided development of small molecule inhibitors of ENPP1, the extracellular phosphodiesterase of the immunotransmitter cGAMP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The mucosal adjuvant cyclic di-GMP enhances antigen uptake and selectively activates pinocytosis-efficient cells in vivo | eLife [elifesciences.org]
• 7. cGAMP-adjuvanted multivalent influenza mRNA vaccines induce broadly protective immunity through cutaneous vaccination in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JCI Insight - STING activation in alveolar macrophages and group 2 innate lymphoid cells suppresses IL-33–driven type 2 immunopathology [insight.jci.org]

Technical Guide: Comparative Analysis of c-di-GMP and 2'3'-cGAMP Disodium

Executive Summary

This technical guide delineates the critical physicochemical and functional distinctions between Cyclic diguanylate (c-di-GMP) and 2'3'-Cyclic GMP-AMP (2'3'-cGAMP) disodium .[1] While both are cyclic dinucleotide (CDN) second messengers, they represent evolutionarily distinct signaling paradigms.[1] c-di-GMP is a bacterial master regulator of biofilm formation and motility.[2] In contrast, 2'3'-cGAMP is a metazoan "danger signal" (DAMP) produced by cGAS that activates the STING pathway with nanomolar affinity—significantly higher than bacterial CDNs.[1][3] This guide provides researchers with structural insights, binding kinetics, and validated protocols for investigating these molecules in innate immunity and drug development.

Structural Biochemistry & Physicochemical Properties[1]

The defining difference between these two molecules lies in their phosphodiester linkage topology. This structural divergence dictates their stability, receptor specificity, and biological function.

Linkage Topology

• c-di-GMP (Bacterial): A homodimer of guanosine monophosphate (GMP).[1] It features two symmetrical 3'–5' phosphodiester linkages.[1] This "canonical" linkage is universally recognized by bacterial riboswitches and PilZ domains.

• 2'3'-cGAMP (Metazoan): A heterodimer of GMP and AMP.[1] It features a unique mixed linkage: one 2'–5' bond (between GMP and AMP) and one 3'–5' bond (between AMP and GMP).[1] This non-canonical 2'–5' linkage confers resistance to bacterial phosphodiesterases and allows for a high-affinity "lock-and-key" fit with the mammalian STING receptor.

The Role of the Disodium Salt

2'3'-cGAMP is frequently supplied as a disodium salt (

).[1][4]

• Solubility: The free acid form of CDNs is poorly soluble in aqueous media. The disodium salt significantly enhances solubility (up to ~50 mg/mL in water), which is critical for preparing high-concentration stocks for in vivo intratumoral injection or liposomal encapsulation.[1]

• pH Stability: The salt form maintains a neutral pH upon reconstitution, preventing acid-catalyzed hydrolysis of the phosphodiester bonds during storage.

Table 1: Comparative Physicochemical Profile[1]

Feature	c-di-GMP	2'3'-cGAMP Disodium
Origin	Bacterial (Diguanylate Cyclases)	Mammalian (cGAS Enzyme)
Monomers	Guanine + Guanine	Guanine + Adenine
Linkage	3'–5', 3'–5' (Canonical)	2'–5' , 3'–5' (Non-canonical)
Molecular Weight	690.4 g/mol (Free Acid)	~718.4 g/mol (Disodium Salt)
STING Affinity ( )	Low ( )	High ( )
Primary Function	Biofilm regulation, Motility	Innate Immunity (Type I IFN)
Solubility	Moderate (requires buffer)	High (Water/PBS)

Mechanistic Divergence: Signaling Pathways

The biological contexts of these molecules are separated by domains of life, though they converge at the STING receptor in host-pathogen interactions.

Bacterial Biofilm Regulation (c-di-GMP)

In bacteria, c-di-GMP levels are controlled by Diguanylate Cyclases (DGCs, containing GGDEF domains) and Phosphodiesterases (PDEs, containing EAL/HD-GYP domains).[1] High levels of c-di-GMP promote sessility (biofilm formation) and repress motility.[1]

Mammalian Innate Immunity (2'3'-cGAMP)

In the cytosol of mammalian cells, the enzyme cGAS acts as a DNA sensor.[1][3][5][6][7][8][9][10] Upon binding double-stranded DNA (dsDNA)—a sign of viral infection or nuclear rupture—cGAS catalyzes the synthesis of 2'3'-cGAMP.[1][3][10] This ligand binds STING (Stimulator of Interferon Genes), triggering a conformational change that recruits TBK1 and IRF3, leading to Type I Interferon production.[1][9]

Figure 1: Mechanistic divergence between bacterial c-di-GMP signaling and the mammalian cGAS-STING pathway.[1] Note the cross-talk where bacterial c-di-GMP can activate STING, but with significantly lower potency than endogenous 2'3'-cGAMP.[1]

The Receptor Interface: STING Interaction

The distinction in binding affinity is the most critical factor for drug development.

• Conformational Selection: Mammalian STING exists as a dimer in the ER membrane. Upon ligand binding, the "lid" region of the protein closes over the ligand.

• The 2'-5' Advantage: The unique 2'-5' linkage of 2'3'-cGAMP allows it to fit deeper into the binding pocket and induce a tighter lid closure (a 180° rotation of the ligand-binding domain relative to the transmembrane domain) compared to the canonical 3'-5' linkage of c-di-GMP.

• Quantitative Kinetics:

  • 2'3'-cGAMP:

    (Human STING).[1] Acts as a robust agonist.

  • c-di-GMP:

    (Human STING).[1] Acts as a weak agonist.[1]

  • Implication: In therapeutic applications (e.g., cancer immunotherapy), 2'3'-cGAMP (or non-hydrolyzable analogs) is preferred over c-di-GMP due to this ~300-fold difference in potency.[1]

Experimental Protocols

Protocol 1: STING Activation Assay (Luciferase Reporter)

This protocol quantifies the potency of 2'3'-cGAMP disodium versus c-di-GMP using an ISRE (Interferon Stimulated Response Element) reporter system.[1]

Materials:

• THP-1 Dual™ Cells (or HEK293T transfected with STING-ISRE-Luc).[1]

• Ligand 1: 2'3'-cGAMP Disodium (dissolved in endotoxin-free water to 1 mg/mL).[1]

• Ligand 2: c-di-GMP (dissolved in water/buffer).[1]

• Permeabilization Agent: Digitonin or Lipofectamine 2000 (Critical: CDNs do not cross cell membranes passively).[1]

• Luciferase detection reagent (e.g., QUANTI-Luc™).[1]

Workflow:

• Preparation: Plate cells at

  cells/well in a 96-well plate.

• Permeabilization/Transfection:

  • Method A (Digitonin): Mix CDN with digitonin buffer (5

    g/mL digitonin in PBS).[1]

  • Method B (Lipofection): Complex CDN with Lipofectamine according to manufacturer instructions.

• Treatment: Add serial dilutions of 2'3'-cGAMP and c-di-GMP (Range: 10 nM to 10

  M) to the cells.[1]

• Incubation: Incubate for 16–24 hours at 37°C, 5%

  .

• Measurement: Add 20

  L of supernatant to 50 L of luciferase detection reagent. Measure luminescence immediately.[1]

Figure 2: Workflow for validating STING activation potency using a luciferase reporter system.

Protocol 2: Reconstitution of 2'3'-cGAMP Disodium

Objective: Ensure stability and accurate concentration for in vivo use.

• Centrifuge: Briefly spin the vial containing the lyophilized powder to ensure the pellet is at the bottom.

• Solvent: Add Endotoxin-free water or PBS (pH 7.4) . Avoid acidic buffers.[1]

• Concentration: Target a stock concentration of 1–5 mg/mL.

  • Note: Solubility limit is ~50 mg/mL, but high concentrations may be viscous.[1]

• Dissolution: Vortex gently. If the solution is not clear, sonicate in a water bath for 2 minutes at room temperature.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

Therapeutic Implications

Cancer Immunotherapy

2'3'-cGAMP is currently investigated as an intratumoral injection agent.[1] By activating STING in dendritic cells within the tumor microenvironment, it primes CD8+ T cells against tumor antigens. The disodium salt form is preferred for formulation stability.

Vaccine Adjuvants

While c-di-GMP has been explored as a mucosal adjuvant, 2'3'-cGAMP shows superior potential due to its potent induction of Type I Interferons, which are crucial for viral defense and Th1 immune biasing.[1]

Limitations

Both molecules suffer from rapid degradation by serum enzymes (ENPP1).[1] Drug development now focuses on non-hydrolyzable analogs (e.g., phosphorothioate modifications) that mimic the 2'3'-cGAMP geometry but resist enzymatic cleavage.[1]

References

• Zhang, X., et al. (2013). Cyclic GMP-AMP containing a mixed phosphodiester linkage is an endogenous high-affinity ligand for STING.[1] Molecular Cell, 51(2), 226-235.[1] Link[1]

• Gao, P., et al. (2013). Cyclic [G(2',5')pA(3',5')p] is the metazoan second messenger produced by DNA-activated cyclic GMP-AMP synthase.[1] Cell, 153(5), 1094-1107.[1] Link[1]

• Diner, E. J., et al. (2013). The innate immune DNA sensor cGAS produces a noncanonical cyclic dinucleotide that activates human STING.[3] Cell Reports, 3(5), 1355-1361.[1] Link[1]

• Li, L., et al. (2013). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs.[1] Nature Chemical Biology, 10, 1043–1048.[1] Link

• Krasteva, P. V., et al. (2017). Sensing the Biofilm Signals: The Mechanisms of c-di-GMP Regulation. Trends in Microbiology, 25(9), 766-778.[1] Link[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. journals.asm.org [journals.asm.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 2'3'-cGAMP | 1441190-66-4 [chemicalbook.com]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 6. biolog.de [biolog.de]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. childrenshospital.org [childrenshospital.org]
• 10. researchgate.net [researchgate.net]

Technical Whitepaper: 2'3'-cGAMP Disodium & The Innate Immune Response

A Guide to Mechanism, Experimental Validation, and Therapeutic Targeting

Executive Summary

2'3'-cyclic GMP-AMP (2'3'-cGAMP) is the only known metazoan cyclic dinucleotide (CDN) second messenger. Unlike bacterial CDNs, which typically possess 3'-5' linkages, 2'3'-cGAMP contains a unique mixed linkage (2'-5' and 3'-5') that confers high-affinity binding to the STING (Stimulator of Interferon Genes) adaptor protein. This guide details the biochemistry of the cGAMP disodium salt—the standard reagent form—and provides actionable protocols for activating and measuring the cGAS-STING pathway, a critical target in cancer immunotherapy and virology.

Biochemistry of 2'3'-cGAMP Disodium[1][2]

Structural Uniqueness

The biological potency of 2'3'-cGAMP stems from its non-canonical structure. Produced by cyclic GMP-AMP synthase (cGAS) in the presence of cytosolic DNA, it features:

• Guanosine: Linked via a 2'–5' phosphodiester bond.[1]

• Adenosine: Linked via a 3'–5' phosphodiester bond.[1][2]

Critical Insight: Early research often confused this with bacterial 3'3'-cGAMP. The 2'-5' linkage is evolutionarily conserved in mammals to evade bacterial nucleases and specifically activate the human STING allele (hSTING) with nanomolar affinity (

nM), whereas bacterial CDNs bind hSTING with significantly lower affinity.

Reagent Properties (Disodium Salt)

For experimental use, 2'3'-cGAMP is synthesized as a disodium salt to ensure solubility and stability.

Property	Specification
Formula
Solubility	Water (>50 mg/mL), PBS, or physiological saline.[3]
Stability	Lyophilized: Stable for 1-2 years at -20°C. Solubilized: Stable for ~1 month at -20°C. Avoid freeze-thaw cycles.
UV Absorption	nm

The cGAS-STING Signaling Cascade[6][7][8]

The cGAS-STING pathway connects cytosolic DNA sensing to the production of Type I Interferons (IFNs).[3][4][5] This pathway is the primary driver of inflammation in response to viral infection, mitochondrial damage, and chromosomal instability in cancer cells.

Mechanistic Pathway

• Sensing: cGAS binds double-stranded DNA (dsDNA) >45bp in the cytosol.

• Synthesis: cGAS catalyzes the reaction of ATP and GTP into 2'3'-cGAMP.[6][7]

• Activation: cGAMP binds to STING dimers residing in the Endoplasmic Reticulum (ER).[4][8][9]

• Translocation: STING undergoes a conformational change and translocates to the Golgi apparatus.

• Phosphorylation: STING recruits TBK1 (TANK-binding kinase 1), which phosphorylates STING and the transcription factor IRF3.[4][10][6][8][9]

• Transcription: Phospho-IRF3 dimerizes and enters the nucleus to drive IFN-

  expression.[4][8]

Pathway Visualization

Figure 1: The canonical cGAS-STING signaling cascade, highlighting the synthesis of 2'3'-cGAMP and downstream IRF3 activation.[3][9]

Critical Regulation: Transport & Degradation

Expert Insight: A common experimental failure is adding cGAMP to cells that lack transporters. cGAMP is a negatively charged dinucleotide and cannot passively cross the cell membrane.

Transport Mechanisms

• SLC19A1 (Folate Transporter): The primary importer of cGAMP in certain immune cells (e.g., monocytes).

• LRRC8A/C (VRAC): Volume-Regulated Anion Channels that transport cGAMP, particularly in endothelial cells.

• Gap Junctions: Connexins allow cGAMP transfer from infected cells to bystander cells.

Degradation (The ENPP1 Checkpoint)

ENPP1 (Ectonucleotide pyrophosphatase/phosphodiesterase 1) is the primary extracellular hydrolase that degrades 2'3'-cGAMP.[11]

• In Vivo Consequence: High ENPP1 expression in tumors correlates with "cold" tumors (poor immune infiltration) because cGAMP signals are destroyed before they can activate immune cells.

• Drug Target: ENPP1 inhibitors are currently being developed to prolong the half-life of endogenous cGAMP.

Experimental Protocols

Reconstitution of cGAMP Disodium

• Centrifuge the vial briefly to pellet the lyophilized powder.

• Add Endotoxin-Free Water or PBS to achieve a stock concentration of 1 mg/mL (approx. 1.4 mM) .

• Vortex gently. The solution should be clear and colorless.

• Aliquot into single-use volumes (e.g., 20 µL) and store at -20°C.

Functional Assay: Luciferase Reporter (THP-1 Dual Cells)

This is the industry standard for validating STING agonists. THP-1 Dual cells express an ISRE-Luciferase reporter.

Why this works: THP-1 monocytes naturally express SLC19A1, allowing direct uptake of cGAMP from the media without transfection reagents.

Protocol:

• Seed Cells: Plate THP-1 Dual cells at

  cells/well in a 96-well plate (180 µL volume).

• Prepare Ligand: Dilute 2'3'-cGAMP stock in culture media.

  • Dose Curve: 10 µg/mL down to 0.1 µg/mL (3-fold serial dilutions).

• Induction: Add 20 µL of diluted cGAMP to the cells.

• Incubation: Incubate for 20–24 hours at 37°C, 5% CO2.

• Detection: Add 50 µL of QUANTI-Luc (or equivalent luciferase substrate) to 10 µL of cell supernatant.

• Read: Measure luminescence immediately on a plate reader.

Digitonin Permeabilization (For Non-Immune Cells)

If using cells that lack SLC19A1 (e.g., HEK293, HeLa), simple addition of cGAMP will yield no signal. You must permeabilize the membrane.

Protocol:

• Prepare Digitonin Buffer : 50 mM HEPES (pH 7.0), 100 mM KCl, 3 mM MgCl2, 0.1 mM DTT, 85 mM Sucrose, 0.2% BSA, 1 mM ATP, 0.1 mM GTP.

• Add 10 µg/mL Digitonin immediately before use.

• Resuspend cell pellet (

  cells) in 100 µL Digitonin Buffer containing 1–10 µM cGAMP .

• Incubate for 10 minutes at 37°C.

• Remove buffer and replace with normal growth media.

• Assay for IFN-

  mRNA (qPCR) or Phospho-TBK1 (Western Blot) after 3–6 hours.

Experimental Workflow Diagram

Figure 2: Decision tree for cGAMP delivery based on cell type and transporter expression.

References

• Li, X., et al. (2013). Cyclic GMP-AMP synthase is a cytosolic DNA sensor that activates the type I interferon pathway. Science, 339(6121), 807-810. Link

• Ablasser, A., et al. (2013). cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that activates STING. Nature, 498(7454), 380-384. Link

• Ritchie, C., et al. (2019). SLC19A1 is an importer of the immunotransmitter cGAMP.[9][12][13] Molecular Cell, 75(2), 372-381. Link

• Li, L., et al. (2014). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs. Nature Chemical Biology, 10(12), 1043-1048. Link

• Zhou, C., et al. (2020). LRRC8A:C/E heteromeric channels are ubiquitous transporters of cGAMP.[12] Molecular Cell, 79(5), 780-792. Link

Sources

• 1. jenabioscience.com [jenabioscience.com]
• 2. biolog.de [biolog.de]
• 3. ≥98% (HPLC), STimulator of INterferon Genes (STING) pathway agonist , powder | Sigma-Aldrich [sigmaaldrich.com]
• 4. m.youtube.com [m.youtube.com]
• 5. synapse.koreamed.org [synapse.koreamed.org]
• 6. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 7. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Control of innate immunity by the cGAS-STING pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. edoc.mdc-berlin.de [edoc.mdc-berlin.de]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. LRRC8A:C/E Heteromeric Channels Are Ubiquitous Transporters of cGAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The LRRC8A:C Heteromeric Channel Is a cGAMP Transporter and the Dominant cGAMP Importer in Human Vasculature Cells | bioRxiv [biorxiv.org]

Technical Guide: Non-Canonical STING Activation by 2'3'-cGAMP Disodium

Executive Summary

This technical guide delineates the mechanistic and operational frameworks for studying non-canonical STING signaling , a primordial pathway distinct from the classical Interferon Regulatory Factor 3 (IRF3)-mediated interferon response. While canonical signaling drives antiviral immunity, non-canonical activation—triggered by the cyclic dinucleotide 2'3'-cGAMP disodium —induces autophagy, lysosomal cell death, and NF-

B signaling. This guide provides researchers with high-fidelity protocols for reagent handling, cytosolic delivery, and specific readout assays to isolate and validate these non-canonical outputs.

Reagent Profile: 2'3'-cGAMP Disodium Salt

To induce STING signaling, the choice of ligand and its chemical form is critical. The mammalian STING variant (R232) binds 2'3'-cGAMP with significantly higher affinity (

nM) than bacterial 3'3' cyclic dinucleotides (CDNs).

Chemical Properties & Stability

The disodium salt form (2'3'-cGAMP

2Na) is utilized to maximize aqueous solubility and physiological compatibility.

Parameter	Specification	Technical Note
Molecular Formula		The disodium salt neutralizes the phosphate backbone, preventing acidification of culture media.
Solubility	mg/mL (Water)	Dissolves instantly in PCR-grade water or PBS (pH 7.4). Avoid acidic solvents which hydrolyze the phosphodiester bond.
Stability	Lyophilized: -20°C (1 year)Solution: -80°C (3 months)	Critical: Avoid freeze-thaw cycles. Aliquot immediately upon reconstitution.
Membrane Permeability	Impermeable	As a charged CDN, it cannot passively cross the plasma membrane. Requires permeabilization or transfection reagents.

Delivery Strategy: The Barrier to Entry

Direct addition of cGAMP to culture media is ineffective for non-phagocytic cells. For mechanistic studies, digitonin permeabilization is the gold standard as it allows precise, synchronous cytosolic loading without the toxicity or endosomal entrapment associated with lipid transfection reagents.

Mechanistic Bifurcation: Canonical vs. Non-Canonical

STING activation is not a monolith. Upon binding cGAMP, STING translocates from the ER to the Golgi, where the pathway bifurcates.

The Canonical Axis (The "Red Herring")

• Mediator: TBK1 kinase.[1][2]

• Output: Phosphorylation of IRF3, induction of Type I Interferons (IFN-

  ).

• Relevance: Often defective in tumor cells; not the focus of this guide.

The Non-Canonical Axis (The Core Target)

Recent studies (Gui et al., Nature 2019; Liu et al., Science 2023) have mapped a distinct pathway that is TBK1/IRF3-independent .

• Proton Channel Formation: Activated STING oligomerizes in the Golgi to form a transmembrane proton channel.

• Vesicle Acidification: This channel facilitates proton flux, acidifying post-Golgi vesicles.

• Autophagy Induction: The altered pH recruits WIPI2 and ATG16L1 , triggering LC3 lipidation onto single-membrane vesicles (CASM) rather than classical double-membrane autophagosomes.

• Cell Death: Sustained channel activity leads to lysosomal membrane permeabilization (LMP) and cell death (PANoptosis), even in the absence of interferons.

Pathway Visualization

The following diagram illustrates the molecular divergence between the two pathways.

Caption: Bifurcation of STING signaling. The non-canonical arm (green) proceeds via proton channel formation and ATG16L1 recruitment, independent of the TBK1-IRF3 axis (red).

Experimental Protocols

Protocol A: Cytosolic Delivery via Digitonin Permeabilization

This protocol ensures synchronous activation of STING in >90% of the cell population, essential for detecting biochemical markers like LC3 lipidation.

Materials:

• 2'3'-cGAMP Disodium (1 mg/mL stock in H2O).

• Digitonin (High Purity).

• Permeabilization Buffer: 50 mM HEPES (pH 7.0), 100 mM KCl, 3 mM MgCl2, 0.1 mM DTT, 85 mM Sucrose, 0.2% BSA.

Workflow:

• Preparation: Harvest cells (e.g., HeLa, THP-1) and wash 2x with PBS. Count cells.

• Permeabilization Mix: Resuspend

  cells in 500 L Permeabilization Buffer containing 10 g/mL Digitonin .

• Activation: Add 2'3'-cGAMP to a final concentration of 10

  M . (Include a "No cGAMP" control).

• Incubation: Incubate at 37°C for 30 minutes .

  • Note: Digitonin creates pores in the plasma membrane but leaves organelles intact.

• Wash: Add 5 mL of complete culture media (stop solution) to dilute digitonin. Centrifuge (300 x g, 5 min).

• Chase: Resuspend pellet in fresh warm media and plate. Incubate for 2–4 hours (for Autophagy) or 6–12 hours (for Cell Death).

Protocol B: Validating Non-Canonical Activation (Western Blot)

To confirm the signal is non-canonical, you must demonstrate LC3 lipidation in the absence of, or parallel to, IRF3 phosphorylation.

Target Markers:

• LC3-I vs LC3-II: Non-canonical activation converts cytosolic LC3-I to lipidated LC3-II.

• p-STING (S366): Confirms general STING activation.

• p-IRF3 (S396): Canonical marker. (Note: Non-canonical specific agonists or mutants would show LC3-II without p-IRF3).

Workflow Visualization:

Caption: Experimental workflow for isolating non-canonical STING markers using digitonin permeabilization.

Troubleshooting & Controls

Issue	Probable Cause	Solution
No LC3-II conversion	Poor cytosolic delivery	Optimize Digitonin concentration (titrate 5–20 g/mL). Verify cGAMP integrity.
High Background Autophagy	Starvation stress	Ensure "Chase" media contains 10% FBS. Avoid PBS incubations longer than 5 mins.
Signal Confusion	Canonical interference	Use STING S365A mutant cells (abolishes IRF3 binding but retains autophagy) to isolate non-canonical effects.

Therapeutic Implications

Understanding non-canonical STING signaling is vital for drug development in interferon-refractory tumors . Many cancers silence the STING-IFN pathway (via epigenetic silencing of IRF3) to evade immune surveillance. However, the non-canonical autophagy/death pathway often remains intact .

• Strategy: Agonists optimized to stabilize the STING proton channel (or bypass TBK1 recruitment) can trigger immunogenic cell death (ICD) in tumors that are otherwise "cold" to checkpoint inhibitors.

• Drug Design: 2'3'-cGAMP analogs are being developed to enhance stability (e.g., phosphorothioate backbones) and lipophilicity, targeting this specific non-canonical vulnerability.

References

• Gui, X., et al. (2019).[3][4] Autophagy induction via STING trafficking is a primordial function of the cGAS pathway.[2] Nature, 567, 262–266.[3][5] Link

• Liu, B., et al. (2023). A conserved ion channel function of STING mediates noncanonical autophagy and cell death.[6] Science, 381(6665). Link

• Fischer, T.D., et al. (2020).[3] STING induces LC3B lipidation onto single-membrane vesicles via the V-ATPase and ATG16L1-WD40 domain. Journal of Cell Biology, 219(12).[3] Link

• Yum, S., et al. (2021).[5] TBK1 recruitment to STING activates both IRF3 and NF-κB that mediate immune defense against tumors and viral infections.[5][7][8] PNAS, 118(14). Link

• Biolog Life Science Institute. (n.d.). Technical Information: 2'3'-cGAMP sodium salt.[9] Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Autophagy induced by STING, an unnoticed and primordial function of cGAS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Noncanonical autophagy is a new strategy to inhibit HSV-1 through STING1 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Crosstalk Between Autophagy and the cGAS–STING Signaling Pathway in Type I Interferon Production [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. youtube.com [youtube.com]
• 7. pnas.org [pnas.org]
• 8. biorxiv.org [biorxiv.org]
• 9. rndsystems.com [rndsystems.com]

Protocols & Analytical Methods

Mastering the Activation of Innate Immunity: A Detailed Guide to the Preparation and Application of cGAMP Disodium Salt in Cell Culture

Introduction: Unlocking the cGAS-STING Pathway

Cyclic GMP-AMP (cGAMP) is a pivotal second messenger in the innate immune system, acting as the direct ligand for the STIMULATOR of INTERFERON GENES (STING) protein. The discovery of the cGAS-STING pathway has revolutionized our understanding of how cells detect cytosolic DNA, a hallmark of viral infections and cellular damage, to mount an effective immune response.[1][2] The synthesis of cGAMP by cyclic GMP-AMP synthase (cGAS) upon binding to cytosolic double-stranded DNA initiates a signaling cascade that leads to the production of type I interferons and other inflammatory cytokines.[3][4] This pathway is a critical area of research in immunology, oncology, and the development of novel therapeutics and vaccine adjuvants.

The disodium salt of 2'3'-cGAMP is the most commonly used form in research due to its excellent aqueous solubility and stability. Proper dissolution and handling of this compound are paramount to achieving reproducible and physiologically relevant results in cell-based assays. This comprehensive guide provides detailed protocols and expert insights for the preparation and application of cGAMP disodium salt in cell culture, ensuring the integrity and success of your experiments.

Core Principles: Solubility and Stability

cGAMP disodium salt exhibits high solubility in aqueous solutions such as sterile, nuclease-free water or phosphate-buffered saline (PBS). It is, however, insoluble in organic solvents like DMSO and ethanol.[5] This characteristic is advantageous for cell culture applications as it avoids potential solvent-induced cytotoxicity.

For optimal stability, lyophilized cGAMP disodium salt should be stored at -20°C. Once reconstituted, the resulting stock solution should also be stored at -20°C or -80°C and is stable for at least one to three months.[6][7] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[5][7]

Property	Specification	Rationale
Recommended Solvent	Sterile, nuclease-free water or PBS	High solubility and biocompatibility. Avoids organic solvent toxicity.
Solubility in Water	≥7.56 mg/mL to ≥40 mg/mL[3][5]	Allows for the preparation of concentrated stock solutions.
Storage (Lyophilized)	-20°C, desiccated	Ensures long-term stability of the powdered compound.[7]
Storage (Solution)	-20°C or -80°C in aliquots	Prevents degradation from repeated freeze-thaw cycles.[5][7]
Solution Stability	Up to 1-3 months at -20°C[6][7]	Provides a reasonable timeframe for experimental use.

Protocol 1: Preparation of a Sterile cGAMP Stock Solution

This protocol details the steps for preparing a sterile, concentrated stock solution of cGAMP disodium salt. Adherence to aseptic techniques is critical to prevent microbial contamination of your cell cultures.

Materials and Reagents:

• cGAMP disodium salt (lyophilized powder)

• Sterile, nuclease-free water or sterile PBS

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Sterile syringe filter (0.22 µm pore size)

• Sterile syringe

Step-by-Step Methodology:

• Pre-dissolution Calculations: Determine the required volume of solvent to achieve the desired stock concentration. The molecular weight of cGAMP disodium salt is approximately 718.4 g/mol .[7]

  • Example Calculation for a 10 mM Stock Solution:

    • Mass of cGAMP = 1 mg = 0.001 g

    • Moles = Mass / Molecular Weight = 0.001 g / 718.4 g/mol ≈ 1.39 x 10⁻⁶ mol

    • Volume for 10 mM (0.010 mol/L) = Moles / Concentration = 1.39 x 10⁻⁶ mol / 0.010 mol/L = 1.39 x 10⁻⁴ L = 139 µL

• Reconstitution:

  • Allow the lyophilized cGAMP vial to equilibrate to room temperature before opening to prevent condensation.

  • Aseptically add the calculated volume of sterile, nuclease-free water or PBS to the vial.

  • Gently vortex the vial until the powder is completely dissolved. Visually inspect the solution to ensure there are no particulates.

• Sterile Filtration (Recommended):

  • To ensure the sterility of the stock solution, it is best practice to perform sterile filtration, especially if the solvent used was not certified as sterile for cell culture.[8][9]

  • Draw the cGAMP solution into a sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the syringe.[8]

  • Dispense the filtered solution into a sterile microcentrifuge tube. This step removes any potential microbial contaminants.[8]

• Aliquoting and Storage:

  • Dispense the sterile stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. The volume of the aliquots should be tailored to your typical experimental needs to avoid multiple freeze-thaw cycles.

  • Clearly label the aliquots with the compound name, concentration, and date of preparation.

  • Store the aliquots at -20°C or -80°C.

Caption: Workflow for preparing a sterile cGAMP stock solution.

Protocol 2: Activating the STING Pathway in Cultured Cells

Due to its negative charge, cGAMP does not readily cross the cell membrane.[1][10] Therefore, specific methods are required to deliver it into the cytosol to activate STING. The choice of method depends on the cell type, experimental goals, and available resources.

Method A: Transfection

Transfection is a common and effective method for introducing cGAMP into a wide variety of cell types.

• Scientific Rationale: Cationic lipid-based transfection reagents form complexes with the negatively charged cGAMP, facilitating its entry into the cell through endocytosis.

• Protocol:

  • Cell Seeding: Seed cells in a multi-well plate to achieve 70-90% confluency on the day of transfection.

  • Complex Formation:

    • In a sterile tube, dilute the required amount of cGAMP stock solution into serum-free medium (e.g., Opti-MEM). A typical starting concentration is 1-10 µg/mL, but this should be optimized for your specific cell line and assay.[11]

    • In a separate sterile tube, dilute a suitable transfection reagent (e.g., Lipofectamine™ 2000, P3000) in serum-free medium according to the manufacturer's instructions.

    • Combine the diluted cGAMP and the diluted transfection reagent. Mix gently and incubate at room temperature for 15-20 minutes to allow for complex formation.[7]

  • Cell Treatment: Add the cGAMP-transfection reagent complexes dropwise to the cells.

  • Incubation: Incubate the cells for 4-24 hours, depending on the desired endpoint.

  • Assay: Analyze the cells for STING activation (e.g., by measuring IFN-β production, IRF3 phosphorylation, or STING phosphorylation).

Method B: Cell Permeabilization

For certain applications, transiently permeabilizing the cell membrane can be an effective delivery method.

• Scientific Rationale: Detergents like digitonin, at low concentrations, create pores in the plasma membrane, allowing for the entry of small molecules like cGAMP from the extracellular medium.

• Protocol:

  • Cell Preparation: Culture cells to the desired density.

  • Permeabilization and Treatment:

    • Prepare a solution of cGAMP in a suitable buffer containing a low concentration of digitonin (e.g., 20-50 µg/mL). The optimal digitonin concentration must be determined empirically to maximize cGAMP uptake while minimizing cytotoxicity.

    • Wash the cells once with buffer.

    • Incubate the cells with the cGAMP/digitonin solution for a short period (e.g., 5-30 minutes).

  • Recovery: Wash the cells to remove the permeabilization solution and replace it with fresh culture medium.

  • Incubation and Assay: Incubate the cells and proceed with the desired downstream analysis.

Method C: Direct Addition to Culture Medium

Some cell types possess transporters that can actively import cGAMP, allowing for activation by direct addition to the culture medium.

• Scientific Rationale: This method relies on endogenous cellular uptake mechanisms. It is generally less efficient than transfection or permeabilization and may require higher concentrations of cGAMP and longer incubation times.[5]

• Protocol:

  • Cell Seeding: Plate cells as for a standard experiment.

  • Treatment: Add the cGAMP stock solution directly to the cell culture medium to achieve the desired final concentration (typically in the range of >100 µM).[5]

  • Incubation and Assay: Incubate the cells for the desired duration and perform downstream analysis.

Caption: Overview of methods for delivering cGAMP into cultured cells.

Quality Control and Validation of cGAMP Activity

To ensure that the prepared cGAMP solution is biologically active, it is essential to perform quality control experiments.

• Positive Control: A known potent activator of the STING pathway can be used as a positive control.

• Negative Control: Treat cells with the vehicle (sterile water or PBS) used to dissolve the cGAMP.

• Downstream Readouts: The activity of cGAMP can be validated by measuring key downstream events in the STING signaling pathway:

  • Phosphorylation of STING and IRF3: Analyze cell lysates by Western blotting using antibodies specific for the phosphorylated forms of STING (e.g., at Ser366) and IRF3.

  • Induction of Type I Interferon: Measure the production of IFN-β in the cell culture supernatant using an ELISA or by quantifying IFN-β mRNA levels using RT-qPCR.

  • Reporter Assays: Utilize cell lines engineered with a reporter gene (e.g., luciferase) under the control of an interferon-stimulated response element (ISRE).

Troubleshooting Common Issues

Problem	Possible Cause	Solution
No or low STING activation	Inefficient cGAMP delivery	Optimize transfection reagent concentration and cGAMP-to-reagent ratio. Titrate digitonin concentration for permeabilization. Try an alternative delivery method.
Inactive cGAMP	Prepare a fresh stock solution. Ensure proper storage and handling to avoid degradation.
Cell line unresponsive	Confirm that the cell line expresses all necessary components of the cGAS-STING pathway (cGAS, STING, IRF3).
High cell toxicity	Transfection reagent toxicity	Optimize the concentration of the transfection reagent.
Permeabilization method too harsh	Reduce the concentration of digitonin or the incubation time.
Inconsistent results	Repeated freeze-thaw cycles	Prepare single-use aliquots of the cGAMP stock solution.
Inaccurate pipetting	Use calibrated pipettes and proper pipetting techniques.

Conclusion

The cGAS-STING pathway is a central hub in innate immunity, and cGAMP is the key that unlocks its powerful signaling cascade. By following the detailed protocols and understanding the scientific principles outlined in this guide, researchers can confidently prepare and utilize cGAMP disodium salt to investigate this critical pathway with precision and reproducibility. Careful attention to solubility, stability, sterile technique, and appropriate delivery methods will ensure the generation of high-quality data and advance our understanding of innate immunity and its role in health and disease.

References

• Online Inhibitor. (2026, January 4). Empowering Cell-Based Assays with 2'3'-cGAMP (sodium salt).

• Lute, J. P., et al. (2021). In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex. bio-protocol, 11(3), e3912. Retrieved from [Link]

• Gui, X., et al. (2019). cGAMPs Activate AMPK-ULK1 Control of STING. ResearchGate. Retrieved from [Link]

• Gentili, M., & Ablasser, A. (2016). Purification of Cyclic GMP-AMP from Viruses and Measurement of Its Activity in Cell Culture. In Herpes Simplex Virus: Methods and Protocols (pp. 109-117). Springer.

• BIONAVIS. (2024, February 12). cGAS STING Signalling Pathway [Video]. YouTube. Retrieved from [Link]

• Global Immuno Talks. (2021, October 6). New players in the STING-Interferon pathway of anti-viral and anti-tumor defense by Dr. Sonia Sharma [Video]. YouTube. Retrieved from [Link]

• Carozza, J. A., et al. (2020). Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP in complex biological samples. Journal of Biological Chemistry, 295(27), 9096-9106. Retrieved from [Link]

• Ritchie, C., et al. (2022). cGAMP the travelling messenger. Frontiers in Immunology, 13, 970007. Retrieved from [Link]

• The efficient synthesis and purification of 2′3'- cGAMP from Escherichia coli - PMC. (2024, March 8). National Center for Biotechnology Information. Retrieved from [Link]

• Carozza, J. A., et al. (2020). Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity. Nature Cancer, 1(2), 184-196. Retrieved from [Link]

• Russian Journal of Oncology. (2025, December 25). Russian Journal of Oncology, 25(S1). Retrieved from [Link]

• Die Pharmazie - An International Journal of Pharmaceutical Sciences. (2015, April 2). Basic Techniques in Microbiology - Sterile filtration [Video]. YouTube. Retrieved from [Link]

• Xie, W., & Patel, D. J. (2023). Structure-based mechanisms of 2′3′-cGAMP intercellular transport in the cGAS-STING immune pathway. Trends in Biochemical Sciences, 48(11), 945-957. Retrieved from [Link]

• 2′3′-cGAMP interactome identifies 2′3′-cGAMP/Rab18/FosB signaling in cell migration control independent of innate immunity - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Structure-based mechanisms of 2'3'-cGAMP intercellular transport in the cGAS-STING immune pathway. (2023). ResearchGate. Retrieved from [Link]

• MicroChems Experiments. (2025, January 22). Filter Sterilization Technique | Microbiology | 3.5% Potassium Tellurite Solution Sterilization [Video]. YouTube. Retrieved from [Link]

• Wikipedia. (2023, December 26). cGAS–STING cytosolic DNA sensing pathway. Retrieved from [Link]

Sources

• 1. Structure-based mechanisms of 2′3′-cGAMP intercellular transport in the cGAS-STING immune pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Self-assembled cGAMP-STINGΔTM signaling complex as a bioinspired platform for cGAMP delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. 無菌ろ過戦略 [sigmaaldrich.com]
• 9. Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC [pmc.ncbi.nlm.nih.gov]

Executive Summary: The Solvent Decision Matrix

Application Note: 2'3'-cGAMP Disodium – Solubility, Stability, and Preparation Protocols

The choice between Endotoxin-Free Water and Phosphate Buffered Saline (PBS) for reconstituting 2'3'-cGAMP disodium is not merely a matter of solubility; it dictates the stability of the cyclic dinucleotide and its suitability for downstream applications.

While 2'3'-cGAMP disodium is highly soluble in both solvents, Endotoxin-Free Water is the superior vehicle for creating high-concentration "Master Stocks" (>10 mM) intended for long-term storage at -80°C. PBS is the mandatory vehicle for "Working Solutions" intended for immediate in vivo administration or cell culture treatment to maintain physiological pH and osmolarity.

Feature	Endotoxin-Free Water	Phosphate Buffered Saline (PBS)
Solubility Limit	Excellent (~50 mg/mL)	Good (~20–25 mg/mL)
Primary Use	Master Stock Storage, Transfection (Digitonin)	In Vivo Injection, Direct Cell Treatment
pH Stability	Low (Susceptible to CO₂ acidification)	High (Buffered at pH 7.4)
Ionic Strength	Zero (Hypotonic)	Physiological (Isotonic)
Long-Term Storage	Recommended (-80°C)	Acceptable (-80°C), risk of salt precipitation

Physicochemical Profile

Understanding the chemical nature of the salt form is critical for accurate molarity calculations.

• Compound Name: 2'3'-cGAMP disodium salt[1][2]

• Chemical Formula:

  [2]

• Molecular Weight: ~718.37 g/mol (Note: Check specific batch CoA; hydration levels can shift this to ~750 g/mol ).

• Absorbance Max (

  ): 256–260 nm

• Extinction Coefficient (

  ): ~25,000 (at 260 nm, pH 7.5).

Mechanism of Action & Pathway Context

2'3'-cGAMP is the metazoan second messenger that activates STING (Stimulator of Interferon Genes).[2][3][4][5] Unlike bacterial 3'3'-CDNs, the unique

linkage in mammalian cGAMP confers high-affinity binding to the STING dimer, triggering a conformational change that recruits TBK1 and IRF3.[5]

Figure 1: The cGAS-STING signaling axis.[3] 2'3'-cGAMP acts as the critical bridge between DNA sensing and the immune response.[6]

Detailed Protocols

Protocol A: Preparation of Master Stock (10 mM) in Water

Use this protocol for long-term storage or when downstream applications require high concentrations in small volumes (e.g., digitonin permeabilization).

Reagents:

• 2'3'-cGAMP Disodium Salt (Lyophilized).[2]

• Sterile, Endotoxin-Free (LAL Tested) Water.[5]

• 0.22 µm PES Syringe Filter (Low protein binding).

Procedure:

• Centrifuge: Briefly spin the vial (30 sec, 2000 x g) to ensure powder is at the bottom.

• Calculate: Determine volume for 10 mM.

  Example: For 1 mg of cGAMP ( ):

• Solubilize: Add the calculated volume of Endotoxin-Free Water.

• Dissolve: Vortex gently for 15 seconds. The solution should be clear. If particulates persist, warm to 37°C for 2 minutes.

• Sterilize: Pass through a 0.22 µm syringe filter into a sterile microcentrifuge tube.

• Aliquot & Store: Dispense into single-use aliquots (e.g., 10–20 µL) to avoid freeze-thaw cycles. Store at -80°C .

Protocol B: Preparation of Working Solution (1 mg/mL) in PBS

Use this protocol for immediate in vivo injection or direct addition to cell culture media.

Procedure:

• Thaw: Remove a Master Stock aliquot (from Protocol A) from -80°C. Thaw on ice.

• Dilute: Dilute the Master Stock (10 mM

  7.2 mg/mL) into sterile PBS (pH 7.4) to reach the desired working concentration (e.g., 1 mg/mL).

• Mix: Invert gently. Do not vortex vigorously if the solution contains proteins or other additives, though pure cGAMP is robust.

• Use: Use immediately. Do not re-freeze diluted PBS working solutions , as phosphate salts can precipitate or cause pH shifts during the freezing process (eutectic points) that may damage the nucleotide.

Self-Validating Quality Control (QC)

Trust but verify. Use UV spectrophotometry to confirm the concentration and integrity of your stock solution before treating valuable samples.

Method: UV Absorbance Check [7]

• Blank: Use the same solvent (Water or PBS) used for reconstitution.

• Dilution: Dilute 2 µL of your 10 mM stock into 998 µL of buffer (1:500 dilution).

• Measurement: Measure Absorbance at 260 nm (

  ).

• Calculation:

  Using :

• Criteria: If

  is between 0.45 and 0.55, the stock is valid. If <0.45, the powder may be hydrated (weighing error) or degraded.

Figure 2: Reconstitution and Validation Workflow. Note the divergence based on solvent choice.

Troubleshooting & Stability Notes

• Hydrolysis Risk: The phosphodiester bonds in cyclic dinucleotides are susceptible to hydrolysis in acidic conditions. Water absorbs atmospheric

  , becoming carbonic acid (pH ~5.5). While cGAMP is relatively stable, PBS (pH 7.4) prevents this acidification. Recommendation: If storing in water, ensure it is unbuffered only if freezing immediately at -80°C.

• Precipitation: If the solution appears cloudy in PBS, the concentration may be too high (>25 mg/mL) or the PBS is cold. Warm to 37°C.

• Endotoxin: Always use endotoxin-free water. Bacterial endotoxins (LPS) can activate TLR4, confounding STING data.

References

• Zhang, X., et al. (2013).[1] Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING.[1] Molecular Cell.

• Gao, P., et al. (2013). Structure-function analysis of STING activation by c[G(2’,5’)pA(3’,5’)p] and targeting by antiviral molecules.[4] Cell.

• InvivoGen. (n.d.). 2'3'-cGAMP Solubility and Stability Data. InvivoGen Product Datasheet.

• SelleckChem. (n.d.). 2'3'-cGAMP Sodium Salt Application Note. SelleckChem.

• Tocris Bioscience. (n.d.). Molarity Calculator and Reconstitution Guide for cGAMP. Tocris.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2’3’-cGAMP (sodium salt) | Cell Signaling Technology [cellsignal.com]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. ≥98% (HPLC), STimulator of INterferon Genes (STING) pathway agonist , powder | Sigma-Aldrich [sigmaaldrich.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. 2’,3’-cGAMP-iFluor® 488 conjugate | AAT Bioquest [aatbio.com]
• 7. Novel Poxin Stable cGAMP‐Derivatives Are Remarkable STING Agonists - PMC [pmc.ncbi.nlm.nih.gov]

cGAMP disodium transfection protocol for THP-1 cells

Activating the cGAS-STING Pathway in THP-1 Cells: A Detailed Protocol for Transfection of 2'3'-cGAMP Disodium Salt

Introduction: The cGAS-STING Pathway and the Role of cGAMP

The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic double-stranded DNA (dsDNA), a hallmark of viral and bacterial infections, as well as cellular damage.[1][2][3] Upon binding to dsDNA, cGAS is activated and catalyzes the synthesis of a second messenger, cyclic guanosine monophosphate-adenosine monophosphate (cGAMP), from ATP and GTP.[3][4][5] This cGAMP molecule then binds to the STING protein, which is located on the endoplasmic reticulum.[6] This binding event triggers a conformational change in STING, leading to its translocation to the Golgi apparatus and subsequent activation of downstream signaling cascades.[6] Activated STING serves as a scaffold to recruit and activate TANK-binding kinase 1 (TBK1), which in turn phosphorylates the transcription factor interferon regulatory factor 3 (IRF3).[5][7] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the expression of type I interferons (such as IFN-β) and other inflammatory cytokines.[5][7]

The 2'3'-cGAMP isomer, which contains one 2'-5' and one 3'-5' phosphodiester bond, is the primary form produced by mammalian cGAS and exhibits high binding affinity for STING.[4] The disodium salt of 2'3'-cGAMP is a stable, water-soluble formulation commonly used in in vitro studies to directly activate the STING pathway, bypassing the need for cytosolic dsDNA. This allows for precise investigation of STING signaling and its downstream consequences.

This guide provides a comprehensive protocol for the transfection of 2'3'-cGAMP disodium salt into the human monocytic THP-1 cell line, a widely used model for studying innate immunity. We will cover the essential steps from cell culture and differentiation to the transfection procedure and subsequent analysis of STING pathway activation.

Visualizing the cGAS-STING Signaling Pathway

Caption: The cGAS-STING signaling pathway upon detection of cytosolic dsDNA.

Part 1: Culturing and Differentiating THP-1 Cells

THP-1 cells are a human monocytic leukemia cell line that can be differentiated into macrophage-like cells, which are more physiologically relevant for studying innate immune responses.[8][9] Differentiation with phorbol 12-myristate 13-acetate (PMA) enhances their adherence and sensitivity to stimuli like cGAMP.[10][11]

Materials for Cell Culture and Differentiation

Reagent	Recommended Concentration/Supplier
THP-1 cells	ATCC TIB-202
RPMI-1640 Medium	Standard formulation
Fetal Bovine Serum (FBS)	10% (v/v), heat-inactivated
Penicillin-Streptomycin	1% (v/v)
Phorbol 12-myristate 13-acetate (PMA)	25-100 ng/mL

Protocol for THP-1 Culture

• Maintain THP-1 Monocytes: Culture THP-1 cells in RPMI-1640 medium supplemented with 10% heat-inactivated FBS and 1% penicillin-streptomycin.[12] Maintain the cell density between 1 x 10^5 and 8 x 10^5 cells/mL.

• Subculture: Subculture the cells every 2-3 days by centrifuging at 200 x g for 5 minutes and resuspending the cell pellet in fresh, pre-warmed medium.[8]

• Logarithmic Growth Phase: It is crucial to use cells in the logarithmic growth phase for all experiments to ensure consistency and optimal cell health.[13]

Protocol for THP-1 Differentiation

• Cell Seeding: Seed THP-1 monocytes in a multi-well plate at a density of 5 x 10^5 cells/mL.[10]

• PMA Treatment: Add PMA to the culture medium to a final concentration of 25-100 ng/mL.[9] The optimal concentration may vary, so it is recommended to perform a titration to determine the ideal concentration for your specific experimental setup.

• Incubation: Incubate the cells for 24-48 hours at 37°C in a 5% CO2 incubator.[14] During this time, the cells will adhere to the plate and adopt a macrophage-like morphology.

• Resting Phase: After the differentiation period, gently aspirate the PMA-containing medium and replace it with fresh, pre-warmed, complete RPMI-1640 medium without PMA. Allow the cells to rest for at least 24 hours before proceeding with the transfection. This step is critical to reduce the background activation caused by PMA.

Part 2: Transfection of 2'3'-cGAMP Disodium Salt

THP-1 cells are notoriously difficult to transfect.[13] While methods like electroporation can be efficient, lipid-based transfection reagents like Lipofectamine LTX offer a less harsh alternative.[12][15] This protocol is optimized for the delivery of the small molecule 2'3'-cGAMP.

Materials for cGAMP Transfection

Reagent	Recommended Concentration/Supplier
2'3'-cGAMP Disodium Salt	e.g., Cayman Chemical
Lipofectamine LTX Reagent	Thermo Fisher Scientific
Opti-MEM I Reduced Serum Medium	Thermo Fisher Scientific

Transfection Workflow Visualization

Caption: Step-by-step workflow for cGAMP transfection in differentiated THP-1 cells.

Protocol for cGAMP Transfection (per well of a 24-well plate)

• Prepare cGAMP Solution: On the day of transfection, prepare a stock solution of 2'3'-cGAMP disodium salt in nuclease-free water. Further dilute the cGAMP in 50 µL of Opti-MEM I medium to the desired final concentration (e.g., 1-10 µg/mL).

• Prepare Lipofectamine LTX Solution: In a separate tube, dilute 1.25-2.25 µL of Lipofectamine LTX reagent in 50 µL of Opti-MEM I medium.[16][17] Mix gently.

• Form Complexes: Combine the diluted cGAMP and the diluted Lipofectamine LTX. Mix gently and incubate for 25 minutes at room temperature to allow for the formation of cGAMP-lipid complexes.[16][17]

• Transfect Cells: Add the 100 µL of the cGAMP-Lipofectamine LTX complexes dropwise to each well containing the differentiated THP-1 cells in 500 µL of complete medium.[16][17] Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells for 4-24 hours at 37°C in a 5% CO2 incubator before proceeding to the analysis of STING activation. The optimal incubation time should be determined empirically.

Part 3: Measuring STING Pathway Activation

Activation of the STING pathway can be assessed by measuring the expression of downstream target genes, such as IFNB1 (encoding IFN-β). Real-time quantitative PCR (RT-qPCR) is a sensitive method for this purpose.

Protocol for RT-qPCR Analysis of IFNB1 Expression

• RNA Isolation: After the desired incubation period, lyse the cells and extract total RNA using a commercially available kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• RT-qPCR: Perform RT-qPCR using primers specific for IFNB1 and a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Data Analysis: Analyze the RT-qPCR data using the ΔΔCt method to determine the fold change in IFNB1 expression in cGAMP-transfected cells compared to control cells (treated with Lipofectamine LTX only). A significant increase in IFNB1 mRNA levels indicates successful STING pathway activation.[18]

Troubleshooting and Key Considerations

• Low Transfection Efficiency: THP-1 cells are inherently difficult to transfect.[13] Ensure cells are healthy and in the logarithmic growth phase.[13] Optimize the cGAMP to Lipofectamine LTX ratio and the cell density at the time of transfection.

• Cell Viability: Monitor cell viability after transfection. High levels of cell death may indicate cytotoxicity from the transfection reagent.[13] Consider reducing the concentration of Lipofectamine LTX or the incubation time. Performing the transfection in a serum-free medium and replacing it with complete medium after a few hours can sometimes improve viability.[13]

• PMA Concentration: The concentration of PMA used for differentiation is critical. High concentrations can lead to significant background activation of inflammatory pathways.[9] It is essential to include proper controls, such as cells treated with PMA and the transfection reagent alone.

• Controls: Always include a negative control (transfection reagent only) and a positive control if available (e.g., a known STING agonist).

Conclusion

This protocol provides a detailed framework for the successful transfection of 2'3'-cGAMP disodium salt into THP-1 cells to activate the STING signaling pathway. By carefully following these steps, researchers can reliably investigate the downstream consequences of STING activation and explore its role in various physiological and pathological processes. The provided insights into the causality behind experimental choices aim to empower researchers to optimize this protocol for their specific research needs.

References

• Maeß, M. B., Wittig, B., & Lorkowski, S. (2022). Nucleofection for Efficient Transfection of Human THP-1 Macrophages. Journal of Visualized Experiments. [Link]

• Purification of Cyclic GMP-AMP from Viruses and Measurement of Its Activity in Cell Culture. (n.d.). SpringerLink. [Link]

• Overview of STING pathway activation. (n.d.). ResearchGate. [Link]

• Advances in cGAS-STING Signaling Pathway and Diseases. (2020). Frontiers in Immunology. [Link]

• The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism. (2018). Diabetes. [Link]

• A non-canonical, interferon-independent signaling activity of cGAMP triggers DNA damage response signaling. (2021). Nature Communications. [Link]

• The activation of the adaptor protein STING depends on its interactions with the phospholipid PI4P. (2024). Science. [Link]

• How to Improve THP-1 Transfection Efficiency? (2024). Procell. [Link]

• Culturing and differentiating THP-1 cells. (n.d.). Nanopartikel.info. [Link]

• Highly Efficient Transfection of Human THP-1 Macrophages by Nucleofection. (2014). Journal of Visualized Experiments. [Link]

• cGAS–STING cytosolic DNA sensing pathway. (n.d.). Wikipedia. [Link]

• Cell culture of THP-1 monocytes and differentiation into macrophages with PMA. (2024). Protocols.io. [Link]

• The activation of the adaptor protein STING depends on its interactions with the phospholipid PI4P. (2024). bioRxiv. [Link]

• Suramin Potently Inhibits cGAMP Synthase, cGAS, in THP1 Cells to Modulate IFN-β Levels. (2020). Taylor & Francis Online. [Link]

• What is the exact protocol for transfection in THP-1/U937/J774A.1 cells using Lipofectamine LTX Reagent? (2018). ResearchGate. [Link]

• cGAS-STING Signaling Pathway. (n.d.). Bio-Rad Antibodies. [Link]

• Photoactivation of the cGAS‐STING pathway in THP‐1 cells. (n.d.). ResearchGate. [Link]

• The phorbol 12-myristate-13-acetate differentiation protocol is critical to the interaction of THP-1 macrophages with Salmonella Typhimurium. (2018). PLOS ONE. [Link]

• IRF Reporter (Luc) – THP-1 Cell line (cGAS-Sting Signaling Pathway). (n.d.). BPS Bioscience. [Link]

• Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner. (2021). Frontiers in Immunology. [Link]

Sources

• 1. The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. caymanchem.com [caymanchem.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Frontiers | Advances in cGAS-STING Signaling Pathway and Diseases [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. nanopartikel.info [nanopartikel.info]
• 9. The phorbol 12-myristate-13-acetate differentiation protocol is critical to the interaction of THP-1 macrophages with Salmonella Typhimurium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Purification of Cyclic GMP-AMP from Viruses and Measurement of Its Activity in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 12. Highly Efficient Transfection of Human THP-1 Macrophages by Nucleofection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. How to Improve THP-1 Transfection Efficiency? [procellsystem.com]
• 14. atcc.org [atcc.org]
• 15. researchgate.net [researchgate.net]
• 16. Transfecting Plasmid DNA into THP-1 Cells Using Lipofectamine LTX Reagent | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. researchgate.net [researchgate.net]

Application Note: Cytosolic Delivery of cGAMP via Digitonin Permeabilization

This Application Note and Protocol is designed to provide a rigorous, field-proven methodology for the cytosolic delivery of cyclic GMP-AMP (cGAMP) using digitonin permeabilization. This approach bypasses the need for specialized transfection reagents or electroporation, leveraging the cholesterol-dependent pore-forming properties of digitonin to grant membrane-impermeable ligands direct access to the STING sensor.

Introduction & Principle

The cGAS-STING pathway is a critical component of the innate immune system, detecting cytosolic DNA and triggering the production of type I interferons (IFNs).[1] The natural ligand for STING (Stimulator of Interferon Genes) is 2'3'-cyclic GMP-AMP (cGAMP) .[2] However, cGAMP is a charged, cyclic dinucleotide that cannot passively cross the plasma membrane.

While liposomal transfection is common, it can be inefficient for cyclic dinucleotides and may induce off-target cytotoxicity or endosomal entrapment. Digitonin permeabilization offers a superior alternative for mechanistic studies.[2][3] Digitonin, a steroid glycoside, selectively complexes with cholesterol in the plasma membrane to form transient pores (~8–10 nm). Because organelle membranes (mitochondria, ER) are cholesterol-poor, they remain intact, preserving the cellular machinery required for the STING-TBK1-IRF3 signaling cascade.

Mechanism of Action[2][3][4][5][6]

• Selective Porations: Digitonin permeabilizes the cholesterol-rich plasma membrane.[3][4]

• Diffusive Entry: Extracellular cGAMP diffuses down its concentration gradient into the cytosol.

• Resealing & Activation: Upon removal of digitonin and addition of calcium-rich complete media, membranes reseal (or cells are harvested immediately for acute kinetics), allowing cGAMP to bind ER-resident STING.

Figure 1: Mechanism of digitonin-mediated cGAMP delivery and downstream STING signaling.

Critical Parameters & Optimization

Success relies on a "Goldilocks" concentration of digitonin: high enough to permeabilize >90% of cells, but low enough to prevent total lysis or organelle damage.

The "KHM" Intracellular Buffer

PBS is unsuitable for permeabilization because it lacks the ionic balance of the cytosol. We utilize KHM Buffer to maintain protein stability and prevent cell death during the porous phase.

• Low Calcium: Prevents premature membrane resealing and calcium-dependent proteolysis.

• Potassium-Rich: Mimics cytosolic ion concentration.

Variable Control Table

Parameter	Recommended Range	Critical Notes
Digitonin Conc.	5 – 50 µg/mL	MUST be titrated for every new cell line.
cGAMP Conc.	100 nM – 10 µM	Higher external conc. drives faster diffusion.
Incubation Time	5 – 10 mins	>15 mins risks organelle damage and cell death.
Temperature	37°C or RT	37°C is faster; RT is more controllable.
Cell Density	70-80% Confluency	Over-confluent cells permeabilize unevenly.

Materials & Reagents

• Digitonin: High purity (e.g., Calbiochem or Sigma). Note: Commercial digitonin is often only ~50% pure; always check the certificate of analysis.

• 2'3'-cGAMP: (e.g., InvivoGen). Prepare 1 mM stock in endotoxin-free water.

• KHM Buffer (pH 7.2 - 7.4):

  • 110 mM Potassium Acetate (KOAc)

  • 20 mM HEPES

  • 2 mM MgCl2

  • Optional: 0.1 mM EGTA (to chelate residual Ca2+)

• Permeabilization Marker: Trypan Blue (0.4%) or Propidium Iodide.

• Complete Culture Media: (e.g., DMEM + 10% FBS).

Experimental Protocol

Phase 1: Digitonin Titration (The "Kill Curve")

Perform this once for each new cell line to determine the optimal permeabilization concentration (OPC).

• Seed Cells: Plate cells (e.g., THP-1, RAW264.7, HEK293T) in a 24-well plate to reach 70-80% confluency.

• Prepare Dilutions: Prepare KHM buffer containing 0, 5, 10, 20, 30, and 50 µg/mL Digitonin.

• Pulse: Aspirate media and gently add 300 µL of Digitonin/KHM solution.

• Incubate: 10 minutes at 37°C.

• Stain: Remove buffer. Add 200 µL KHM + 0.2% Trypan Blue. Incubate 1 min.

• Assess: Visualize under a microscope.

  • Target: >90% blue cells (permeable) but cells remain attached and morphologically similar to controls (not "ghosts" or lysed debris).

  • Select the lowest concentration that achieves >90% staining.[5]

Phase 2: cGAMP Delivery (The "Pulse" Protocol)

• Preparation:

  • Warm KHM buffer to 37°C.

  • Prepare Delivery Solution : KHM + [OPC Digitonin] + [Target cGAMP, e.g., 10 µM].

  • Prepare Vehicle Control : KHM + [OPC Digitonin] only.

• Wash: Aspirate growth media from cells.[3][6] Wash 1x gently with warm PBS or KHM (to remove serum esterases).

• Permeabilize & Deliver:

  • Add Delivery Solution to cells.

  • Volume: Minimal to cover cells (e.g., 200 µL for 24-well) to conserve cGAMP.

  • Incubate: 8–10 minutes at 37°C .

• Wash & Reseal (Critical Step):

  • Aspirate Delivery Solution.

  • Immediately add warm, complete culture media (containing 10% FBS). The Ca2+ and serum lipids facilitate membrane resealing.

  • Optional: Wash 2x with media to ensure no residual digitonin remains.

• Signaling Incubation:

  • Incubate cells at 37°C/5% CO2.

  • Timepoints:

    • 1–3 Hours: For Phospho-IRF3 / Phospho-STING (Western Blot).

    • 12–24 Hours: For IFN-β / Cytokine secretion (ELISA/qPCR).

Phase 3: Validation & Readouts

A. Western Blotting (Early Signaling)

• Lysis: Harvest cells in RIPA buffer + Phosphatase Inhibitors.

• Targets: p-STING (Ser366), p-IRF3 (Ser396), p-TBK1.

• Expected Result: Robust phosphorylation in cGAMP+Digitonin samples; minimal in cGAMP-only (no digitonin) or Vehicle samples.

B. Functional Assay (ISG Induction)

• Method: RT-qPCR for IFNB1, CXCL10, or ISG15.

• Expected Result: >10-fold induction of IFNB1 mRNA relative to mock.

Workflow Visualization

Figure 2: Step-by-step decision tree for optimizing and executing the cGAMP delivery protocol.

Troubleshooting & Expert Tips

Problem	Possible Cause	Solution
High Cell Death	Digitonin conc. too high or incubation too long.	Repeat titration. Reduce incubation to 5 mins. Ensure KHM buffer pH is 7.2–7.4.
No STING Activation	cGAMP degraded or insufficient entry.	Use endotoxin-free water. Increase cGAMP conc. (up to 20 µM).[3][7][8] Ensure cells express STING (check HEK293T, they are STING-null and need transfection).
High Background	Stress induced by buffer/handling.	Handle cells gently. Ensure KHM buffer is warm (37°C) to prevent cold shock.
Inconsistent Results	Digitonin purity variability.	Digitonin purity varies by batch. Always re-titrate when opening a new vial.

References

• Liu, L., & Manley, J. L. (2021).[2] Protocol for detection of cGAMP-induced STING oligomerization in cultured cells. STAR Protocols. Link

• Woodward, J. J., et al. (2010). c-di-AMP secreted by intracellular Listeria monocytogenes activates a host type I interferon response. Science. Link

• Girardin, S. E., et al. (2001). Intracellular bacterial muramyl dipeptide sensing occurs via the Nod1 signaling pathway. Journal of Biological Chemistry (Describes the foundational digitonin permeabilization method). Link

• Sivick, K. E., et al. (2018). Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity. Cell Reports. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. support.epicypher.com [support.epicypher.com]
• 6. In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. med.upenn.edu [med.upenn.edu]
• 8. Digitonin-permeabilization of astrocytes in culture monitored by trypan blue exclusion and loss of S100B by ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]

Lipofectamine-Mediated Transfection of cGAMP Disodium in RAW 264.7 Macrophages: A Detailed Guide to Activating the STING Pathway

Senior Application Scientist Note: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective delivery of 2'3'-cyclic GMP-AMP (cGAMP) disodium salt into RAW 264.7 murine macrophage cells using Lipofectamine transfection reagents. The focus is to provide a robust protocol to reliably activate the Stimulator of Interferon Genes (STING) pathway, a critical component of the innate immune system. This guide explains the scientific rationale behind the experimental steps, offers detailed protocols, and outlines methods for validating pathway activation.

Introduction: The Significance of cGAMP and the STING Pathway

The cyclic GMP-AMP synthase (cGAS)-STING signaling pathway is a fundamental mechanism of the innate immune system responsible for detecting cytosolic DNA, a hallmark of viral and bacterial infections, as well as cellular damage.[1][2] Upon binding to cytosolic double-stranded DNA (dsDNA), cGAS catalyzes the synthesis of the second messenger cGAMP.[3][4] cGAMP then binds to and activates STING, an endoplasmic reticulum (ER)-resident transmembrane protein.[3][5] This binding event triggers a conformational change in STING, leading to its translocation from the ER to the Golgi apparatus.[6][7] In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3).[1][2] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the transcription of type I interferons (IFNs), such as IFN-β, and other inflammatory cytokines.[1][2][8]

The RAW 264.7 cell line, a murine macrophage-like cell line, is a widely used model for studying various aspects of the immune system, including innate immunity and inflammatory responses.[9][10] These cells are capable of phagocytosis and respond to stimuli like lipopolysaccharide (LPS).[10] Importantly, they possess a functional cGAS-STING pathway, making them an excellent in vitro model to study the effects of cGAMP.

Direct delivery of cGAMP into the cytoplasm of RAW 264.7 cells bypasses the need for cytosolic DNA and directly activates STING, providing a powerful tool to investigate the downstream consequences of STING activation. Lipofectamine, a cationic lipid-based transfection reagent, is a common and effective method for introducing nucleic acids into eukaryotic cells.[11][12] It forms liposomes that encapsulate the negatively charged cGAMP, facilitating its entry into the cell through endocytosis.[12][13] This application note details a protocol for the Lipofectamine-mediated transfection of cGAMP disodium in RAW 264.7 cells.

Core Principles and Experimental Design

Mechanism of Lipofectamine-cGAMP Complex Formation and Cellular Uptake

Lipofectamine reagents consist of cationic lipids that spontaneously form liposomes in aqueous solutions.[11][12] The positively charged surface of these liposomes interacts with the negatively charged phosphate groups of cGAMP, leading to the formation of Lipofectamine-cGAMP complexes. These complexes are then taken up by the cells, primarily through endocytosis.[13] Once inside the cell, the cationic lipids facilitate the release of cGAMP from the endosome into the cytoplasm, where it can interact with STING.[13]

Key Considerations for Successful Transfection

Several factors are critical for achieving high transfection efficiency and reproducible results:

• Cell Health and Confluency: Healthy, actively dividing cells in the logarithmic growth phase are essential for successful transfection. Cells should be plated to reach 70-90% confluency at the time of transfection.[14][15]

• Quality of cGAMP and Lipofectamine: Use high-quality, sterile-filtered cGAMP disodium salt and ensure the Lipofectamine reagent has been stored correctly at 4°C and has not been frozen.[15][16]

• Optimization of Reagent Ratios: The ratio of cGAMP to Lipofectamine is a critical parameter that needs to be optimized for each cell line and experimental setup. A titration of both components is recommended to determine the optimal conditions that yield the highest STING activation with the lowest cytotoxicity.[17]

• Serum-Free Conditions for Complex Formation: The formation of Lipofectamine-cGAMP complexes should be performed in a serum-free medium, such as Opti-MEM™ I Reduced Serum Medium, as serum components can interfere with complex formation.[14][16][18]

• Incubation Times: Adherence to the recommended incubation times for complex formation and for the exposure of cells to the complexes is crucial for optimal results.[14][17]

Visualizing the Workflow and Signaling Pathway

Experimental Workflow

Caption: Experimental workflow for cGAMP transfection.

STING Signaling Pathway

Caption: cGAMP-induced STING signaling pathway.

Detailed Protocols

Materials and Reagents

• RAW 264.7 cells (e.g., ATCC TIB-71)[19]

• cGAMP Disodium Salt (sterile, high purity)

• Lipofectamine™ 2000 or Lipofectamine™ LTX Reagent

• Opti-MEM™ I Reduced Serum Medium

• Complete Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Phosphate-Buffered Saline (PBS), sterile

• Tissue culture plates (24-well or 96-well)

• Sterile microcentrifuge tubes

Protocol 1: Transfection of cGAMP using Lipofectamine™ 2000

This protocol is optimized for a 24-well plate format. For other plate formats, scale the reagent volumes accordingly.

Day 1: Cell Seeding

• Culture RAW 264.7 cells in complete growth medium. These cells can be loosely adherent, so care should be taken during media changes.[19]

• On the day before transfection, harvest and count the cells.

• Seed 5 x 10^4 to 1 x 10^5 cells per well in a 24-well plate in 500 µL of complete growth medium.

• Incubate overnight at 37°C in a 5% CO2 incubator. The cells should be 70-90% confluent at the time of transfection.

Day 2: Transfection

• Preparation of cGAMP Solution:

  • Prepare a stock solution of cGAMP disodium salt in sterile, nuclease-free water. For example, a 1 mg/mL stock solution.

  • For each well to be transfected, dilute the desired amount of cGAMP in 50 µL of Opti-MEM™ I Reduced Serum Medium in a sterile microcentrifuge tube. A final concentration of 1-5 µg/mL of cGAMP in the well is a good starting point for optimization.

• Preparation of Lipofectamine™ 2000 Solution:

  • Gently mix the Lipofectamine™ 2000 reagent before use.

  • In a separate sterile microcentrifuge tube, dilute 1-2 µL of Lipofectamine™ 2000 in 50 µL of Opti-MEM™ I Reduced Serum Medium.

  • Incubate for 5 minutes at room temperature.[17][18]

• Formation of cGAMP-Lipofectamine™ 2000 Complexes:

  • Combine the diluted cGAMP solution with the diluted Lipofectamine™ 2000 solution (total volume will be 100 µL).

  • Mix gently by pipetting up and down and incubate for 20 minutes at room temperature to allow the complexes to form.[14][17][20]

• Transfection of Cells:

  • Add the 100 µL of cGAMP-Lipofectamine™ 2000 complexes drop-wise to each well containing the cells in 500 µL of complete growth medium.

  • Gently rock the plate back and forth to ensure even distribution of the complexes.

  • Incubate the cells at 37°C in a 5% CO2 incubator for 4-24 hours before proceeding to downstream analysis. The optimal incubation time may vary and should be determined experimentally.

Optimization Table

Parameter	Range for Optimization (per well of 24-well plate)
Cell Density	5 x 10^4 - 2 x 10^5 cells/well
cGAMP (µg)	0.5 - 2.5 µg
Lipofectamine™ 2000 (µL)	0.5 - 2.5 µL
Incubation Time (hours)	4 - 24 hours

Validation of STING Pathway Activation

Successful transfection and activation of the STING pathway can be confirmed by measuring downstream markers.

Protocol 2: Quantification of IFN-β Production by ELISA

Type I interferons, particularly IFN-β, are primary products of STING activation.[8] Measuring the concentration of secreted IFN-β in the cell culture supernatant is a reliable method to quantify STING pathway activation.

Procedure:

• Following the desired incubation period after transfection (e.g., 24 hours), carefully collect the cell culture supernatant from each well.

• Centrifuge the supernatant at 1,500 rpm for 10 minutes to pellet any detached cells and debris.

• Use a commercially available Mouse IFN-β ELISA kit to quantify the concentration of IFN-β in the supernatant, following the manufacturer's instructions.[21][22][23]

• Include appropriate controls:

  • Untransfected cells: To measure baseline IFN-β levels.

  • Lipofectamine™ only: To control for any non-specific effects of the transfection reagent.

  • Positive control: A known STING agonist or LPS can be used to confirm the cells are responsive.

Protocol 3: Detection of IRF3 Phosphorylation by Western Blot

The phosphorylation of IRF3 at Ser366 is a key event in the STING signaling cascade.[3] Detecting phosphorylated IRF3 (p-IRF3) by Western blot provides a direct measure of STING pathway activation within the cells.

Procedure:

• After a shorter incubation period (e.g., 4-6 hours) post-transfection, wash the cells with ice-cold PBS.

• Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[24]

• Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane and then probe with a primary antibody specific for phosphorylated IRF3 (Ser366).

• As a loading control, also probe the membrane with an antibody against total IRF3 or a housekeeping protein (e.g., β-actin or GAPDH).

• Incubate with an appropriate HRP-conjugated secondary antibody and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[24]

Troubleshooting

Problem	Possible Cause	Solution
Low IFN-β production	Suboptimal cGAMP to Lipofectamine ratio.	Perform a titration of both cGAMP and Lipofectamine™ to find the optimal ratio.
Low transfection efficiency.	Ensure cells are healthy and at the correct confluency. Use serum-free medium for complex formation.
Inactive cGAMP.	Use fresh, high-quality cGAMP.
High Cell Toxicity	Excessive Lipofectamine™ concentration.	Reduce the amount of Lipofectamine™ used. Optimize the cGAMP to Lipofectamine™ ratio.
Transfection complexes left on cells for too long.	Reduce the incubation time or change the medium 4-6 hours post-transfection.[17][20]
High Variability between Replicates	Inconsistent cell seeding.	Ensure a uniform single-cell suspension when seeding cells.
Inaccurate pipetting of small volumes.	Prepare master mixes of diluted cGAMP and Lipofectamine™ to minimize pipetting errors.

Conclusion

This application note provides a detailed framework for the successful transfection of cGAMP into RAW 264.7 cells using Lipofectamine reagents. By understanding the underlying scientific principles and meticulously following the outlined protocols, researchers can reliably activate the STING pathway and investigate its diverse roles in immunity, inflammation, and disease. The key to success lies in careful optimization of the experimental parameters for your specific laboratory conditions.

References

• Advanced transfection with Lipofectamine 2000 reagent: primary neurons, siRNA, and high-throughput applic
• Transfecting Plasmid DNA into RAW264.7 Macrophage Cells Using Lipofectamine LTX Reagent. Thermo Fisher Scientific.
• RAW 264.7 Cells - Cytion. Cytion.
• Protocol for Lipofectamine® 2000 Transfection. iGEM.
• Evaluation of transfection methods for RAW264.7 murine macrophage cells.
• Evaluation of phenotypic and functional stability of RAW 264.7 cell line through serial passages. PMC.
• Cell culture of RAW264.7 cells. Protocols.io.
• Extracellular cGAMP is a cancer-cell-produced immunotransmitter involved in radiation-induced anticancer immunity.
• RAW 264.7 Cells - Cytion. Cytion.
• RAW 264.7 - TIB-71.
• Lipofectamine - Wikipedia. Wikipedia.
• Lipofectamine® 2000 Reagent. Thermo Fisher Scientific.
• Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice. PMC - NIH.
• Lipofectamine 2000. Thermo Fisher Scientific - US.
• Validation of an ELISA assay for Four Human IFN-Beta Therapeutics. PBL Assay Science.
• Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radi
• Could someone explain to me how the mechanism of a transient transfection with a plasmid in Lipofectamine works?
• Proteomic analysis of RAW macrophages treated with cGAMP or c-di-GMP reveals differentially activated cellular p
• cGAS–STING cytosolic DNA sensing p
• Transfection of RAW 264.7 cell line?
• cGAMP the travelling messenger. Frontiers.
• Quantification of Different Human Alpha Interferon Subtypes and Pegylated Interferon Activities by Measuring MxA Promoter Activ
• The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism. PMC.
• cGAMP disodium (Cyclic GMP-AMP disodium)
• cGAS-STING Signaling P
• Trasfection of murine macrophage RAW264.7 cells with METAFECTENE PRO. Author, Institute and address.
• IFN beta ELISA Kits. Thermo Fisher Scientific.
• 2',3'-cGAMP (sodium salt) #35573. Cell Signaling Technology.
• cGAS-cGAMP-STING: The three musketeers of cytosolic DNA sensing and signaling.
• Human IFN-beta ELISA Kit. Proteintech.
• cGAS STING Signalling P
• Cancer cells continuously export cGAMP in culture at steady state and...
• DNA Transfection Protocol - Lipofectamine 2000. GenScript.
• Human IFN beta ELISA Kit (ab278127). Abcam.
• Troubleshooting Tips.
• Transfection P19 cells with Lipofectamine 2000. UConn Health.
• Recent progress on the activation of the cGAS–STING pathway and its regulation by biomolecular condens

Sources

• 1. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. 2’3’-cGAMP (sodium salt) | Cell Signaling Technology [cellsignal.com]
• 4. researchgate.net [researchgate.net]
• 5. Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Recent progress on the activation of the cGAS–STING pathway and its regulation by biomolecular condensation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. RAW 264.7 Cells [cytion.com]
• 10. Evaluation of phenotypic and functional stability of RAW 264.7 cell line through serial passages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advanced transfection with Lipofectamine 2000 reagent: primary neurons, siRNA, and high-throughput applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipofectamine - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. static.igem.org [static.igem.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Troubleshooting Tips : SignaGen Laboratories, A Gene Delivery Company... [signagen.com]
• 17. Lipofectamine 2000 | Thermo Fisher Scientific - UK [thermofisher.com]
• 18. genscript.com [genscript.com]
• 19. atcc.org [atcc.org]
• 20. health.uconn.edu [health.uconn.edu]
• 21. pblassaysci.com [pblassaysci.com]
• 22. IFN beta ELISA Kits [thermofisher.com]
• 23. Human IFN-beta ELISA Kit Elisa Kit KE00187 | Proteintech [ptglab.com]
• 24. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Intratumoral Injection of cGAMP Disodium in Murine Tumor Models

For: Researchers, scientists, and drug development professionals.

Introduction: Harnessing the STING Pathway for Cancer Immunotherapy

The stimulator of interferon genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic double-stranded DNA (dsDNA), a hallmark of viral infections and cellular damage, including that which occurs within the tumor microenvironment.[1] Activation of the cGAS-STING pathway culminates in the production of type I interferons (IFNs) and other pro-inflammatory cytokines, which are essential for orchestrating a robust anti-tumor immune response.[1] Cyclic GMP-AMP (cGAMP) is the endogenous second messenger that directly binds to and activates STING.[2] The intratumoral administration of exogenous cGAMP has emerged as a promising therapeutic strategy to convert immunologically "cold" tumors, which are devoid of immune cell infiltrates, into "hot" tumors that are responsive to immunotherapy.[2]

These application notes provide a comprehensive guide to the intratumoral administration of cGAMP disodium in mice, offering detailed protocols, scientific rationale, and expected outcomes to empower researchers in their preclinical cancer immunotherapy studies.

The cGAS-STING Signaling Pathway in Anti-Tumor Immunity

The efficacy of intratumoral cGAMP injection is predicated on its ability to activate the STING signaling cascade within the tumor microenvironment. The following diagram illustrates this critical pathway.

Caption: The cGAS-STING signaling pathway initiated by cytosolic dsDNA.

Experimental Design and Workflow

A typical experimental workflow for evaluating the efficacy of intratumoral cGAMP involves several key stages, from initial tumor cell implantation to final immunological analysis.

Caption: Experimental workflow for intratumoral cGAMP treatment in mice.

Materials and Reagents

Reagent/Material	Recommended Specifications
cGAMP Disodium Salt	High purity, endotoxin-low
Vehicle	Sterile, endotoxin-free PBS or physiological saline
Syringes	0.3 mL or 0.5 mL insulin syringes
Needles	27G or 30G
Anesthesia (optional)	Isoflurane for brief restraint
Calipers	Digital calipers for accurate tumor measurement
Tumor Cell Lines	B16F10 (melanoma), CT26 (colon carcinoma), 4T1 (breast cancer)
Mouse Strain	C57BL/6 for B16F10, BALB/c for CT26 and 4T1

Detailed Protocols

PART 1: Preparation of cGAMP Disodium for Injection

Causality: The proper formulation of cGAMP is critical to ensure sterility, prevent non-specific inflammation due to contaminants like endotoxin, and maintain the stability of the compound. Using a sterile, isotonic vehicle like PBS is essential for in vivo applications.

• Reconstitution: Aseptically reconstitute lyophilized cGAMP disodium salt in sterile, endotoxin-free PBS or physiological saline to a desired stock concentration (e.g., 1 mg/mL).

• Dilution: On the day of injection, dilute the stock solution to the final working concentration using the same sterile vehicle. For example, to inject 10 µg in a 50 µL volume, the working concentration would be 0.2 mg/mL.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. The diluted solution for injection should be kept on ice and used within the same day.

PART 2: Tumor Cell Implantation and Growth

Causality: Establishing a solid, measurable subcutaneous tumor is the foundation of the experiment. The number of cells and the use of supportive matrices like Matrigel (optional) can influence tumor take rate and growth kinetics.

• Cell Preparation: Culture tumor cells to ~80% confluency. Harvest cells using standard trypsinization, wash with complete media, and then resuspend in sterile PBS at a concentration of 5x10^6 to 1x10^7 cells/mL. Keep cells on ice.

• Implantation: Anesthetize the mouse (if necessary) and shave the flank. Using a 27G needle, inject 100 µL of the cell suspension (containing 0.5-1x10^6 cells) subcutaneously into the flank.

• Monitoring: Begin monitoring the mice 3-5 days post-implantation. Tumors should become palpable within 5-7 days.

• Initiation of Treatment: Start the intratumoral injections when tumors reach a predetermined size, typically 50-100 mm³. This ensures a consistent baseline tumor burden across all treatment groups.

PART 3: Intratumoral Injection Protocol

Causality: The injection technique is paramount for successful delivery and retention of cGAMP within the tumor. A slow injection into the center of the tumor mass minimizes leakage and reduces the risk of rapid systemic clearance, thereby maximizing local STING activation.

• Animal Restraint: Briefly restrain the mouse, allowing clear access to the tumor. Anesthesia may be used for larger, more established tumors to ensure precise injection.

• Needle Insertion: Using a syringe with a 27G or 30G needle, carefully insert the needle into the center of the tumor mass.

• Injection: Inject the desired volume (typically 25-50 µL) slowly over 30-60 seconds. A visible blanching of the tumor may be observed.

• Needle Withdrawal: After injection, hold the needle in place for 10-15 seconds before slowly withdrawing it. This helps to prevent backflow of the injected solution.

• Observation: Monitor the mouse for any immediate adverse reactions and ensure there is no significant leakage from the injection site.

Dosing and Treatment Schedule

The optimal dose and schedule can vary depending on the tumor model and the specific research question. The following table summarizes doses reported in the literature.

Tumor Model	Mouse Strain	cGAMP Dose per Injection	Injection Volume	Treatment Schedule	Reference
4T1, CT26, B16F10	BALB/c, C57BL/6	2.5 µg	25 µL	Days 5 and 10 post-implantation	[3][4]
LL2	C57BL/6	10 µg	Not specified	Days 3, 6, and 9 post-implantation	N/A
B16F10	C57BL/6	5 µg	Not specified	Days 10, 14, and 17 post-implantation	[5]

Expert Insight: It is advisable to perform a pilot dose-response study (e.g., 1 µg, 5 µg, 10 µg) in your specific tumor model to determine the optimal therapeutic window that balances efficacy with potential toxicity.

Assessment of Efficacy and Immunological Endpoints

Tumor Growth and Survival

• Tumor Measurement: Measure tumor dimensions (length and width) with digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.

• Survival Analysis: Monitor mice for signs of distress and euthanize when tumors reach the predetermined endpoint size (e.g., 2000 mm³) or become ulcerated. Plot survival data using a Kaplan-Meier curve.

Immunological Analysis

Causality: Analyzing the immune cell infiltrate within the tumor is crucial for understanding the mechanism of cGAMP's anti-tumor effect. An increase in cytotoxic CD8+ T cells and activated macrophages, coupled with elevated levels of T-cell recruiting chemokines like CXCL10, are key indicators of a successful STING-mediated immune response.

• Flow Cytometry of Tumor-Infiltrating Lymphocytes (TILs):

  • At the study endpoint, excise tumors and mechanically and enzymatically digest them to create a single-cell suspension.

  • Use a density gradient (e.g., Ficoll or Percoll) to enrich for lymphocytes.

  • Stain cells with a panel of fluorescently-conjugated antibodies to identify key immune cell populations. A typical panel might include:

    • T Cells: CD45, CD3, CD4, CD8

    • NK Cells: CD45, NK1.1, CD3-

    • Macrophages: CD45, CD11b, F4/80

    • Dendritic Cells: CD45, CD11c, MHC-II

• Cytokine and Chemokine Analysis:

  • Homogenize a portion of the tumor tissue in a suitable lysis buffer.

  • Measure protein levels of key cytokines and chemokines (e.g., IFN-β, CXCL10, TNF-α) using ELISA or a multiplex bead-based assay.

  • Alternatively, extract RNA from the tumor and perform RT-qPCR to analyze gene expression levels of these immune mediators.

Expected Outcomes and Troubleshooting

• Efficacy: Successful treatment with intratumoral cGAMP is expected to significantly delay tumor growth and improve overall survival compared to vehicle-treated controls.[6] In some models, complete tumor regression may be observed.

• Immunological Changes: Expect a significant increase in the infiltration of CD8+ T cells, NK cells, and activated macrophages within the tumor microenvironment.[3][4] This will likely be accompanied by an upregulation of IFN-β and T-cell recruiting chemokines like CXCL10 and CXCL11.[4]

• Troubleshooting - Injection Leakage: If the injected solution leaks from the tumor, reduce the injection volume or slow down the rate of injection. Using a smaller gauge needle (30G) can also help.

• Troubleshooting - Tumor Necrosis: Some tumor models, like 4T1, are prone to central necrosis.[7] Be mindful that this can affect drug distribution. Aim to inject into the viable tumor periphery if central necrosis is evident.

Conclusion

Intratumoral injection of cGAMP disodium is a potent method for activating the STING pathway and inducing a robust anti-tumor immune response in preclinical mouse models. By carefully following the protocols outlined in these application notes and understanding the scientific principles behind each step, researchers can effectively leverage this therapeutic strategy to advance the field of cancer immunotherapy.

References

• Title: Flow cytometry analysis of tumor-infiltrating lymphocytes from patients... Source: ResearchGate URL: [Link]

• Title: Tumor-derived cGAMP triggers a STING-mediated interferon response in non-tumor cells to activate the NK cell response Source: PMC - NIH URL: [Link]

• Title: Tumor Regression upon Intratumoral and Subcutaneous Dosing of the STING Agonist ALG-031048 in Mouse Efficacy Models Source: MDPI URL: [Link]

• Title: Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity Source: PMC URL: [Link]

• Title: Intratumoral administration of cGAMP transiently accumulates potent macrophages for anti-tumor immunity at a mouse tumor site Source: PMC - NIH URL: [Link]

• Title: Influence of injection technique, drug formulation and tumor microenvironment on intratumoral immunotherapy delivery and efficacy Source: PubMed Central URL: [Link]

• Title: Design, Synthesis and Biological Evaluation of (2′,5′ and 3′5′-Linked) cGAMP Analogs that Activate Stimulator of Interferon Genes (STING) Source: NIH URL: [Link]

• Title: STING agonist-based treatment promotes vascular normalization and tertiary lymphoid structure formation in the therapeutic melanoma microenvironment Source: PMC - PubMed Central URL: [Link]

• Title: Antitumor Activity of cGAMP via Stimulation of cGAS-cGAMP-STING-IRF3 Mediated Innate Immune Response Source: NIH URL: [Link]

• Title: Intratumoral injection in mice Source: ResearchGate URL: [Link]

• Title: Tumor-Derived cGAMP Regulates Activation of the Vasculature Source: Frontiers URL: [Link]

• Title: Restoration of cGAS in cancer cells promotes antitumor immunity via transfer of cancer cell–generated cGAMP Source: PNAS URL: [Link]

• Title: Synthesis and Biological Evaluation of a 2',3'-cGAMP Prodrug Analog Functionalized via Click Chemistry Source: Ludwig-Maximilians-Universität München URL: [Link]

• Title: In Situ Programming of the Tumor Microenvironment to Alleviate Immunosuppression for Pancreatic Cancer Immunotherapy Source: PMC - NIH URL: [Link]

• Title: STING Agonist Combined to a Protein-Based Cancer Vaccine Potentiates Peripheral and Intra-Tumoral T Cell Immunity Source: Frontiers URL: [Link]

• Title: Intratumoral administration of mRNA-1273 vaccine delays melanoma growth in mice Source: Journal for ImmunoTherapy of Cancer URL: [Link]

• Title: Tumor-targeted delivery of a STING agonist improves cancer immunotherapy Source: PNAS URL: [Link]

• Title: In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex Source: Bio-protocol URL: [Link]

• Title: (PDF) Antitumor activity of cGAMP via stimulation of cGAS-cGAMP-STING-IRF3 mediated innate immune response Source: ResearchGate URL: [Link]

• Title: Intratumoral administration of cGAMP transiently accumulates potent macrophages for anti-tumor immunity at a mouse tumor site Source: Augusta University URL: [Link]

• Title: The cGAS-STING pathway in cancer immunity: mechanisms, challenges, and therapeutic implications Source: PMC URL: [Link]

• Title: How to implant tumors? Source: YouTube URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Intratumoral administration of cGAMP transiently accumulates potent macrophages for anti-tumor immunity at a mouse tumor site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 5. STING agonist-based treatment promotes vascular normalization and tertiary lymphoid structure formation in the therapeutic melanoma microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antitumor Activity of cGAMP via Stimulation of cGAS-cGAMP-STING-IRF3 Mediated Innate Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Preparation, Storage, and Handling of 2'3'-cGAMP Disodium Salt

Executive Summary & Scientific Context

2'3'-cyclic GMP-AMP (2'3'-cGAMP) is the endogenous metazoan second messenger generated by the enzyme cGAS (cyclic GMP-AMP synthase) in response to cytosolic DNA.[1][2] Unlike bacterial cyclic dinucleotides (which typically contain 3'-5' linkages), mammalian cGAMP contains a unique mixed linkage: a canonical 3'-5' linkage between AMP and GMP, and a non-canonical 2'-5' linkage between GMP and AMP. This specific structure confers high-affinity binding to the STING (Stimulator of Interferon Genes) adaptor protein, triggering the production of Type I interferons.

Why the Disodium Salt? The free acid form of cGAMP exhibits poor aqueous solubility. For biological applications, the disodium salt (2'3'-cGAMP[1][2][3]·2Na) is the standard reagent due to its superior solubility in aqueous buffers (up to 50 mg/mL) and physiological compatibility.

Mechanism of Action

Understanding the pathway is critical for designing downstream assays. The cGAMP ligand bridges the sensing of DNA (by cGAS) to the execution of immune signaling (via STING).[4][5][6]

Figure 1: The cGAS-STING signaling cascade.[6][7] 2'3'-cGAMP acts as the critical bridge between DNA sensing and immune activation.[4]

Chemical Specifications & Stability Profile

Before preparation, verify the specific batch properties. The molecular weight varies based on the hydration state and salt form.

Property	Specification	Notes
Chemical Name	2'3'-cGAMP disodium salt	Distinct from bacterial 3'3'-cGAMP.[2]
Molecular Weight	~718.38 g/mol	Value for anhydrous disodium salt. Always check the vial label for batch-specific MW (often higher due to hydration).
Solubility (Water)	~50 mg/mL	Highly soluble.
Solubility (PBS)	~20 mg/mL	Slightly lower due to common ion effect, but sufficient for working stocks.
Stability (Lyophilized)	1-2 Years at -20°C	Hygroscopic; keep desiccated.
Stability (Solution)	1 Month at -20°C	Susceptible to hydrolysis and enzymatic degradation (ENPP1).

Protocol: Master Stock Solution Preparation

Critical Control Point: Endotoxin Contamination STING agonists are potent immune activators.[6] Contamination with endotoxin (LPS) will cause false positives in immunological assays.

• Requirement: Use only Endotoxin-Free Water (LAL Reagent Water, <0.005 EU/mL) for all reconstitution steps.

• Requirement: Work in a laminar flow hood to maintain sterility.

Reconstitution Workflow

Figure 2: Step-by-step workflow for preparing sterile, stable cGAMP master stocks.

Step-by-Step Procedure

• Equilibration: Remove the vial of cGAMP disodium from -20°C storage. Keep the cap tightly sealed and allow it to warm to room temperature (approx. 15–20 minutes).

  • Why? Opening a cold vial causes condensation of atmospheric moisture, which degrades the remaining hygroscopic powder.

• Centrifugation: Briefly centrifuge the vial (2,000 x g for 10 seconds) to ensure all powder is at the bottom.

• Solvent Calculation: Determine the volume of Endotoxin-Free Water required for your target concentration (typically 1 mg/mL or 5 mM ).

  • Note: Do not use PBS for the Master Stock if you plan to freeze it at high concentrations (>10 mg/mL), as phosphate salts can precipitate during freezing and cause pH shifts. Water is safer for long-term frozen storage.

  Quick Reference Table (Based on MW ~718.4 g/mol ):

Amount of Powder	Target Conc.	Volume of Water to Add
500 µg	1 mg/mL	500 µL
500 µg	5 mM	~139 µL
1 mg	1 mg/mL	1000 µL
1 mg	10 mM	~139 µL

• Dissolution: Add the calculated volume of water. Vortex gently for 15–30 seconds. The solution should be clear and colorless.

• Sterilization: Pass the solution through a 0.22 µm syringe filter (PES or PVDF membrane) into a sterile microcentrifuge tube.

  • Tip: Pre-wet the filter with a small volume of water to minimize drug loss if working with very small volumes (<200 µL).

• Aliquoting: Dispense into single-use aliquots (e.g., 20 µL or 50 µL) in sterile PCR tubes or screw-cap vials.

  • Why? cGAMP is sensitive to freeze-thaw cycles. Never refreeze a thawed aliquot.

• Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C (preferred) or -20°C.

Usage & Working Solutions

In Vitro (Cell Culture)

• Dilution: Thaw a Master Stock aliquot on ice. Dilute immediately into culture media or PBS.

• Transfection: cGAMP is a charged dinucleotide and does not cross cell membranes efficiently on its own.

  • Direct Addition: High concentrations (10–100 µM) are required if adding directly to media (uptake via SLC19A1 transporter).

  • Digitonin Permeabilization: Use digitonin buffers to deliver cGAMP directly to the cytosol for robust STING activation at lower doses (10–100 nM).

  • Liposomal Transfection: Commercial transfection reagents (e.g., Lipofectamine) can encapsulate cGAMP for cytosolic delivery.

In Vivo (Animal Models)

• Vehicle: Dilute the Master Stock (water-based) into PBS (Phosphate Buffered Saline) to achieve physiological pH and osmolarity immediately prior to injection.

• Stability Warning: cGAMP is rapidly degraded by the ecto-enzyme ENPP1 present in serum and tissue fluids.

  • Implication: Intratumoral (IT) injection is preferred over systemic (IV) injection for non-encapsulated cGAMP.

  • Dose: Typical mouse doses range from 5–20 µg per dose (intratumoral).

• Control: Always include a vehicle control (PBS + Endotoxin-free water) to rule out injection-site trauma effects.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Precipitation upon thawing	Salt concentration too high or "salting out" in PBS.	Warm to 37°C for 5 mins and vortex. If persistent, prepare new stock in pure water.
Low Activity (In Vitro)	Poor cytosolic delivery.	cGAMP cannot cross the membrane easily.[4] Use digitonin permeabilization or a transfection reagent.
High Background (Control)	Endotoxin contamination.	Discard stock. Use LAL-grade water and certified sterile plasticware.
Degradation	Multiple freeze-thaw cycles.[8]	Use single-use aliquots. Do not store at 4°C for >24 hours.

References

• Cell Signaling Technology. 2',3'-cGAMP (sodium salt) Datasheet. Accessed Oct 2023.[4][5] Link

• InvivoGen. 2'3'-cGAMP: STING ligand - Cyclic GMP-AMP.[1][2][3] Accessed Oct 2023.[4][5] Link

• Wu, J., et al. (2013).[2] Cyclic GMP-AMP is an endogenous second messenger in innate immune signaling by cytosolic DNA.[1][2][7] Science, 339(6121), 826-830. Link

• Li, L., et al. (2014). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs. Nature Chemical Biology, 10(12), 1043-1048. Link

• MedChemExpress. 2',3'-cGAMP sodium Product Information.Link

Sources

• 1. 2’3’-cGAMP (sodium salt) | Cell Signaling Technology [cellsignal.com]
• 2. 2’,3’-cGAMP (sodium salt) (#35573) Datasheet Without Images | Cell Signaling Technology [cellsignal.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Orthogonal Hydroxyl Functionalization of cGAMP Confers Metabolic Stability and Enables Antibody Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overcoming challenges in the delivery of STING agonists for cancer immunotherapy: A comprehensive review of strategies and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. c[G(2',5')pA(3',5')p] / 2'3'-cGAMP BIOLOG Life Science Institute [biolog.de]
• 7. cGAMP Disodium [STING Ligand] - LKT Labs [lktlabs.com]
• 8. m.youtube.com [m.youtube.com]

Application Note: In Vitro STING Activation Assay Using cGAMP Disodium

Abstract

This guide details the protocol for activating the Stimulator of Interferon Genes (STING) pathway using 2'3'-cGAMP disodium. Unlike upstream DNA sensing by cGAS, the use of cGAMP directly activates STING, allowing for precise dissection of the downstream signaling cascade (TBK1-IRF3-IFN). This protocol prioritizes the Digitonin Permeabilization Method , a gold-standard technique that bypasses variable membrane transporters (e.g., SLC19A1), ensuring consistent cytosolic delivery and robust activation even in transporter-deficient cell lines.

Introduction & Mechanism[1][2][3][4][5][6][7]

The cGAS-STING Axis

The cGAS-STING pathway is the primary cytosolic DNA sensing mechanism in mammalian cells.[1] Upon binding double-stranded DNA (dsDNA), cGAS (cyclic GMP-AMP synthase) catalyzes the synthesis of 2'3'-cyclic GMP-AMP (2'3'-cGAMP) from ATP and GTP.

Critical Distinction: Mammalian cGAS produces 2'3'-cGAMP (containing a unique 2'-5' phosphodiester linkage), which binds human STING with significantly higher affinity (

nM) than bacterial 3'3'-cGAMP or other cyclic dinucleotides (CDNs). Therefore, 2'3'-cGAMP disodium is the required reagent for physiologically relevant human STING activation studies.

The Permeability Challenge

cGAMP is a negatively charged dinucleotide and does not passively cross the plasma membrane.[2] While some immune cells (e.g., monocytes) express the folate transporter SLC19A1 which imports cGAMP, expression levels vary widely between cell lines and donors.[3]

• Direct Addition: Relies on endogenous transporters; requires high concentrations (10–100 µg/mL).

• Digitonin Permeabilization: Uses a mild detergent to transiently pore the membrane, allowing direct cytosolic entry; effective at nanomolar concentrations (10–100 nM). This is the recommended method for mechanistic studies.

Pathway Visualization

The following diagram illustrates the signaling cascade activated by cGAMP.

Caption: The cGAMP-STING signaling axis. Exogenous cGAMP binds ER-resident STING, triggering translocation to the Golgi, recruitment of TBK1, and phosphorylation of IRF3, leading to IFN-β gene expression.[4][1]

Experimental Design

Cell Models

Cell Line	Type	STING Status	Transporter Status	Recommended Use
THP-1	Human Monocyte	High Endogenous	High (SLC19A1)	Standard model; robust IFN response.
RAW 264.7	Mouse Macrophage	High Endogenous	Moderate	Mouse STING studies.
HEK293T	Human Kidney	Deficient	Low	Negative control or overexpression host.
BJ-5ta	Human Fibroblast	Moderate	Low	Non-immune cell signaling.

Reagent Preparation

Reagent: 2'3'-cGAMP Disodium Salt (ensure purity >95%).

• Reconstitution: Dissolve lyophilized cGAMP in Endotoxin-Free Water (not PBS initially) to a stock concentration of 1 mg/mL (approx. 1.5 mM) .

  • Note: cGAMP is stable in water at -20°C for 6-12 months. Avoid repeated freeze-thaw cycles.

• Working Solutions: Dilute in the specific permeabilization buffer immediately before use.

Detailed Protocol: Digitonin Permeabilization

This method is superior for kinetic studies and dose-response accuracy because it synchronizes the entry of cGAMP into the cytosol.

Materials

• Digitonin: High purity. Prepare a 50 mg/mL stock in DMSO or ethanol.

• Permeabilization Buffer: 50 mM HEPES (pH 7.0), 100 mM KCl, 3 mM MgCl₂, 0.1 mM DTT, 85 mM Sucrose, 0.2% BSA, 1 mM ATP, 0.1 mM GTP.

• Cell Culture Media: RPMI or DMEM + 10% FBS (Heat Inactivated).

Step-by-Step Workflow

Step 1: Cell Preparation

• Seed cells (e.g., THP-1) at 3–5 × 10⁵ cells/mL in 6-well plates (2 mL/well) or 96-well plates (100 µL/well).

• Differentiation (Optional): For THP-1, treat with 50–100 nM PMA for 3 hours, then wash and rest for 24 hours to differentiate into macrophage-like cells.

Step 2: Permeabilization Mix Preparation

Create the "Stimulation Mix" in Permeabilization Buffer. You need a 2X concentration of both cGAMP and Digitonin if adding to suspension cells, or 1X if replacing media on adherent cells.

• Digitonin Concentration: Optimization is required.

  • THP-1 / RAW 264.7: 5–10 µg/mL.[5]

  • HEK293:[6][7] 10–20 µg/mL.[5]

• cGAMP Concentration: 10 nM – 1000 nM (Standard dose: 100 nM).

Step 3: Pulsed Stimulation

• Wash: Aspirate media from adherent cells and wash 1x with warm PBS.

• Permeabilize: Add the Permeabilization Buffer containing cGAMP + Digitonin.

  • Volume: 500 µL per well (6-well plate).

• Incubate: Place at 37°C for 30 minutes .

  • Critical: Do not exceed 30 minutes. Prolonged digitonin exposure induces cell death.

• Wash & Chase: Aspirate the buffer carefully. Wash 2x with warm complete culture media to remove extracellular cGAMP and digitonin.

• Incubate: Add fresh complete media and return to incubator.

Step 4: Harvest Time Points

• 1–3 Hours: Phosphorylation analysis (Western Blot for p-IRF3, p-TBK1, p-STING).

• 16–24 Hours: Gene expression (RT-qPCR, Luciferase) or cytokine release (ELISA).

Visual Protocol Workflow

Caption: Workflow for Digitonin-permeabilized cGAMP stimulation. The 30-minute pulse is critical for cytosolic delivery without toxicity.

Data Analysis & Expected Results

Western Blotting (Early Signaling)

Target the phosphorylation sites to confirm activation.

• p-STING (Ser366): The hallmark of STING activation.

• p-IRF3 (Ser386/396): Downstream effector.

• p-TBK1 (Ser172): The kinase responsible for IRF3 activation.

Self-Validation Check: If p-IRF3 is observed but p-STING is absent, check for off-target effects or antibody specificity. If total STING levels decrease after 4-6 hours, this is normal (degradation via autophagy).

Luciferase Reporter (Functional Output)

For THP-1-Dual™ or ISG-Lucia™ cells:

• Measure luminescence in the supernatant after 24 hours.

• Fold Induction: Expect >50-fold induction with 100 nM cGAMP (Digitonin method) or 10 µg/mL (Direct addition).

Troubleshooting Guide

Issue	Probable Cause	Solution
High Cell Death	Digitonin concentration too high or exposure too long.	Titrate digitonin (try 2, 5, 10 µg/mL). Limit exposure to exactly 30 mins.
No Activation (Western)	cGAMP degradation.	ENPP1 in FBS degrades cGAMP. Ensure heat-inactivation of FBS or use serum-free media during the short pulse step.
High Background	Constitutive STING activation (rare) or DNA contamination.	Use a STING-knockout line as a negative control. Ensure cGAMP stock is DNA-free.
Variable Response	Cell density effects.	STING signaling is density-dependent. Plate cells at consistent confluency (70-80%).

References

• Ablasser, A., et al. (2013).[3] cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that activates STING.[8][9] Nature, 498(7454), 380-384. Link

• Diner, E. J., et al. (2013). The innate immune DNA sensor cGAS produces a noncanonical cyclic dinucleotide that activates human STING.[8] Cell Reports, 3(5), 1355-1361. Link

• Luteijn, R. D., et al. (2019).[10] SLC19A1 transports immunoreactive cyclic dinucleotides.[3][2][10][11] Nature, 573(7774), 434-438. Link

• InvivoGen. (n.d.). 2'3'-cGAMP: STING ligand - Cyclic GMP-AMP.[2][9] InvivoGen Product Guide. Link

• Cai, X., et al. (2014). The cGAS-cGAMP-STING pathway of cytosolic DNA sensing and signaling.[12][1] Molecular Cell, 54(2), 289-296. Link

Sources

• 1. Global transcriptional changes in response to cGAMP depend on STING in human THP-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SLC19A1 is an importer of the immunotransmitter cGAMP - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. arts.units.it [arts.units.it]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2',3'-cGAMP | AAT Bioquest [aatbio.com]
• 9. 2',3'-Cyclic GMP-AMP Dinucleotides for STING-Mediated Immune Modulation: Principles, Immunotherapeutic Potential, and Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In response to Luteijn et al.: Concerns regarding cGAMP uptake assay and evidence that SLC19A1 is not the major cGAMP importer in human PBMCs | bioRxiv [biorxiv.org]
• 11. scilit.com [scilit.com]
• 12. bpsbioscience.com [bpsbioscience.com]

Precision Quantification of 2'3'-cGAMP in Cell Lysates

A Master Protocol for cGAS-STING Pathway Analysis

Abstract & Biological Context

The sensing of cytosolic DNA by cyclic GMP-AMP synthase (cGAS) is a cornerstone of innate immunity.[1][2] Upon binding double-stranded DNA (dsDNA), cGAS catalyzes the synthesis of 2'3'-cyclic GMP-AMP (2'3'-cGAMP) , a non-canonical cyclic dinucleotide containing a unique 2'-5' phosphodiester linkage.[1][3] This secondary messenger binds to STING (Stimulator of Interferon Genes), triggering TBK1-IRF3 signaling and Type I Interferon production.[4]

Accurate quantification of 2'3'-cGAMP in cell lysates is critical for screening STING agonists/antagonists and assessing cGAS activity. However, the transient nature of cGAMP, primarily due to hydrolysis by the ectonucleotide pyrophosphatase/phosphodiesterase ENPP1 , presents a significant bioanalytical challenge. This guide details a robust Competitive ELISA workflow designed to overcome these stability issues and deliver high-fidelity data.

The cGAS-STING Signaling Architecture

To interpret cGAMP data effectively, one must understand its position in the signaling cascade.

Figure 1: The cGAS-STING signaling axis.[4][5][6] Note the critical negative regulation by ENPP1, which must be inhibited during sample preparation.

Assay Principle: Competitive ELISA

Unlike sandwich ELISAs used for large proteins, cGAMP is a small molecule (~674 Da) and cannot support two antibodies simultaneously. Therefore, a Competitive Enzyme Immunoassay (EIA) is utilized.[7][8]

• The Competition: Endogenous cGAMP in your lysate competes with a fixed amount of cGAMP-HRP Tracer for binding sites on a cGAMP-specific antibody.

• The Readout: Inverse relationship.

  • High cGAMP in sample

    Blocks Tracer binding Low Signal (OD450) .

  • Low cGAMP in sample

    Tracer binds freely High Signal (OD450) .

Pre-Assay Critical Control Points (Expertise)

A. Lysis Buffer Selection

Standard RIPA buffer can be too harsh or contain interfering agents.

• Recommendation: Use M-PER™ Mammalian Protein Extraction Reagent or a mild NP-40 buffer (1% NP-40, 150 mM NaCl, 50 mM Tris pH 8.0).

• Why: These buffers effectively solubilize cytosolic contents without denaturing the antibodies used in downstream ELISA steps.

B. The ENPP1 Problem (Metabolic Stability)

The phosphodiesterase ENPP1 is abundant in many cell lines and hydrolyzes cGAMP into AMP and GMP. If not inhibited, cGAMP levels can plummet by >50% within minutes of lysis.

• Solution 1 (Chemical): Add EDTA (10-50 mM) to the lysis buffer immediately. ENPP1 is

  / dependent; chelating these ions stops activity.

• Solution 2 (Thermal): Heat inactivation.[9]

  • Lyse cells.[7][8][10][11][12]

  • Immediately heat lysate to 95°C for 5-10 minutes .

  • Centrifuge to pellet precipitated proteins.

  • Validation: cGAMP is heat-stable, while ENPP1 is irreversibly inactivated. This is often superior to chemical inhibition for this specific analyte.

Experimental Workflow

Figure 2: Integrated workflow from cell lysis to colorimetric detection.[3]

Detailed Protocol

Reagents Required[3][6][7][8][10][13]

• 2'3'-cGAMP ELISA Kit (e.g., Cayman Chem Item 501700 or Arbor Assays K067-H).

• Lysis Buffer: M-PER or 1% NP-40 buffer.

• Inhibitors: 0.5 M EDTA (pH 8.0) or Heat Block.

• Plate Reader: Capable of reading absorbance at 450 nm.[8]

Step 1: Sample Preparation[7][8][14]

• Harvest Cells: For adherent cells (e.g., THP-1, RAW 264.7), aspirate media and wash 1x with PBS.

• Lyse: Add 300-500 µL of Lysis Buffer.

  • Crucial: If not heating, ensure Lysis Buffer contains 10 mM EDTA and phosphatase inhibitors.

• Inactivate ENPP1 (Recommended): Transfer lysate to microfuge tubes and heat at 95°C for 5 minutes .

• Clarify: Centrifuge at 12,000 x g for 10 minutes at 4°C. Transfer supernatant to a fresh tube.

• Normalize: Perform a BCA or Bradford protein assay on a small aliquot to normalize results (pmol cGAMP / mg protein).

Step 2: Reagent Preparation

• Assay Buffer: Dilute kit concentrate (usually 1:10) with UltraPure water.[8]

• Standard Curve: Prepare serial dilutions of the 2'3'-cGAMP standard.

  • Typical Range: 100 ng/mL to 6.1 pg/mL .[7][8]

  • Note: Use the same Lysis Buffer for the standard diluent to correct for matrix effects (Matrix Matching).

• Tracer & Antibody: Reconstitute as per specific kit instructions.

Step 3: Running the Assay[3][7][8][15]

• Plate Setup: Include Blanks, Non-Specific Binding (NSB), Maximum Binding (

  ), and Standards/Samples in duplicate.

• Addition:

  • Add 50 µL of Standard or Sample.

  • Add 50 µL of cGAMP-HRP Tracer to all wells (except Blank).

  • Add 50 µL of cGAMP Polyclonal Antibody to all wells (except Blank and NSB).

• Incubation: Cover with plate sealer and incubate.

  • Option A (Rapid): 2 hours at Room Temp on an orbital shaker (500 rpm).

  • Option B (High Sensitivity): Overnight at 4°C. (Recommended for low-abundance samples).

• Wash: Aspirate and wash 4 times with Wash Buffer.[10] Ensure complete removal of liquid after the last wash.

• Development: Add 100 µL TMB Substrate . Incubate 30 mins in the dark. Blue color develops inversely to cGAMP concentration.

• Stop: Add 100 µL Stop Solution (Acid). Color turns yellow.

• Read: Measure Absorbance at 450 nm immediately.

Data Analysis & Interpretation

Calculation

• Average the duplicate readings.

• Subtract the Blank/NSB absorbance from all readings.[8]

• Calculate % Bound (

  ):

• Curve Fit: Plot

  (y-axis) vs. Log[cGAMP] (x-axis). Use a 4-Parameter Logistic (4PL) regression.

Quantitative Summary Table

Parameter	Typical Value	Notes
Sensitivity ( )	~85 pg/mL	Reliable lower limit of quantification.[8]
Dynamic Range	6.1 pg/mL – 100 ng/mL	Samples >100 ng/mL must be diluted.
Midpoint ( )	~900 pg/mL	Most accurate region of the curve.
Intra-Assay CV	< 10%	Indicates good pipetting precision.
Inter-Assay CV	< 15%	Indicates lot-to-lot consistency.

Troubleshooting & Validation

• High Background (Low

  ): Tracer degradation or insufficient washing. Ensure HRP tracer is stored at -20°C and not freeze-thawed repeatedly.

• Low Sensitivity: ENPP1 activity was not stopped. Check: Did you heat inactivate or add EDTA?

• Matrix Interference: If spike-and-recovery is poor (<80% or >120%), dilute samples at least 1:4 in Assay Buffer before testing to dilute out interfering proteins/lipids.

References

• Li, L., et al. (2014). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of non-hydrolyzable analogs. Nature Chemical Biology.[10] Available at: [Link]

• Mardjuki, R.E., et al. (2020). Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP.[9] Journal of Biological Chemistry. Available at: [Link]

Sources

• 1. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 2'3'- Cyclic GAMP ELISA Kit (EIAGAMP) - Invitrogen [thermofisher.com]
• 4. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Research Advances in How the cGAS-STING Pathway Controls the Cellular Inflammatory Response [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. interchim.fr [interchim.fr]
• 9. researchgate.net [researchgate.net]
• 10. arborassays.com [arborassays.com]
• 11. Antitumor Activity of cGAMP via Stimulation of cGAS-cGAMP-STING-IRF3 Mediated Innate Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. arborassays.com [arborassays.com]
• 13. Novel Poxin Stable cGAMP‐Derivatives Are Remarkable STING Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Electroporation-Mediated cGAMP Delivery for Robust STING Pathway Activation in Primary Cells

Abstract

The cyclic GMP-AMP (cGAMP)-STING pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a potent type I interferon (IFN) response.[1][2] Direct delivery of the second messenger cGAMP into primary cells offers a powerful tool to study this pathway and develop novel immunotherapies. However, primary cells are notoriously difficult to transfect.[3][4][5] This application note provides a comprehensive guide for the efficient delivery of 2'3'-cGAMP into primary immune cells using electroporation. We detail the causality behind experimental choices, provide starting point protocols for common primary cell types, and describe essential validation assays to confirm successful STING pathway activation, creating a self-validating system for researchers.

Introduction: The Scientific Rationale

The cGAS-STING Pathway: A Guardian of Cellular Integrity

The innate immune system employs pattern recognition receptors to detect molecular signatures of pathogens and cellular damage. The cGAS-STING pathway is a key signaling axis that responds to the presence of DNA in the cytoplasm—a hallmark of viral infection or cellular stress.[6][7]

Upon binding to cytosolic double-stranded DNA (dsDNA), the enzyme cyclic GMP-AMP synthase (cGAS) catalyzes the synthesis of the second messenger 2’3’-cyclic GMP-AMP (cGAMP).[8][9] cGAMP then binds to the STimulator of Interferon Genes (STING), an adaptor protein located on the endoplasmic reticulum (ER).[10][11] This binding event triggers a conformational change in STING, leading to its translocation to the Golgi apparatus.[12] At the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3).[10][12] Phosphorylated IRF3 (p-IRF3) dimerizes, translocates to the nucleus, and drives the transcription of type I interferons (e.g., IFN-β) and other inflammatory cytokines.[10][12]

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} Canonical cGAS-STING Signaling Pathway.

Why Electroporation for cGAMP Delivery?

While lipid-based transfection reagents can deliver nucleic acids, their efficiency in primary cells is often low, and they can independently trigger innate immune pathways, confounding results.[5] Electroporation utilizes brief electrical pulses to create transient pores in the cell membrane, allowing direct entry of molecules like cGAMP from the surrounding buffer into the cytoplasm.[13][14]

The core advantages of electroporation for this application are:

• Broad Applicability: It is effective across a wide range of primary cells, including those notoriously hard to transfect like T cells, macrophages, and dendritic cells (DCs).[4][5]

• Direct Cytosolic Delivery: It bypasses the endosomal pathway, ensuring cGAMP reaches its target, STING, in the correct subcellular compartment.

• Rapid and Controlled Dosing: The amount of delivered cGAMP can be modulated by adjusting its extracellular concentration, allowing for dose-response studies.

The primary challenge is to balance delivery efficiency with cell viability, as the electrical pulses can be cytotoxic.[13][15] Therefore, optimizing electroporation parameters for each specific primary cell type is paramount.[13]

Optimizing Electroporation: A Balance of Efficiency and Viability

The success of any electroporation experiment hinges on finding the optimal set of parameters that maximizes the delivery of cGAMP while minimizing cell death.[13] This optimization is a multi-parameter process.

dot graph G { layout=neato; node [shape=circle, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} The Optimization Triangle for Electroporation.

Key Parameters and Their Scientific Basis

• Voltage: Determines the electric field strength. Higher voltages create larger and more numerous pores, increasing delivery efficiency but also significantly decreasing cell viability. The goal is to use the lowest voltage that still allows for sufficient cGAMP entry.

• Pulse Width & Number: Defines the duration and repetition of the electrical field application. Longer or multiple pulses can increase delivery but also cause more cellular stress and mortality. For small molecules like cGAMP, a single, short pulse is often sufficient.

• Electroporation Buffer: The composition of the buffer is critical. It must maintain cell viability while having the appropriate conductivity. Commercial systems like the Lonza 4D-Nucleofector™ and Thermo Fisher Neon™ provide proprietary, cell-type-specific buffers that are highly optimized to protect cells and ensure efficient electroporation.[16][17][18] Using the manufacturer-recommended buffer for your cell type is the most reliable starting point.

• Cell Density & cGAMP Concentration: Cell density should be high to ensure a sufficient number of viable cells post-electroporation.[19] The concentration of cGAMP can be titrated to achieve the desired level of STING activation. A typical starting range is 1-10 µM in the electroporation buffer.

Protocols: Electroporation of cGAMP into Primary Cells

These protocols provide optimized starting points for commercially available electroporation systems. It is crucial to perform an initial optimization experiment by varying the voltage or using pre-set programs to determine the best conditions for your specific cells and experimental setup.

General Preparation (Applicable to All Protocols)

• Cell Health: Begin with healthy, highly viable (>95%) primary cells. For T cells, activation for 48-72 hours prior to electroporation can improve survival and transfection efficiency.[20]

• cGAMP Preparation: Resuspend lyophilized 2'3'-cGAMP in sterile, nuclease-free water to create a concentrated stock (e.g., 1-10 mM). Store at -20°C.

• Pre-Warming/Cooling: Pre-warm culture medium to 37°C for post-electroporation recovery. Some protocols recommend pre-cooling electroporation cuvettes.[20]

Protocol using Thermo Fisher Neon™ Transfection System

The Neon™ system uses a proprietary pipette tip that acts as the electroporation chamber, which can help maintain sterility and is suitable for small cell numbers.[17][21]

Materials:

• Neon™ Transfection System[17]

• Neon™ Kits (containing tips, pipette, and buffers R/T)

• Primary cells (e.g., Human CD8+ T Cells)

• 2'3'-cGAMP stock solution

Procedure:

• Harvest and wash cells. Resuspend the cell pellet in Resuspension Buffer R to a final concentration of 2 x 10⁷ cells/mL.

• In a sterile microfuge tube, mix 10 µL of the cell suspension (2 x 10⁵ cells) with the desired amount of cGAMP (e.g., to a final concentration of 5 µM).

• Draw the cell/cGAMP mixture into a 10 µL Neon™ tip, avoiding air bubbles.[21]

• Insert the pipette into the Neon™ Pipette Station containing Electrolytic Buffer.

• Select the appropriate electroporation program from the touchscreen.

• Press "Start" to deliver the electric pulse.

• Immediately dispense the electroporated cells into a well of a 24-well plate containing 0.5 mL of pre-warmed culture medium without antibiotics.[4]

• Incubate at 37°C and 5% CO₂ for downstream analysis.

Primary Cell Type	Neon™ Program (Starting Point)	Expected Viability	Notes
Human Primary T Cells (activated)	1600 V, 20 ms, 1 pulse	>70%	Activation with CD3/CD28 beads for 48-72h is recommended.[22]
Human Monocyte-Derived DCs	1700 V, 20 ms, 1 pulse	>60%	Immature DCs are generally more amenable to electroporation.[5]
Mouse Bone Marrow-Derived Macrophages (BMDMs)	1400 V, 30 ms, 1 pulse	>50%	Ensure high purity of macrophage population.

Table 1: Recommended starting parameters for cGAMP delivery using the Neon™ Transfection System. These are starting points and should be optimized.

Protocol using Lonza 4D-Nucleofector™ System

The 4D-Nucleofector™ is a versatile system that uses conductive polymer cuvettes and offers a wide range of pre-optimized programs for specific cell types.[16][23]

Materials:

• Lonza 4D-Nucleofector™ Core and X Unit

• P3 Primary Cell 4D-Nucleofector™ X Kit[24]

• 100 µL single Nucleocuvettes™

• Primary cells (e.g., Human Pan T Cells)

• 2'3'-cGAMP stock solution

Procedure:

• Prepare the Nucleofector™ solution by mixing 82 µL of P3 solution with 18 µL of Supplement 1 for each reaction.[24]

• Harvest and count cells. Centrifuge 2 x 10⁶ cells per reaction at 200 x g for 5 minutes.

• Completely remove the supernatant and resuspend the cell pellet in 100 µL of the room-temperature Nucleofector™ solution.

• Add the desired amount of cGAMP to the cell suspension.

• Immediately transfer the entire mixture into a Nucleocuvette™.

• Place the cuvette into the 4D-Nucleofector™ X Unit shuttle and select the appropriate program.

• After the pulse, immediately add 500 µL of pre-warmed culture medium to the cuvette and gently transfer the cells to a culture plate.

• Incubate at 37°C and 5% CO₂ for downstream analysis.

Primary Cell Type	4D-Nucleofector™ Program (Starting Point)	Solution	Expected Viability
Human Primary T Cells (unstimulated)	EH-115	P3	>80%
Human Monocyte-Derived Macrophages (MDM)	Y-010	Y	>70%
Human CD34+ Hematopoietic Stem Cells	EO-100	P3	>60%

Table 2: Recommended starting programs for cGAMP delivery using the Lonza 4D-Nucleofector™ System. Refer to the Lonza Knowledge Database for the most up-to-date cell-specific protocols.[25]

Validation: A Self-Validating Experimental System

Successful delivery of cGAMP must be confirmed by assessing the downstream biological response. This validation step is crucial for interpreting experimental results correctly.

dot graph G { rankdir="LR"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} Workflow for a Self-Validating cGAMP Delivery Experiment.

Assay 1: Cell Viability

• Principle: Quantify the percentage of live cells after electroporation to assess cytotoxicity.

• Method: 4-24 hours post-electroporation, count cells using Trypan Blue exclusion or a flow cytometry-based viability dye (e.g., Propidium Iodide, 7-AAD).

• Expected Outcome: A successful optimization will yield cell viability >50-70%, depending on the cell type's fragility.[5][26]

Assay 2: Pathway Activation (p-IRF3 Western Blot)

• Principle: The phosphorylation of IRF3 is a direct and early indicator of STING pathway activation.[10][12]

• Method:

  • Lyse cells 1-4 hours after cGAMP electroporation.

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Probe with primary antibodies specific for phosphorylated IRF3 (Ser396) and total IRF3.[27]

  • Use an appropriate loading control (e.g., β-Actin or GAPDH).

• Expected Outcome: A distinct band corresponding to p-IRF3 should appear in cGAMP-treated samples but not in mock-electroporated controls.[28]

Assay 3: Functional Output (IFN-β Production)

• Principle: Measure the primary downstream cytokine produced by the STING pathway.[9]

• Method (ELISA):

  • Collect cell culture supernatants 18-24 hours post-electroporation.

  • Quantify the concentration of secreted IFN-β using a species-specific ELISA kit according to the manufacturer's protocol.[6][29]

• Method (RT-qPCR):

  • Extract total RNA from cells 4-8 hours post-electroporation.

  • Synthesize cDNA.

  • Perform quantitative PCR using primers specific for IFNB1 and a stable housekeeping gene (e.g., ACTB or GAPDH).

• Expected Outcome: A significant, dose-dependent increase in IFN-β protein or mRNA levels in cGAMP-electroporated cells compared to controls.[29]

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Cell Viability (<30%)	Electroporation parameters are too harsh (Voltage too high, pulse too long).	Decrease voltage in 100-200V increments. Reduce pulse width or number. Ensure use of correct, fresh electroporation buffer.
Cells were unhealthy prior to electroporation.	Use a fresh primary cell isolate with >95% viability. Allow cells to recover after thawing for at least 24 hours.
No/Low STING Activation (No p-IRF3 or IFN-β)	Inefficient cGAMP delivery.	Increase voltage or optimize program. Increase cGAMP concentration (try up to 25 µM). Ensure cell density is optimal.
Defective STING pathway in the cell type.	Verify STING pathway components are expressed. Use a positive control (e.g., transfecting dsDNA with a lipid agent).
Assays performed at the wrong time point.	Check p-IRF3 at earlier time points (1-4h). Check IFN-β at later time points (18-24h).[12][30]
High Variability Between Replicates	Inconsistent cell numbers or technique.	Ensure accurate cell counting and pipetting. Avoid introducing air bubbles into the electroporation chamber.[21]
Incomplete mixing of cells and cGAMP.	Gently pipette to mix after adding cGAMP to the cell suspension in the electroporation buffer.

Conclusion

Electroporation is a robust and highly adaptable method for delivering cGAMP into challenging primary cells, enabling precise activation and study of the STING pathway. By carefully optimizing key parameters—voltage, pulse settings, and buffer choice—researchers can achieve a critical balance between high delivery efficiency and cell viability. The integration of downstream validation assays for pathway activation (p-IRF3) and functional output (IFN-β) is essential for creating a self-validating experimental system. The protocols and principles outlined in this guide provide a solid foundation for drug development professionals and scientists to successfully harness this powerful technique in their research.

References

• Patsnap Eureka. (2025).
• BTX. (2020). Application Focus - Modeling Dendritic Cell and T-Cell interactions in a 3-D Environment.
• Protean s.r.o.
• Synthego.
• ResearchGate. (2017). Optimization of electroporation parameters for the delivery of Cas9 and....
• Lonza.
• BTX Online.
• Zhao, Y., et al. (2018). Optimized DNA electroporation for primary human T cell engineering. BMC Biotechnology.
• bioRxiv. (2018). Electroporation characteristics of human primary T cells.
• ResearchGate. (2021).
• Journal of Visualized Experiments. (2011).
• Andriushis, V., et al. (2022). Transfection by Electroporation of Cancer and Primary Cells Using Nanosecond and Microsecond Electric Fields.
• O'Neill, L. A., et al. (2017).
• Ma, F., et al. (2015). Positive feedback regulation of type I IFN production by the IFN-inducible DNA sensor cGAS. The Journal of Immunology.
• Thermo Fisher Scientific. (2023).
• Patel, D. J., et al. (2023). cGAMP-activated cGAS-STING signaling: its bacterial origins and evolutionary adaptation by metazoans.
• Vila, I. K., et al. (2022).
• Fisher Scientific. Delivery solutions for immune cells.
• Lonza Bioscience.
• ResearchGate. (2017).
• Annual Reviews. (2022).
• ResearchGate. (2020). Cell viability and transfection efficiency after nucleofection of TO....
• Carozza, J. A., et al. (2020). Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity.
• Frontiers in Immunology. (2022). An optimized cocktail of small molecule inhibitors promotes the maturation of dendritic cells in GM-CSF mouse bone marrow culture.
• bioRxiv. (2023). Stimulator of interferon genes is required for Toll-Like Receptor-8 induced interferon response.
• Frontiers in Immunology. (2022).
• Lu, H., et al. (2008). Microfluidic electroporation for delivery of small molecules and genes into cells using a common DC power supply. Biotechnology and Bioengineering.
• ResearchGate. (2019).
• ResearchGate. (2022).
• MaxCyte.
• Frontiers in Immunology. (2024).
• Reidenbach, M., et al. A non-canonical, interferon-independent signaling activity of cGAMP triggers DNA damage response signaling.
• ACS Publications. (2012).
• Watson, R. O., et al. (2015). Cyclic GMP-AMP Synthase (cGAS) Is an Innate Immune DNA Sensor for Mycobacterium tuberculosis. Cell Host & Microbe.
• ResearchGate. (2020). Overview of state-of-the-art approaches of cGAMP delivery and....
• Thermo Fisher Scientific. (2023). Neon Next Electroporation System: Step-by-Step Transfection Guide. YouTube.
• Bai, J., et al. (2017). The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism. Diabetes.
• Chen, K., et al. (2022). Activation of the STING‐IRF3 pathway involved in psoriasis with diabetes mellitus. Journal of Diabetes.
• Kos, B., et al. (2023). Dynamics of Cell Death Due to Electroporation Using Different Pulse Parameters as Revealed by Different Viability Assays.
• Du, M., & Chen, Z. J. (2018).
• Lonza Bioscience.
• Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner. (2019). mBio.
• Frontiers in Immunology. (2023).
• Wu, J., et al. (2013). Cyclic-GMP-AMP Is An Endogenous Second Messenger in Innate Immune Signaling by Cytosolic DNA. Science.
• Ablasser, A. (2025).
• PubMed. (2021). Cytosolic Delivery of Thiolated Mn-cGAMP Nanovaccine to Enhance the Antitumor Immune Responses.
• ENCODE. CRISPR transfection protocol for iPSC line PGP1 using Lonza 4D-Nucleofector X kit (V4XP-3024).
• Mukai, K., et al. (2016). Activation of STING requires palmitoylation at the Golgi.
• Lonza. (2015). Lonza 4D Nucleofector X Unit. YouTube.

Sources

• 1. cGAMP-activated cGAS-STING signaling: its bacterial origins and evolutionary adaptation by metazoans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Advances in cGAS-STING Signaling Pathway and Diseases [frontiersin.org]
• 3. synthego.com [synthego.com]
• 4. Electroporation characteristics of human primary T cells | bioRxiv [biorxiv.org]
• 5. Optimized protocol for efficient transfection of dendritic cells without cell maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Positive feedback regulation of type I IFN production by the IFN-inducible DNA sensor cGAS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclic GMP-AMP Synthase (cGAS) Is an Innate Immune DNA Sensor for Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DNA-induced liquid phase condensation of cGAS activates innate immune signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclic-GMP-AMP Is An Endogenous Second Messenger in Innate Immune Signaling by Cytosolic DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. annualreviews.org [annualreviews.org]
• 12. Activation of STING requires palmitoylation at the Golgi - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Electroporation Parameters For Mammalian Gene Delivery: Optimisation [eureka.patsnap.com]
• 14. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. lonzabio.jp [lonzabio.jp]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Primary Cell Optimization 4D-Nucleofector X Kit | Lonza [bioscience.lonza.com]
• 19. Transfection by Electroporation of Cancer and Primary Cells Using Nanosecond and Microsecond Electric Fields - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Optimized DNA electroporation for primary human T cell engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 21. m.youtube.com [m.youtube.com]
• 22. assets.fishersci.com [assets.fishersci.com]
• 23. youtube.com [youtube.com]
• 24. encodeproject.org [encodeproject.org]
• 25. Optimizing your Transfection Strategy | Lonza [bioscience.lonza.com]
• 26. protean.bio [protean.bio]
• 27. Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Activation of the STING‐IRF3 pathway involved in psoriasis with diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. maxcyte.com [maxcyte.com]

Technical Notes & Optimization

Technical Support Center: Optimizing cGAMP Disodium Stability &amp; Solubility

Module 1: Diagnostic Overview

Subject: 2'3'-cGAMP Disodium Salt (Cyclic [G(2’,5’)pA(3’,5’)p]) Critical Issue: Precipitation upon addition to cell culture media (DMEM, RPMI).

Executive Summary: cGAMP disodium is a highly polar, charged cyclic dinucleotide. While it acts as a potent STING agonist, its physicochemical properties make it prone to "crashing out" (precipitating) when transitioning from a pure aqueous stock solution to complex cell culture environments. This is rarely a quality control failure of the product but rather a thermodynamic response to Ionic Shock and Divalent Cation Chelation .

The Chemistry of Precipitation

The disodium salt form is optimized for solubility in endotoxin-free water (~50 mg/mL). However, cell culture media contains high concentrations of salts (NaCl) and divalent cations (Ca²⁺, Mg²⁺).

• Common Ion Effect: High Na⁺ levels in media reduce the solubility of the disodium salt compared to pure water.

• Cation Chelation: The phosphate groups on cGAMP can chelate free Calcium (Ca²⁺) and Magnesium (Mg²⁺) in media (e.g., DMEM contains ~1.8 mM Ca²⁺), forming insoluble calcium-phosphodiester complexes.

Figure 1: Mechanism of cGAMP precipitation. Rapid introduction of high-concentration aqueous stock into cold, cation-rich media triggers complexation and solubility limits.

Module 2: Best Practice Protocols

1. Stock Solution Preparation (The Foundation)

Goal: Create a stable, high-concentration master stock.

Parameter	Recommendation	Rationale
Solvent	Endotoxin-free Water	Solubility in water is ~50 mg/mL . Solubility in PBS drops to ~18 mg/mL due to salt interference [1].
Concentration	1 mg/mL (1.4 mM)	Safe working range. Avoid maximizing solubility (50 mg/mL) unless necessary for in vivo work.
pH Control	Neutral (pH 7.0–7.5)	cGAMP is stable at neutral pH. Acidic environments accelerate hydrolysis.
Storage	-20°C or -80°C	Stable for >1 year.[1] Aliquot immediately to avoid freeze-thaw cycles which induce micro-precipitates.

Protocol:

• Centrifuge the vial of lyophilized powder briefly to collect contents at the bottom.

• Add Endotoxin-free water to achieve 1 mg/mL.

• Vortex gently. If the solution is not clear, warm to 37°C for 2-5 minutes.

• Do not use PBS for the master stock.

2. Application in Cell Culture (The Critical Step)

Goal: Dilute stock into media without shocking the system.

Method A: Direct Addition (High Concentration >10 µM) Use this if relying on passive uptake or specific transporters (SLC19A1).

• Pre-warm culture media to 37°C. Never add cGAMP to cold media.

• Perform a Step-Down Dilution :

  • Dilute your 1 mg/mL stock 1:10 in PBS first (Intermediate Stock).

  • Add the Intermediate Stock to the media dropwise while swirling the dish/flask.

• Why? This creates a buffer zone, preventing the "cloud" of precipitate that forms when a droplet of pure water stock hits saline-rich media.

Method B: Transfection/Digitonin (Low Concentration <10 µM) cGAMP is impermeable to many cell types. Direct addition often requires high doses (10-100 µM). Permeabilization allows low doses (10-100 nM).

• Digitonin: Complex cGAMP with digitonin buffer before adding to cells.

• Lipofectamine: Prepare lipid-complexes in Opti-MEM (reduced serum/cation media) first.

  • Note: A slight haze in Opti-MEM is normal for lipid complexes; this is not the same as salt precipitation.

Module 3: Experimental Workflow Selector

Use this decision tree to select the correct delivery method and avoid solubility issues.

Figure 2: Workflow selector for cGAMP delivery. Non-phagocytic cells often require permeabilization, which changes the solubility protocol.

Module 4: Troubleshooting FAQ

Q1: I see white flakes immediately after adding cGAMP stock to my DMEM. Is the experiment ruined?

• Diagnosis: This is likely calcium phosphate-cGAMP complexation.

• Solution: Yes, filtration will remove the active drug. Do not filter. You can try warming the media to 37°C and gently swirling for 15 minutes. If it does not redissolve, repeat the prep using the Step-Down Dilution method (Stock

  PBS Media) and ensure the media is pre-warmed.

Q2: Can I make a 50 mg/mL stock in PBS to save time?

• Answer: No. The solubility limit in PBS is roughly 18 mg/mL [1]. At 50 mg/mL in PBS, it will not dissolve completely or will precipitate upon freezing. Always use water for the master stock.

Q3: My cells are not responding to cGAMP even though it is dissolved. Why?

• Diagnosis: Bioavailability, not solubility. cGAMP is a dinucleotide and cannot easily cross the plasma membrane.[2]

• Solution: If you are not using a transfection reagent (like Lipofectamine) or a permeabilizing agent (Digitonin), your cells must express specific transporters like SLC19A1 (folate carrier) or LRRC8 (volume-regulated anion channel) [2, 3]. If your cells lack these, "soluble" cGAMP will simply sit outside the cell.

Q4: Is the "disodium" form different from the "free acid" form?

• Answer: Yes. The free acid is much less soluble in water. The disodium salt is the preferred formulation for biological assays. Ensure you are using the salt form (CAS: 2734858-36-5 or similar) for culture work.

References

• Luteijn, R. D., et al. (2019).SLC19A1 transports immunoreactive cyclic dinucleotides.
• Zhou, C., et al. (2020).Transfer of cGAMP into Bystander Cells via LRRC8 Volume-Regulated Anion Channels Augments STING-Mediated Interferon Responses. Immunity, 52(5), 767-781.

• InvivoGen. 2'3'-cGAMP: STING ligand - Technical Data Sheet. Available at: [Link] (Accessed Feb 2026).

Sources

• 1. 2',3'-cGAMP | STING agonist | Endogenous Metabolite | IFN | TargetMol [targetmol.com]
• 2. Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing cGAMP Transfection for Hard-to-Transfect Cells

Welcome to the technical support center for improving cyclic GMP-AMP (cGAMP) transfection efficiency. This guide is designed for researchers, scientists, and drug development professionals who are looking to effectively deliver cGAMP into challenging cell types to activate the STING (Stimulator of Interferon Genes) pathway. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you overcome common hurdles and achieve robust, reproducible results.

Introduction: The Challenge of cGAMP Delivery

Cyclic GMP-AMP (cGAMP) is a potent second messenger that activates the STING pathway, a critical component of the innate immune system.[1][2] Activation of this pathway triggers the production of type I interferons and other inflammatory cytokines, making it a highly attractive target for immunotherapy and vaccine development.[3][4] However, the therapeutic potential of cGAMP is often limited by a significant experimental challenge: its delivery into the cytoplasm of target cells.[5] As a negatively charged molecule, cGAMP cannot passively cross the cell membrane and requires an effective delivery method to reach its intracellular target, STING, which is located on the endoplasmic reticulum.[5][6] This challenge is amplified in "hard-to-transfect" cells, such as primary immune cells, neurons, and stem cells, which are often resistant to traditional transfection methods.[]

This guide provides a comprehensive resource for troubleshooting and optimizing cGAMP delivery, with a focus on these challenging cell types. We will delve into the nuances of different transfection techniques, from lipid-based methods to electroporation, and provide detailed protocols and troubleshooting advice to help you successfully activate the STING pathway in your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions about cGAMP, its stability, and the fundamentals of its delivery.

1. What is cGAMP and why is it difficult to get into cells?

• Answer: 2'3'-cGAMP is a cyclic dinucleotide that acts as a second messenger in the cGAS-STING pathway of the innate immune system.[1] It is synthesized by the enzyme cyclic GMP-AMP synthase (cGAS) upon detection of cytosolic DNA.[1] cGAMP then binds to and activates the STING protein, initiating a signaling cascade that leads to the production of type I interferons and other pro-inflammatory cytokines.[4] The primary challenge in delivering exogenous cGAMP is its molecular nature. It is a relatively small, negatively charged molecule, which prevents it from passively diffusing across the negatively charged cell membrane.[5] Therefore, active delivery methods are required to transport it into the cytoplasm where STING resides.[5]

2. How should I handle and store cGAMP?

• Answer: cGAMP is generally stable, but proper handling and storage are crucial for maintaining its activity. It is typically supplied as a lyophilized powder and should be stored at -20°C. For creating stock solutions, it is recommended to reconstitute the powder in sterile, nuclease-free water. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can degrade the molecule. Store the stock solutions at -20°C or -80°C for long-term storage. When preparing for an experiment, thaw the aliquot on ice.

3. What are the key considerations when choosing a transfection method for cGAMP?

• Answer: The choice of transfection method depends on several factors, primarily the cell type you are working with. For hard-to-transfect cells, the decision often comes down to balancing transfection efficiency with cell viability.

  • Lipid-based reagents: These are a good starting point for many cell lines due to their ease of use.[8] However, their efficiency can be low in primary cells and other hard-to-transfect types. Optimization of the lipid-to-cGAMP ratio is critical.

  • Electroporation: This physical method uses an electrical pulse to create transient pores in the cell membrane, allowing cGAMP to enter.[] It is often more effective for cells resistant to chemical methods, such as primary immune cells, but requires careful optimization of electrical parameters to maximize efficiency and minimize cell death.[]

  • Viral vectors (Transduction): While highly efficient, especially for primary and stem cells, using viral vectors to express a cGAMP-producing enzyme rather than delivering cGAMP directly is a more complex and labor-intensive approach.

4. How do I know if my cGAMP transfection was successful?

• Answer: Successful cGAMP transfection is determined by measuring the activation of the STING pathway. Common methods include:

  • Western Blotting: Detect the phosphorylation of key downstream signaling proteins like TBK1 (at Ser172) and IRF3 (at Ser396).[4][9]

  • RT-qPCR: Measure the upregulation of interferon-stimulated genes (ISGs), such as IFNB1, CXCL10, and OAS1.[4]

  • ELISA: Quantify the secretion of type I interferons (e.g., IFN-β) or chemokines (e.g., CXCL10) in the cell culture supernatant.[9][10]

  • Reporter Assays: Use cell lines engineered with a reporter gene (e.g., luciferase) under the control of an interferon-stimulated response element (ISRE).[10]

Understanding the cGAMP-STING Signaling Pathway

Successful troubleshooting begins with a clear understanding of the molecular pathway you are targeting. Upon successful delivery to the cytoplasm, cGAMP initiates a well-defined signaling cascade.

Caption: Workflow for lipid-based cGAMP transfection.

Materials:

• Hard-to-transfect cells (e.g., primary macrophages, dendritic cells)

• Complete culture medium

• 2'3'-cGAMP (lyophilized powder)

• Nuclease-free water

• Opti-MEM™ I Reduced Serum Medium

• Lipofectamine™ 3000 Transfection Reagent

• P3000™ Reagent

• Multi-well plates (24-well format is used as an example)

Procedure:

• Cell Seeding (Day 1):

  • Seed your cells in a 24-well plate at a density that will result in 60-80% confluency on the day of transfection. The optimal seeding density will vary by cell type.

  • Incubate overnight at 37°C in a CO2 incubator.

• Transfection (Day 2):

  • Important: Perform this procedure in a sterile environment. All reagents should be at room temperature before use.

  • For each well to be transfected, prepare the following two tubes:

    • Tube A (cGAMP mix):

      • Dilute 0.5-2 µg of cGAMP in 65 µL of Opti-MEM medium. [11] * Add 2 µL of P3000™ Reagent. Mix gently.

    • Tube B (Lipid mix):

      • Dilute 1.5 µL of Lipofectamine™ 3000 Reagent in 65 µL of Opti-MEM medium. Mix gently.

  • Combine the contents of Tube A and Tube B. Pipette gently to mix.

  • Incubate the combined mixture for 15-20 minutes at room temperature to allow for complex formation. [9][11] * Carefully add the 130 µL of the cGAMP-lipid complex drop-wise to the cells in each well. Gently rock the plate to ensure even distribution.

  • Incubate the cells for 4-24 hours at 37°C. The optimal incubation time should be determined empirically. For some sensitive cells, it may be beneficial to replace the transfection medium with fresh complete medium after 4-6 hours to reduce toxicity. [9]

• Analysis (Day 3):

  • Harvest the cell supernatant to measure secreted cytokines (e.g., IFN-β) by ELISA.

  • Lyse the cells to prepare protein lysates for Western blotting (to detect p-TBK1/p-IRF3) or to extract RNA for RT-qPCR (to measure ISG expression).

Protocol 2: Electroporation-Mediated cGAMP Delivery

Electroporation is a powerful technique for delivering molecules into cells that are refractory to lipid-based methods. []This protocol provides a general framework; the optimal electroporation parameters (voltage, pulse width, number of pulses) are highly cell-type-dependent and must be determined experimentally.

Materials:

• Hard-to-transfect cells in suspension

• Electroporation buffer (e.g., Opti-MEM or a commercial electroporation buffer)

• cGAMP

• Electroporator (e.g., Neon™ Transfection System, Amaxa™ Nucleofector™)

• Electroporation cuvettes or tips

Procedure:

• Cell Preparation:

  • Harvest your cells and wash them once with PBS.

  • Resuspend the cell pellet in the appropriate electroporation buffer at the desired concentration (e.g., 1 x 10^6 cells in 100 µL).

• Electroporation:

  • Add the desired amount of cGAMP to the cell suspension. A starting concentration of 1-5 µg per 1 million cells is recommended.

  • Gently mix and transfer the cell/cGAMP mixture to the electroporation cuvette or tip, ensuring there are no air bubbles.

  • Place the cuvette/tip in the electroporator and deliver the electrical pulse using the optimized settings for your cell type.

• Post-Electroporation Culture:

  • Immediately after the pulse, carefully transfer the cells to a well of a multi-well plate containing pre-warmed complete culture medium.

  • Incubate the cells at 37°C in a CO2 incubator for the desired period (e.g., 4-24 hours) before analysis.

• Analysis:

  • Harvest the supernatant and/or cells for downstream analysis of STING pathway activation as described in Protocol 1.

Advanced Strategies for Enhanced cGAMP Delivery

For particularly challenging scenarios, such as cells with impaired STING signaling, novel approaches are being developed.

• cGAMP Analogs: Researchers have designed and synthesized cGAMP analogs with enhanced stability and binding affinity for STING. [12][13][14]These modified versions can be more resistant to enzymatic degradation and may exhibit improved therapeutic potential.

• Bio-inspired Delivery Platforms: One innovative strategy involves using a recombinant, transmembrane-deficient STING protein (STINGΔTM) as a carrier for cGAMP. [15]This pre-assembled cGAMP-STINGΔTM complex can trigger STING signaling even in cells with deficient endogenous STING, offering a promising way to overcome resistance. [5][16][17]

Conclusion

Successfully delivering cGAMP into hard-to-transfect cells is a critical step for harnessing the therapeutic potential of the STING pathway. By understanding the underlying principles of cGAMP delivery, systematically optimizing your chosen transfection method, and employing a rigorous troubleshooting approach, you can overcome the challenges associated with these cell types. This guide provides a foundation of knowledge and practical protocols to help you achieve robust and reproducible STING activation in your research. Remember that for every cell type, empirical optimization is key to success.

References

• Biocompare. (2018, October 16). Transfection Protocols for Difficult Cells. Biocompare: The Buyer's Guide for Life Scientists. [Link]

• Bio-Rad. Chemical- and Viral-Based Transfection Methods. [Link]

• Lau, L., et al. (2021). Intercellular cGAMP transmission induces innate immune activation and tissue inflammation in Trex1 deficiency. Journal of Experimental Medicine, 218(9), e20210138. [Link]

• Xiao, Y., et al. (2021). Recent progress on the activation of the cGAS–STING pathway and its regulation by biomolecular condensation. Biophysics Reports, 7(5), 361-372. [Link]

• He, Y., et al. (2020). Self-assembled cGAMP-STINGΔTM signaling complex as a bioinspired platform for cGAMP delivery. DSpace@MIT. [Link]

• Bio-Rad Antibodies. cGAS-STING Signaling Pathway. [Link]

• Yildiz, S., et al. (2024). The efficient synthesis and purification of 2′3'- cGAMP from Escherichia coli. Frontiers in Bioengineering and Biotechnology, 12, 1358823. [Link]

• Dahal, M. D., et al. (2024). Fluorinated cGAMP analogs, which act as STING agonists and are not cleavable by poxins: Structural basis of their function. PubMed, 38573138. [Link]

• He, Y., et al. (2020). Self-assembled cGAMP-STINGΔTM signaling complex as a bioinspired platform for cGAMP delivery. Science Advances, 6(24), eaba8929. [Link]

• Wu, J., et al. (2020). Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice. STAR Protocols, 1(3), 100203. [Link]

• Martin, K., & Duan, D. (2018). Methods of Assessing STING Activation and Trafficking. Methods in Molecular Biology, 1714, 115-125. [Link]

• ResearchGate. (2020). Overview of state-of-the-art approaches of cGAMP delivery and.... [Link]

• He, Y., et al. (2020). Self-assembled cGAMP-STINGΔTM signaling complex as a bioinspired platform for cGAMP delivery. Science Advances, 6(24), eaba8929. [Link]

• Vila, I. K., et al. (2022). Protocol to induce and assess cGAS-STING pathway activation in vitro. STAR Protocols, 3(2), 101384. [Link]

• Shang, G., et al. (2019). Protocol for detection of cGAMP-induced STING oligomerization in cultured cells. STAR Protocols. [Link]

• ResearchGate. (2022). Enhanced STING activation by cytoplasmic delivery of cGAMP in vitro.... [Link]

• Vila, I. K., et al. (2022). Protocol to induce and assess cGAS-STING pathway activation in vitro. ResearchGate. [Link]

• He, Y., et al. (2021). In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex. Bio-protocol, 11(3), e3910. [Link]

• Li, T., & Chen, Z. J. (2018). The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism. Diabetes, 67(6), 1033-1040. [Link]

• Li, A., et al. (2022). Restoration of cGAS in cancer cells promotes antitumor immunity via transfer of cancer cell–generated cGAMP. Journal for ImmunoTherapy of Cancer, 10(11), e005011. [Link]

• Wang, Y., et al. (2023). Orthogonal Hydroxyl Functionalization of cGAMP Confers Metabolic Stability and Enables Antibody Conjugation. Journal of the American Chemical Society, 145(47), 25526–25532. [Link]

• ResearchGate. (2016). The length-dependent stimulation of cGAMP production by DNA is.... [Link]

• Carozza, J. A., et al. (2022). ENPP1's regulation of extracellular cGAMP is a ubiquitous mechanism of attenuating STING signaling. Proceedings of the National Academy of Sciences, 119(22), e2202888119. [Link]

• Sanbio. STING Signaling Pathway. [Link]

• Schwede, F., et al. (2000). Membrane-permeant, bioactivatable analogues of cGMP as inducers of cell death in IPC-81 leukemia cells. Journal of Medicinal Chemistry, 43(9), 1779-1786. [Link]

• Wikipedia. cGAS–STING cytosolic DNA sensing pathway. [Link]

• Eurofins Discovery. Targeting STING Pathway and Mediated Enzymes. [Link]

• BellBrook Labs. (2025, October 31). How to Measure cGAMP Accurately with Biochemical Assays. [Link]

• Li, Y., et al. (2020). Design, Synthesis and Biological Evaluation of (2′,5′ and 3′5′-Linked) cGAMP Analogs that Activate Stimulator of Interferon Genes (STING). Molecules, 25(22), 5323. [Link]

• Jones, R. B., & Song, C. H. (2022). Pathophysiological Roles of the cGAS-STING Inflammatory Pathway. Physiology, 37(3), 142-154. [Link]

• bioRxiv. (2024, May 15). A microscopy reporter for cGAMP reveals rare cGAS activation following DNA damage, and a lack of correlation with micronuclear cGAS enrichment. [Link]

• bioRxiv. (2023, September 7). Fluorinated cGAMP analogs, which act as STING agonists and are not cleavable by poxins: structural basis of their function. [Link]

• Chattopadhyay, S., et al. (2022). A non-canonical, interferon-independent signaling activity of cGAMP triggers DNA damage response signaling. Cell Reports, 39(10), 110915. [Link]

• SignaGen Laboratories. In Vitro DNA Transfection Reagents from SignaGen Laboratories. [Link]

• PubMed. (2019). Cell membrane permeability and activation constants for selected cyclic nucleotide analogs. [Link]

Sources

• 1. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 2. journals.physiology.org [journals.physiology.org]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Self-assembled cGAMP-STINGΔTM signaling complex as a bioinspired platform for cGAMP delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 8. biocompare.com [biocompare.com]
• 9. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorinated cGAMP analogs, which act as STING agonists and are not cleavable by poxins: Structural basis of their function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. biorxiv.org [biorxiv.org]
• 15. researchgate.net [researchgate.net]
• 16. dspace.mit.edu [dspace.mit.edu]
• 17. Self-assembled cGAMP-STINGΔTM signaling complex as a bioinspired platform for cGAMP delivery [dspace.mit.edu]

Technical Support Center: Preserving cGAMP Integrity in Serum-Containing Media

Welcome to the technical support guide for researchers working with 2'3'-cyclic GMP-AMP (cGAMP). This resource is designed to help you navigate a critical, yet often overlooked, experimental challenge: the rapid hydrolysis of extracellular cGAMP by the ectoenzyme ENPP1, particularly in the presence of serum-based culture media. As specialists in cellular signaling, we provide field-proven insights and validated protocols to ensure the integrity and efficacy of your cGAMP-dependent experiments.

Part 1: Understanding the Core Challenge - ENPP1 and Extracellular cGAMP

This section addresses the fundamental mechanism behind cGAMP degradation in typical cell culture environments.

FAQ 1: What is ENPP1 and why is it a problem for my experiments?

Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a membrane-bound enzyme with its catalytic domain facing the extracellular space.[1] It is the dominant hydrolase responsible for degrading extracellular cGAMP.[2] When cGAMP is secreted by cells or added exogenously to culture media, ENPP1 rapidly cleaves it into AMP and GMP, effectively terminating its ability to activate the STING (Stimulator of Interferon Genes) pathway in neighboring cells.[1] This is a significant issue because many standard cell culture media are supplemented with Fetal Bovine Serum (FBS) or other sera, which contain high levels of active, secreted ENPP1.[2]

FAQ 2: How does ENPP1 degrade cGAMP?

ENPP1 functions as a phosphodiesterase, hydrolyzing the phosphodiester bonds within the cGAMP molecule. This process converts cGAMP into linear 5'-AMP and 5'-GMP. The resulting 5'-AMP can be further metabolized by other ectoenzymes like CD73 into adenosine, an immunosuppressive molecule that can introduce a confounding variable in immunology studies.[1][3] This degradation pathway effectively neutralizes the immunostimulatory signal that extracellular cGAMP is meant to transmit.[4][5]

Caption: cGAMP hydrolysis by extracellular ENPP1.

Part 2: Troubleshooting Guide for cGAMP Instability

This section is formatted to address common problems encountered during experiments involving exogenous cGAMP.

Question: I added cGAMP to my cells, but I'm not seeing the expected STING activation (e.g., no IRF3 phosphorylation or IFN-β production). Is my cGAMP bad?

Answer: While the quality of synthetic cGAMP is a factor, a more likely culprit is its rapid degradation in your culture medium, especially if it contains serum.

• Causality: Fetal Bovine Serum (FBS) is a rich source of soluble ENPP1, which can hydrolyze cGAMP within minutes to hours, long before it can effectively engage the STING pathway in target cells.[2] Kinetic analyses have shown that ENPP1 is nearly as efficient at hydrolyzing cGAMP as it is with its well-known substrate, ATP.[2][6]

• Troubleshooting Steps:

  • Confirm ENPP1 Activity: The first step is to verify that cGAMP is indeed being degraded. You can perform a simple cGAMP stability assay (see protocol below).

  • Review Your Media Composition: Check the percentage of serum in your media. Even low concentrations (1-2%) can contain sufficient ENPP1 to interfere with your experiment.

  • Test a Positive Control: Use a non-hydrolyzable cGAMP analog (see Part 3) in a parallel experiment. If the analog induces a strong response while standard cGAMP does not, ENPP1-mediated hydrolysis is almost certainly the issue.[7]

Question: How can I be sure that ENPP1, and not another enzyme, is degrading my cGAMP?

Answer: ENPP1 has been identified as the dominant 2'3'-cGAMP hydrolase in extracellular fluids and on the cell surface.[2] While other phosphodiesterases exist, ENPP1 is the primary enzyme of concern for extracellular cGAMP stability.

• Causality: Studies using plasma and tissue extracts from Enpp1 knockout mice show a near-complete absence of cGAMP hydrolysis activity, confirming its primary role.[2] Furthermore, specific point mutations in ENPP1 (like H362A) can abolish its ability to degrade cGAMP without affecting its activity towards other substrates like ATP, highlighting its specific function.[3][4]

• Validation Strategy:

  • Use a Specific ENPP1 Inhibitor: Add a known small-molecule inhibitor of ENPP1 to your culture medium along with cGAMP. If STING pathway activation is restored, it provides direct evidence of ENPP1's involvement.

  • Compare Cell Lines: If available, compare cGAMP's effect on wild-type cells versus cells where ENPP1 has been knocked out. A significantly stronger response in knockout cells points directly to ENPP1's role.[7]

Part 3: Proactive Strategies & Validated Protocols

Here, we provide actionable solutions and the experimental frameworks to implement them effectively.

Solution 1: Use a Non-Hydrolyzable cGAMP Analog

For many applications, the most robust solution is to use a synthetic cGAMP analog that is resistant to ENPP1 hydrolysis.

• Mechanism: These analogs typically feature a phosphothioate (PS) substitution for one or both of the non-bridging oxygens in the phosphodiester backbone. The bis-phosphothioate version, 2'3'-c-G(s)A(s)MP (or cGAMP(S,S)), is highly resistant to cleavage by ENPP1.[2][7]

• Advantages: These molecules retain a similar binding affinity for STING but exhibit much higher potency in cell-based assays due to their prolonged half-life.[2] This makes them excellent positive controls and reliable agonists.

• Considerations: Be aware that you are no longer studying the native molecule, which may be a consideration for certain therapeutic or highly specific mechanistic studies.

Solution 2: Inhibit ENPP1 Activity

If you must use native 2'3'-cGAMP, inhibiting ENPP1 is a viable strategy. Several small-molecule inhibitors of ENPP1 have been developed.

• Mechanism: These compounds typically bind to the catalytic site of ENPP1, preventing it from hydrolyzing cGAMP.

• Advantages: Allows for the study of the natural ligand, 2'3'-cGAMP. This approach is critical for studies aiming to understand the regulation of endogenous extracellular cGAMP.[3][5]

• Considerations: Inhibitors must be validated for specificity and potency. Ensure the chosen inhibitor does not have off-target effects on your cellular model. The inhibitor concentration and pre-incubation time may need to be optimized.

Solution 3: Modify Culture Conditions (Serum-Free Media)

The simplest, though not always feasible, approach is to remove the source of ENPP1.

• Mechanism: By switching to a serum-free or low-serum medium for the duration of the cGAMP treatment, you eliminate the primary source of soluble ENPP1.

• Advantages: No need for additional reagents like inhibitors or analogs.

• Considerations: Many cell types require serum for health and viability. A sudden switch can induce stress responses that may confound experimental results. This approach must be validated to ensure it does not negatively impact the cells. Note that cells themselves can express membrane-bound ENPP1, which would still be active.[1]

Comparative Summary of Strategies

Strategy	Pros	Cons	Best For...
Non-Hydrolyzable Analogs	Highly potent & stable; excellent reliability.[2][7]	Not the native molecule; may have different uptake/PK properties.	Proof-of-concept studies; maximizing STING activation; use as a positive control.
ENPP1 Inhibitors	Allows study of native 2'3'-cGAMP; relevant for therapeutic contexts.[5]	Requires sourcing and validating inhibitors; potential for off-target effects.	Studying endogenous cGAMP regulation; screening for ENPP1-modulating drugs.
Serum-Free Media	Simple; no additional reagents.	Can induce cell stress; does not address cell-surface ENPP1.	Short-term stimulation experiments with robust cell lines that tolerate serum withdrawal.

Experimental Protocol: Assessing cGAMP Stability in Culture Media

This protocol provides a self-validating system to quantify the rate of cGAMP degradation in your specific experimental conditions.

Objective: To determine the half-life of exogenously added 2'3'-cGAMP in serum-containing cell culture medium.

Materials:

• Complete cell culture medium (containing serum)

• 2'3'-cGAMP stock solution (e.g., 1 mM in water)

• Optional: ENPP1 inhibitor or non-hydrolyzable cGAMP analog

• Incubator (37°C, 5% CO₂)

• Microcentrifuge tubes

• Method for cGAMP quantification (LC-MS/MS is the gold standard[8]; commercially available immunoassays or reporter cell lines are also options[9][10])

Caption: Workflow for cGAMP stability testing.

Procedure:

• Preparation: Aliquot your complete, serum-containing cell culture medium into sterile microcentrifuge tubes (e.g., 500 µL per tube). Prepare enough tubes for all your time points and replicates.

• Spiking: Warm the media to 37°C. Add 2'3'-cGAMP to a final concentration relevant to your experiments (e.g., 1 µM). Mix gently by flicking the tube.

• Time Zero (T=0) Sample: Immediately after spiking, take your first sample. Transfer an aliquot (e.g., 100 µL) to a new tube and immediately flash-freeze it in liquid nitrogen or on dry ice. Store at -80°C. This sample represents 100% of your initial cGAMP concentration.

• Incubation: Place the remaining tubes in a 37°C incubator.

• Time-Course Sampling: At each subsequent time point (e.g., 30 min, 1, 2, 4, 8, 24 hours), remove a tube from the incubator, collect an aliquot, and immediately flash-freeze as in step 3.

• Sample Processing & Analysis: Once all time points are collected, process the samples as required for your chosen analytical method. For LC-MS/MS, this typically involves a protein precipitation step with cold acetonitrile.

• Data Interpretation: Quantify the concentration of cGAMP in each sample. Plot the concentration against time to visualize the degradation kinetics and calculate the experimental half-life of cGAMP in your medium. For a self-validating control, run a parallel experiment with media containing an ENPP1 inhibitor; you should observe significantly higher cGAMP stability.

References

• Metastasis and immune evasion from extracellular cGAMP hydrolysis.
• Probing pathophysiology of extracellular cGAMP with substr
• ENPP1's regulation of extracellular cGAMP is a ubiquitous mechanism of attenu
• ENPP1 Assay | ENPP1 Inhibitor Screening Kit.BellBrook Labs.
• ENPP1 is an efficient hydrolase for ​2′3′-cGAMP.
• ENPP1 is an innate immune checkpoint of the anticancer cGAMP-STING p
• Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs.
• ENPP1 is an innate immune checkpoint of the anticancer cGAMP–STING p
• Studies on the Inhibition of Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) by 2-(3,4-Dihydroxyphenyl)
• Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs.PMC - NIH.
• How to Measure cGAMP Accurately with Biochemical Assays.BellBrook Labs.
• Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP in complex biological samples.NIH.
• Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity.PMC - NIH.

Sources

• 1. Metastasis and immune evasion from extracellular cGAMP hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ENPP1 is an innate immune checkpoint of the anticancer cGAMP-STING pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bellbrooklabs.com [bellbrooklabs.com]
• 10. Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP in complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Endotoxin-Free cGAMP Disodium for In Vivo Applications

Welcome to the technical support center for ensuring the purity of cGAMP disodium salt for in vivo research. This guide is designed for researchers, scientists, and drug development professionals to address the critical issue of endotoxin contamination in cGAMP preparations. Endotoxins, or lipopolysaccharides (LPS), are potent inflammatory mediators from Gram-negative bacteria that can confound experimental results and lead to toxic responses in animal models.[1][2] This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you confidently prepare endotoxin-free cGAMP for your in vivo studies.

Understanding the Challenge: cGAMP, STING, and the Endotoxin Problem

Cyclic GMP-AMP (cGAMP) is a potent second messenger that activates the STING (Stimulator of Interferon Genes) pathway, a critical component of the innate immune system.[3][4][5] This activation triggers the production of type I interferons and other pro-inflammatory cytokines, making cGAMP a promising candidate for cancer immunotherapy and vaccine adjuvants.[6][7][8] However, the very nature of this inflammatory pathway makes it highly susceptible to interference from endotoxins, which can independently trigger strong immune responses.[9] Therefore, meticulous removal of endotoxins from cGAMP preparations is paramount for obtaining accurate and reproducible in vivo data.

Frequently Asked Questions (FAQs)

Q1: Why is endotoxin removal so critical for in vivo studies with cGAMP?

Endotoxins are powerful immunomodulators that can mimic or obscure the specific effects of cGAMP.[1] Since both cGAMP and endotoxins can induce inflammatory responses, the presence of endotoxin contamination can lead to misinterpretation of experimental outcomes, attributing the observed effects to cGAMP when they may be partially or wholly due to the contaminant. For in vivo studies, this can result in non-specific inflammation, toxicity, and unreliable data on the therapeutic efficacy and mechanism of action of cGAMP.[10][11]

Q2: What are the common sources of endotoxin contamination in cGAMP preparations?

Endotoxin contamination can be introduced at various stages of cGAMP synthesis, purification, and handling. Common sources include:

• Water: Water is a primary vehicle for endotoxins.[12] Using non-pyrogenic, endotoxin-free water for all buffers and solutions is essential.

• Reagents and Raw Materials: Cell culture media, sera, and other biological reagents can be sources of endotoxins.[13]

• Laboratory Equipment: Glassware and plasticware can harbor endotoxins.[13] Proper depyrogenation is crucial.

• Personnel: Poor aseptic technique can introduce endotoxins into the workflow.[14]

Q3: What are the acceptable endotoxin limits for in vivo studies?

The acceptable endotoxin limit for parenteral drugs is defined by the United States Pharmacopeia (USP) and the FDA as 5 Endotoxin Units (EU) per kilogram of body weight for a single injection.[15][16] For preclinical animal studies, it is advisable to aim for even lower levels, generally below 0.1 EU/mL, to minimize any potential for endotoxin-induced artifacts.[2]

Parameter	Recommended Limit	Reference
Endotoxin Level for In Vivo Injections	< 0.1 EU/mL	[2]
Maximum Endotoxin Dose (Human)	5 EU/kg	[15][16]

Q4: Can I use sterile filtration to remove endotoxins?

No, standard sterile filtration (typically with 0.22 µm filters) is not effective for removing endotoxins. While these filters remove bacteria, endotoxins are much smaller molecules and will pass through.[17] However, ultrafiltration with a low molecular weight cutoff (e.g., 10 kDa) can be effective for removing endotoxin aggregates from small molecules like cGAMP.[17][18]

Q5: How can I prevent endotoxin contamination in my experiments?

Prevention is the most effective strategy. Key preventative measures include:

• Use Endotoxin-Free Materials: Whenever possible, purchase certified endotoxin-free water, buffers, and reagents.

• Depyrogenate Glassware: Bake glassware at 250°C for at least 30 minutes.[19]

• Use Pyrogen-Free Plasticware: Use certified pyrogen-free disposable plasticware.

• Maintain Aseptic Technique: Wear gloves and work in a clean environment to minimize the introduction of contaminants.[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High endotoxin levels in the final cGAMP product.	1. Incomplete removal by the chosen method. 2. Re-contamination after purification. 3. Contaminated buffers or water.	1. Optimize the endotoxin removal protocol (e.g., increase incubation time, use a larger volume of resin). Consider a second round of purification. 2. Handle the purified cGAMP under strict aseptic conditions. Use pyrogen-free vials for storage. 3. Prepare fresh buffers with endotoxin-free water and reagents. Test all solutions for endotoxin levels.
Low recovery of cGAMP after endotoxin removal.	1. Non-specific binding of cGAMP to the removal matrix. 2. Degradation of cGAMP during the process.	1. For chromatography-based methods, adjust buffer conditions (pH, salt concentration) to minimize cGAMP binding. 2. Ensure all steps are performed at the recommended temperature and avoid harsh chemical treatments that could degrade cGAMP.
Inconsistent results in the LAL assay.	1. Inhibition or enhancement of the LAL reaction by components in the cGAMP solution. 2. Improper handling of LAL reagents or standards.	1. Perform a spike and recovery experiment to test for inhibition/enhancement. Dilute the cGAMP sample in endotoxin-free water to overcome interference.[20] 2. Follow the LAL kit manufacturer's instructions carefully. Ensure proper reconstitution and storage of reagents and vortex endotoxin standards thoroughly.[20][21]
Unexpected inflammatory response in in vivo experiments despite low endotoxin levels.	1. The inherent biological activity of cGAMP. 2. Presence of other non-endotoxin pyrogens.	1. Titrate the dose of cGAMP to find the optimal therapeutic window. Include appropriate vehicle controls in your experiment. 2. Ensure all components of the formulation are of high purity.

Experimental Protocols

Protocol 1: Endotoxin Removal from cGAMP Disodium Using Affinity Chromatography

This protocol utilizes a polymyxin B-based affinity resin, which specifically binds to the lipid A portion of endotoxins.[22][23]

Materials:

• cGAMP disodium salt solution

• Endotoxin removal affinity resin (e.g., polymyxin B agarose)

• Endotoxin-free water

• Endotoxin-free buffers (e.g., PBS)

• Pyrogen-free chromatography columns and collection tubes

• Regeneration buffer (e.g., 1% deoxycholic acid or as recommended by the manufacturer)

• Column sanitization solution (e.g., 0.5 M NaOH)[24]

Workflow Diagram:

Caption: Workflow for endotoxin removal using affinity chromatography.

Procedure:

• Column Preparation: Pack the affinity resin into a pyrogen-free column according to the manufacturer's instructions.

• Equilibration: Equilibrate the column with 5-10 column volumes of endotoxin-free buffer (e.g., PBS).

• Sample Loading: Load the cGAMP solution onto the column. The flow rate should be slow enough to allow for efficient binding of endotoxins to the resin.

• Collection: Collect the flow-through, which contains the purified cGAMP.

• Washing: Wash the column with several column volumes of equilibration buffer to ensure complete recovery of cGAMP.

• Quantification: Determine the endotoxin level in the collected cGAMP solution using the LAL assay (Protocol 2).

• Column Regeneration: Regenerate the column using the manufacturer's recommended regeneration buffer, followed by sanitization with 0.5 M NaOH and extensive washing with endotoxin-free water.[24]

Protocol 2: Quantification of Endotoxin using the Limulus Amebocyte Lysate (LAL) Assay

The LAL assay is the standard method for detecting and quantifying endotoxins.[20] This protocol provides a general overview of the chromogenic LAL assay.

Materials:

• LAL assay kit (including LAL reagent, endotoxin standard, and endotoxin-free water)[25][26]

• Purified cGAMP solution

• Pyrogen-free microplate or reaction tubes

• Incubating microplate reader or water bath

Workflow Diagram:

Caption: Workflow for the chromogenic LAL assay.

Procedure:

• Standard Curve Preparation: Prepare a series of endotoxin standards by serially diluting the provided endotoxin standard with endotoxin-free water. The concentration range should bracket the expected endotoxin level in your sample.

• Sample Preparation: If necessary, dilute your purified cGAMP solution with endotoxin-free water. This is important to overcome any potential assay inhibition.[20]

• Assay Plate Setup: Add the standards, samples, and negative controls (endotoxin-free water) to a pyrogen-free microplate.

• LAL Reagent Addition: Reconstitute the LAL reagent according to the kit instructions and add it to each well.

• Incubation: Incubate the plate at 37°C for the time specified in the kit protocol.

• Chromogenic Reaction: Add the chromogenic substrate to each well and incubate for the recommended time.

• Stop Reaction: Add a stop reagent to halt the color development.

• Read Absorbance: Measure the absorbance of each well using a microplate reader at the appropriate wavelength (typically 405 nm).

• Calculation: Generate a standard curve by plotting the absorbance versus the endotoxin concentration of the standards. Use the standard curve to determine the endotoxin concentration in your cGAMP sample, remembering to account for any dilution factors.

cGAMP-STING Signaling Pathway

The following diagram illustrates the activation of the STING pathway by cGAMP, leading to the production of type I interferons.

Caption: Simplified cGAMP-STING signaling pathway.

References

• Demaria, O., et al. (2016). Antitumor Activity of cGAMP via Stimulation of cGAS-cGAMP-STING-IRF3 Mediated Innate Immune Response. National Institutes of Health. [Link]

• Li, Y., et al. (2022). Recent progress on the activation of the cGAS–STING pathway and its regulation by biomolecular condensation. National Institutes of Health. [Link]

• ResearchGate. (n.d.). Overview of STING pathway activation. STING is activated by cGAMP... ResearchGate. [Link]

• Harding, S. M., et al. (2017). The cGAS–cGAMP–STING pathway connects DNA damage to inflammation, senescence, and cancer. Journal of Experimental Medicine. [Link]

• Aida, Y., & Pabst, M. J. (1990). Removal of endotoxin from protein solutions by phase separation using Triton X-114. Journal of Immunological Methods. [Link]

• Sino Biological. (n.d.). Endotoxin Removal Methods, Steps, and More. Sino Biological. [Link]

• Sandle, T. (2022). Development and Qualification Factors for Endotoxin Removal from Proteins Using Chromatographic Columns. American Pharmaceutical Review. [Link]

• Magalhães, P. O., et al. (2007). Methods of endotoxin removal from biological preparations: a review. Journal of Pharmacy & Pharmaceutical Sciences. [Link]

• Gagnon, P. (2017). Recent Advances in Endotoxin Removal: An Upgrade to a Traditional Method and a New Adsorption Chemistry. BioProcess International. [Link]

• Rathore, A. S. (2009). Removing endotoxin from biopharmaceutical solutions. Pharmaceutical Technology. [Link]

• Narang, A. S., et al. (2019). Endotoxin Removal from a Small-Molecule Aqueous Drug Substance Using Ultrafiltration: A Case Study. Organic Process Research & Development. [Link]

• Frederick National Laboratory for Cancer Research. (2011). Limulus Amebocyte Lysate (LAL) Assay for Gel Clot. NCI-Frederick, BDP. [Link]

• Bai, J., & Liu, F. (2017). The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism. Diabetes. [Link]

• Endo, R., et al. (2024). Impact of in vivo fate of STING agonist-loaded lipid nanoparticles on antitumor immunity. Journal of Controlled Release. [Link]

• Komski, L. (2021). How Endotoxin Contamination Can Affect Gene and Cell Therapies. FUJIFILM Wako - Pyrostar. [Link]

• Fa, H., et al. (2012). Endotoxin limits in formulations for preclinical research. Journal of Applied Toxicology. [Link]

• Shoji, H. (2021). Therapeutic Rationale for Endotoxin Removal with Polymyxin B Immobilized Fiber Column (PMX) for Septic Shock. Journal of Clinical Medicine. [Link]

• Wikipedia. (n.d.). cGAS–STING cytosolic DNA sensing pathway. Wikipedia. [Link]

• Wang, Y., et al. (2022). Nanodelivery of STING agonists against cancer and infectious diseases. Journal of Controlled Release. [Link]

• GenScript. (2021). Controlling Endotoxin Contamination in Bioprocessing. GenScript. [Link]

• Shoji, H. (2021). Therapeutic Rationale for Endotoxin Removal with Polymyxin B Immobilized Fiber Column (PMX) for Septic Shock. MDPI. [Link]

• FUJIFILM Wako. (n.d.). LIMULUS AMEBOCYTE LYSATE. FUJIFILM Wako. [Link]

• Wiznitzer, T., et al. (1960). IN VIVO DETOXIFICATION OF ENDOTOXIN BY THE RETICULOENDOTHELIAL SYSTEM. Journal of Experimental Medicine. [Link]

• U.S. Food and Drug Administration. (2014). Bacterial Endotoxins/Pyrogens. FDA. [Link]

• Granata, R., et al. (2015). Mechanisms of Polymyxin B Endotoxin Removal from Extracorporeal Blood Flow: Molecular Interactions. Karger Publishers. [Link]

• Contec, Inc. (2024). Top 5 tips for reducing endotoxin contamination in the lab. FUJIFILM Wako - Pyrostar. [Link]

• Endo, R., et al. (2024). Impact of in vivo fate of STING agonist-loaded lipid nanoparticles on antitumor immunity. ResearchGate. [Link]

• Rathore, A. S. (2009). Removing endotoxin from biopharmaceutical solutions. ResearchGate. [Link]

• Associates of Cape Cod, Inc. (n.d.). Limulus Amebocyte Lysate (LAL) Rapid Endotoxin Detection. Associates of Cape Cod, Inc.. [Link]

• Gessani, S., et al. (1993). Endotoxin-Induced Gamma Interferon Production: Contributing Cell Types and Key Regulatory Factors. Clinical and Vaccine Immunology. [Link]

• Granata, R., et al. (2015). Mechanisms of Polymyxin B Endotoxin Removal from Extracorporeal Blood Flow: Molecular Interactions. ResearchGate. [Link]

• Contec, Inc. (2024). Endotoxin Contamination in Cleanrooms: Sources, Risks, and Strategies for Prevention. Contec, Inc.. [Link]

• AB Biosciences. (2020). Regarding Endotoxin. AB Biosciences. [Link]

• VJOncology. (2024). The role of STING agonists in cancer immunotherapy. YouTube. [Link]

• ResearchGate. (2016). How do I get rid of Endotoxins? ResearchGate. [Link]

• Nelson, S. (2023). Controlling Endotoxins Contamination during Pharmaceutical Production. YouTube. [Link]

• Cotton Mouton Diagnostics. (2021). Common Mistakes in Endotoxin Testing. Cotton Mouton Diagnostics. [Link]

• Lonza. (n.d.). Limulus Amebocyte Lysate (LAL) PYROGENTTMPlus. Lonza. [Link]

• FUJIFILM Biosciences. (n.d.). Endotoxin Levels Matter. FUJIFILM Biosciences. [Link]

• VJOncology. (2022). STING agonists for cancer therapy. YouTube. [Link]

• He, Z., et al. (2021). In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex. Bio-protocol. [Link]

Sources

• 1. genscript.com [genscript.com]
• 2. thenativeantigencompany.com [thenativeantigencompany.com]
• 3. Recent progress on the activation of the cGAS–STING pathway and its regulation by biomolecular condensation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The cGAS–cGAMP–STING pathway connects DNA damage to inflammation, senescence, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antitumor Activity of cGAMP via Stimulation of cGAS-cGAMP-STING-IRF3 Mediated Innate Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. Endotoxin-Induced Gamma Interferon Production: Contributing Cell Types and Key Regulatory Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Impact of in vivo fate of STING agonist-loaded lipid nanoparticles on antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cleanroom.contecinc.com [cleanroom.contecinc.com]
• 13. wakopyrostar.com [wakopyrostar.com]
• 14. Top 5 tips for reducing endotoxin contamination in the lab | FUJIFILM Wako [wakopyrostar.com]
• 15. Bacterial Endotoxins/Pyrogens | FDA [fda.gov]
• 16. abbiosciences.com [abbiosciences.com]
• 17. acciusa.com [acciusa.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. Endotoxins 101: Guide to Bacterial Endotoxin / LAL Testing - Life in the Lab [thermofisher.com]
• 21. frederick.cancer.gov [frederick.cancer.gov]
• 22. Therapeutic Rationale for Endotoxin Removal with Polymyxin B Immobilized Fiber Column (PMX) for Septic Shock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. acciusa.com [acciusa.com]
• 25. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 26. acciusa.com [acciusa.com]

optimal cGAMP concentration for dendritic cell maturation

Technical Support Ticket #404: cGAMP Optimization for DC Maturation Status: Open Assigned Specialist: Senior Application Scientist

Mission Statement

You have reached the Advanced Application Support Center. Below is a technical deep-dive designed to troubleshoot and optimize the use of 2'3'-cGAMP for Dendritic Cell (DC) maturation. This guide moves beyond basic datasheets to address the physicochemical barriers and signaling kinetics that determine experimental success.

Part 1: The "Golden Window" (Dose Optimization)

The most common cause of experimental failure with cGAMP is treating it like a standard small molecule inhibitor. It is a cyclic dinucleotide (CDN)—negatively charged and hydrophilic—meaning it cannot passively cross the cell membrane efficiently.

Quick Reference: Starting Concentrations

Delivery Method	Optimal Concentration Range	Mechanism of Entry
Free Uptake ("Soaking")	3 – 10 µg/mL (approx. 4 – 15 µM )	SLC19A1 transporter (if expressed) or fluid-phase pinocytosis.
Liposomal Transfection	100 nM – 500 nM	Fusion/Endosomal escape directly into cytosol.
Electroporation	10 – 100 nM	Direct physical breach of membrane.
Digitonin Permeabilization	10 – 50 nM	Pore formation (PLO) allowing cytosolic diffusion.

Critical Alert: The values above apply to mammalian 2'3'-cGAMP . If you are using bacterial 3'3'-cGAMP, you will likely see weak or null results in human cells due to low affinity for the STING alleles (R232/H232).

Part 2: Experimental Protocols

Protocol A: Standard Free Uptake (Maturation Assay)

Best for: Simulating extracellular cGAMP signaling or when using primary cells sensitive to transfection reagents (e.g., murine BMDCs).

• Differentiation: Generate BMDCs (Day 0–6) using GM-CSF (20 ng/mL). Verify immature phenotype (CD11c+ / MHC-II low) on Day 6.

• Seeding: Seed immature DCs at

  cells/mL in 24-well plates.

• Preparation: Reconstitute 2'3'-cGAMP in endotoxin-free water to a stock of 1 mg/mL.

• Titration: Prepare a 3-point titration in culture media:

  • Low: 1 µg/mL (1.5 µM)

  • Mid: 5 µg/mL (7.5 µM) – Target Dose

  • High: 10 µg/mL (15 µM)

• Incubation: Add to cells. Incubate for 16–20 hours .

  • Note: Do not exceed 24h significantly, as STING activation eventually triggers apoptosis (PANoptosis).

• Readout: Harvest cells (scrape gently; do not use Trypsin). Stain for CD86, CD80, and MHC-II .

Protocol B: Transfection-Assisted Activation

Best for: Mechanistic studies, cell lines (THP-1), or when cGAMP supply is limited.

• Complexing: Dilute Lipofectamine 2000 (or equivalent CDN-specific reagent) in Opti-MEM. Dilute 2'3'-cGAMP to achieve a final well concentration of 500 nM .

• Incubation: Mix and incubate for 20 mins to form complexes.

• Treatment: Add complexes to cells (50-70% confluency).

• Wash: Replace media after 4 hours to reduce cytotoxicity from the transfection reagent.

• Readout: Assess Type I IFN (IFN-

  ) release in supernatant by ELISA at 12 hours (earlier peak than surface markers).

Part 3: Visualization of Signaling & Logic

Figure 1: The STING Signaling Cascade

Understanding the pathway is crucial for selecting the right readout timepoints.

Caption: The cGAS-STING axis. Note that Cytokines (IFN) are early indicators, while Surface Markers (Maturation) are late indicators.

Figure 2: Troubleshooting Logic Flow

Use this decision tree if your DCs are not maturing.

Caption: Step-by-step diagnostic workflow for non-responsive Dendritic Cells.

Part 4: Frequently Asked Questions (FAQ)

Q1: Why do I see high cell death at 10 µg/mL? A: You are likely triggering the "Bell-Shaped" response curve. STING activation is pro-apoptotic. Strong activation leads to lysosomal cell death or PANoptosis.

• Fix: If maturation is the goal, lower the dose to 3–5 µg/mL or harvest cells earlier (16h instead of 24h).

Q2: Can I use 3'3'-cGAMP (bacterial) to save money? A: Generally, no. Human STING (hSTING) has a specific conformation that binds 2'3'-cGAMP with significantly higher affinity (

nM) compared to 3'3'-cGAMP ( µM). Using the bacterial isoform in human DCs will require massive concentrations to achieve the same effect, negating cost savings and increasing off-target toxicity.

Q3: My DCs are maturing (CD86 high) but not secreting IL-12. Why? A: cGAMP/STING signaling primarily drives Type I Interferons (IFN-

) and TNF- . It is not a strong inducer of IL-12p70 compared to TLR agonists like LPS (TLR4) or R848 (TLR7/8).

• Fix: If you need a Th1-polarizing DC (high IL-12), consider a "synergy" protocol: Combine low-dose cGAMP (1 µg/mL) with a low dose of a TLR agonist.

Q4: Does media composition matter? A: Yes. Avoid media with high levels of endogenous nucleases (like certain lots of FBS) if performing free uptake experiments, as phosphodiesterases (ENPP1) can degrade extracellular cGAMP. Using heat-inactivated FBS is standard.

References

• Gao, P., et al. (2013).[1] "Cyclic [G(2',5')pA(3',5')p] is the metazoan second messenger produced by DNA-activated cyclic GMP-AMP synthase."[2] Cell.

  • Significance: Established 2'3'-cGAMP as the high-affinity mammalian ligand.

• Ablasser, A., et al. (2013). "cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that activates STING."[2] Nature.

  • Significance: Defined the structural basis for 2'3' specificity vs bacterial isoforms.

• Luteijn, R.D., et al. (2019). "SLC19A1 transports immunoreactive cyclic dinucleotides." Nature.

  • Significance: Identified the transporter responsible for "free uptake" efficiency.

• InvivoGen Technical Review. "STING Ligands - Cyclic Dinucleotides."

  • Significance: Validates the concentration ranges (3-10 µg/mL) for commercial grade reagents.

Sources

• 1. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner [frontiersin.org]

Technical Support Center: cGAMP Disodium Stability in Fetal Bovine Serum (FBS)

Topic: cGAMP disodium degradation in presence of fetal bovine serum Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist

Executive Summary

The Core Issue: Researchers frequently observe a rapid loss of biological activity (e.g., STING activation, IRF3 phosphorylation) when incubating 2'3'-cGAMP disodium in media supplemented with Fetal Bovine Serum (FBS). This is not typically due to compound instability in water, but rather enzymatic hydrolysis driven by ENPP1 (Ectonucleotide Pyrophosphatase/Phosphodiesterase 1) , a dominant hydrolase present in serum.

Technical Reality:

• Half-life: The half-life of 2'3'-cGAMP in serum-containing media can be as short as minutes to 1 hour , depending on the serum lot and concentration.

• Mechanism: ENPP1 cleaves the phosphodiester bond of the cyclic dinucleotide, converting it into linear products (e.g., pApG) and eventually nucleosides, rendering it inactive against the STING receptor.

• Mitigation: Standard heat inactivation of FBS (56°C) is often insufficient. The use of ENPP1 inhibitors, hydrolysis-resistant analogs (e.g., 2'3'-cGsAsMP), or serum-free conditions is required for robust experimentation.

Diagnostic & Troubleshooting (Q&A)

Q1: Why does my cGAMP activity vanish after 2-4 hours in cell culture?

Diagnosis: You are likely experiencing ENPP1-mediated hydrolysis . Explanation: FBS contains soluble ENPP1.[1] While cGAMP is chemically stable in PBS or water for days, ENPP1 in serum acts as a "sink," rapidly degrading the compound before it can be internalized by cells to activate STING. Key Indicator: If you see robust STING activation (IRF3 phosphorylation) in serum-free media or with electroporation, but little to no activity when cGAMP is added passively to complete media, extracellular degradation is the primary culprit.

Q2: I heat-inactivated my FBS at 56°C for 30 minutes. Why is degradation still occurring?

Diagnosis: Incomplete enzymatic inactivation. Explanation: While 56°C inactivates the complement system, it does not fully denature all phosphodiesterases. ENPP1 retains residual activity that, while reduced, is sufficient to degrade nanomolar to micromolar concentrations of cGAMP over the time scale of a typical cell culture experiment (24–48 hours). Actionable Advice: Do not rely solely on standard heat inactivation. You must quantify the stability of cGAMP in your specific media preparation (see Protocol A below) or use an ENPP1 inhibitor.

Q3: How can I distinguish between poor cellular uptake and serum degradation?

Diagnosis: Differentiation Assay. Explanation: cGAMP is a dianion and does not cross cell membranes efficiently without a transporter (e.g., SLC19A1) or permeabilization agent. Test:

• Condition A: Incubate cells with cGAMP in serum-free media (Opti-MEM) for 2 hours, then add serum.

• Condition B: Incubate cells with cGAMP + Digitonin (permeabilization agent) in complete media.

• Result: If Condition B works but Condition A fails, the issue is likely uptake . If both fail in the presence of serum (compared to a serum-free control), the issue is degradation .

Mitigation Strategies & Solutions

Strategy A: Chemical Inhibition of ENPP1

The most direct method to preserve cGAMP in serum is to inhibit the hydrolytic enzyme.

• Recommended Inhibitor: STF-1084 or ENPP1 Inhibitor C .

• Mechanism: These small molecules bind to the catalytic site of ENPP1, preventing cGAMP hydrolysis.

• Concentration: Typically 1–10 µM (titrate to avoid off-target toxicity).

Strategy B: Hydrolysis-Resistant Analogs

If the native structure of cGAMP is not strictly required, use a non-hydrolyzable analog.

• Compound: 2'3'-cGsAsMP (Rp/Sp isomers) .

• Mechanism: The substitution of oxygen with sulfur (phosphorothioate linkage) renders the phosphodiester bond resistant to ENPP1 cleavage while maintaining STING affinity.

Strategy C: Serum-Free Pulse

• Method: "Pulse" the cells with cGAMP in serum-free media (e.g., Opti-MEM) for 1–4 hours to allow uptake/signaling initiation, then replace with complete media.

• Pros: Avoids inhibitors/analogs.

• Cons: May stress sensitive primary cells.

Visualizations

Pathway: ENPP1-Mediated Degradation of cGAMP[2][3][4][5]

Figure 1: Mechanism of cGAMP inactivation by serum ENPP1, preventing STING pathway activation.[2][3][4][5][6][7][8]

Workflow: cGAMP Stability Assessment Protocol

Figure 2: Step-by-step workflow for quantifying cGAMP stability in culture media.

Experimental Protocols

Protocol A: HPLC Assessment of cGAMP Stability in Serum

Use this protocol to validate your media conditions before starting expensive cell-based assays.

Materials:

• Test Media (e.g., DMEM + 10% FBS).[7]

• Control Media (PBS or Serum-Free DMEM).

• cGAMP Disodium (10 mM stock).

• Methanol (HPLC Grade, ice-cold).

Steps:

• Preparation: Dilute cGAMP to 10 µM in both Test and Control media (1 mL aliquots).

• Incubation: Place tubes in a 37°C water bath or incubator.

• Sampling: At T=0, 1h, 4h, and 24h, remove 100 µL of media.

• Quenching: Immediately add the 100 µL sample to 300 µL ice-cold methanol (1:3 ratio) to precipitate proteins and stop enzymatic activity. Vortex for 10 seconds.

• Clarification: Incubate at -20°C for 20 mins, then centrifuge at 12,000 x g for 10 mins at 4°C.

• Analysis: Collect the supernatant. Inject 10 µL onto an HPLC (C18 column).

  • Mobile Phase A: 20 mM Ammonium Acetate (pH 6.0).

  • Mobile Phase B: Acetonitrile.

  • Detection: UV at 254 nm or 260 nm.

• Calculation: Normalize the peak area of the Test sample to the T=0 Control sample.

Data Interpretation Table:

Timepoint	% cGAMP Remaining (10% FBS)	% cGAMP Remaining (Serum-Free)	Interpretation
0 h	100%	100%	Baseline
1 h	~40-60%	>95%	Rapid initial hydrolysis
4 h	<10%	>90%	Critical loss of activity
24 h	Undetectable	>85%	Complete degradation

Protocol B: Heat Inactivation of ENPP1 (High-Stringency)

Standard 56°C inactivation is often insufficient for ENPP1. If you cannot use inhibitors, test this modified inactivation (Note: This may affect other growth factors).

• Thaw FBS at 4°C overnight.

• Aliquot FBS into 50 mL tubes.

• Incubate at 56°C for 45-60 minutes (extended duration) OR test a small aliquot at 60°C for 30 minutes .

  • Warning: Higher temperatures may cause precipitation of serum proteins. Filter (0.22 µm) after cooling.

• Validation: You MUST run Protocol A with this treated serum to confirm ENPP1 inactivation before use in critical assays.

References

• Li, L., et al. (2014). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of non-hydrolyzable analogs. Nature Chemical Biology.

• Carozza, J. A., et al. (2020).[7] Structure-aided development of small molecule inhibitors of ENPP1, the extracellular phosphodiesterase of the immunotransmitter cGAMP.[2][9] Cell Chemical Biology.[2][3][10]

• Kato, K., et al. (2018).[7] Structural insights into cGAMP degradation by Ecto-nucleotide pyrophosphatase phosphodiesterase 1. Nature Communications.

• Carozza, J. A., et al. (2022).[7][8] ENPP1's regulation of extracellular cGAMP is a ubiquitous mechanism of attenuating STING signaling.[5][8] PNAS.

• Cayman Chemical. The Roles of ENPP1 Activity and 2'3'-cGAMP Degradation in Ovarian Cancer Cell Lines.

Sources

• 1. Extracellular cGAMP is a cancer cell-produced immunotransmitter involved in radiation-induced anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP in complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural insights into cGAMP degradation by Ecto-nucleotide pyrophosphatase phosphodiesterase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. ENPP1 is an innate immune checkpoint of the anticancer cGAMP-STING pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ENPP1’s regulation of extracellular cGAMP is a ubiquitous mechanism of attenuating STING signaling (Journal Article) | OSTI.GOV [osti.gov]
• 9. Structure-aided development of small molecule inhibitors of ENPP1, the extracellular phosphodiesterase of the immunotransmitter cGAMP - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison: cGAMP Disodium (2'3'-cGAMP) vs. c-di-AMP STING Binding Affinity

[1][2]

Executive Summary

For researchers developing STING agonists or investigating innate immune signaling, the distinction between 2'3'-cGAMP (mammalian) and c-di-AMP (bacterial) is not merely structural—it is the primary determinant of signaling potency and species specificity.

2'3'-cGAMP (often supplied as the disodium salt for solubility) is the endogenous high-affinity ligand for human STING (hSTING), possessing a unique mixed linkage [G(2',5')pA(3',5')p] that induces a stable "closed" conformation of the STING homodimer. In contrast, c-di-AMP is a bacterial second messenger with a canonical [A(3',5')pA(3',5')p] linkage. While it activates murine STING effectively, it exhibits significantly reduced affinity for wild-type human STING (R232) and fails to activate the common human variant H232 entirely.

Verdict: For human-relevant drug discovery and mechanistic studies, 2'3'-cGAMP is the obligate standard. c-di-AMP should be reserved for bacterial pathogenesis studies or murine-specific models.

Mechanistic Deep Dive: The Structural Basis of Affinity

The differential binding affinity stems from the ability of the ligand to induce a conformational switch in the STING dimer, converting it from an inactive "open" V-shape to an active "closed" state.

The 2'-5' Linkage Advantage

Mammalian cGAS synthesizes 2'3'-cGAMP with a non-canonical 2'-5' phosphodiester bond between guanosine and adenosine.[1]

• Lid Closure: This unique geometry allows 2'3'-cGAMP to fit snugly into the deep crevice of the STING dimer interface. It pulls the two protomers together, organizing the "lid" region (residues 226–243) into a stable four-stranded

  -sheet.

• c-di-AMP Limitation: The bacterial c-di-AMP contains only 3'-5' linkages. It binds to the pocket but fails to induce the tight "lid" closure in human STING, resulting in a higher off-rate (

  ) and weaker downstream signaling (TBK1 recruitment).

Human Allele Specificity (R232 vs. H232)

Human STING is highly polymorphic. The two most relevant alleles for binding studies are:

• R232 (Wild Type): Contains Arginine at position 232. The "lid" is flexible but can be closed by bacterial CDNs (weakly) and 2'3'-cGAMP (strongly).

• H232 (Variant): Contains Histidine at position 232 (found in ~14-30% of populations). This mutation destabilizes the lid in the presence of bacterial CDNs. H232 STING is effectively blind to c-di-AMP but retains sensitivity to 2'3'-cGAMP.[2][3]

Comparative Data Analysis

The following data aggregates

(dissociation constant) values derived from Isothermal Titration Calorimetry (ITC) and functional assays. Lower indicates higher affinity.

Table 1: Binding Affinity and Functional Potency[7]

Feature	2'3'-cGAMP (Mammalian)	c-di-AMP (Bacterial)
Molecular Weight	~674.4 g/mol (Free Acid)	~658.4 g/mol (Free Acid)
Linkage Type	Mixed: G(2'-5')pA(3',5')p	Canonical: A(3',5')pA(3',5')p
hSTING (R232 WT) Affinity ( )	~110 nM (High Affinity)	> 1,000 nM (Low Affinity)
hSTING (H232 Variant) Affinity	~1.1 µM (Moderate Affinity)	No Binding / Defective
Murine STING Response	Potent Activation	Potent Activation
Solubility (Disodium Salt)	> 50 mg/mL (H2O)	> 20 mg/mL (H2O)
Primary Application	Human Immunotherapy / Adjuvants	Bacterial Pathogenesis / Mouse Models

Note on Disodium Salt: 2'3'-cGAMP is typically supplied as a disodium salt (

). This improves aqueous solubility significantly compared to the free acid form. In solution, the sodium ions dissociate, leaving the active anionic cGAMP ligand.

Visualization: Signaling & Experimental Workflows

Figure 1: The cGAS-STING Signaling Cascade

This diagram illustrates the canonical pathway activated by 2'3'-cGAMP.[4]

Caption: The cGAS-STING pathway.[5][1][3][6][7][8][9][10] 2'3'-cGAMP triggers translocation and TBK1 recruitment more potently than bacterial c-di-AMP.

Experimental Protocol: Measuring via ITC

To validate the binding affinity of your specific STING protein batch, Isothermal Titration Calorimetry (ITC) is the gold standard. It measures the heat released (

) upon binding, providing stoichiometry ( ), enthalpy ( ), and entropy ( ) in a single experiment.[11]

Protocol: ITC for STING-Ligand Binding[14]

Reagents:

• Protein: Recombinant hSTING (C-terminal domain, residues 139–379). Concentration: 20–50 µM.

• Ligand: 2'3'-cGAMP Disodium (dissolved in buffer). Concentration: 300–500 µM (10x protein conc).

• Buffer: 20 mM HEPES (pH 7.5), 150 mM NaCl. Crucial: Ligand and Protein must be in the EXACT same buffer to avoid heat of dilution artifacts.

Step-by-Step Workflow:

• Dialysis (The "Trust" Step): Dialyze the STING protein against the assay buffer overnight. Use the final dialysate to dissolve the cGAMP disodium salt. This ensures perfect buffer matching.

• Degassing: Degas both solutions for 10 minutes to prevent bubble formation in the ITC cell.

• Loading:

  • Fill the ITC Sample Cell with STING protein (e.g., 30 µM).

  • Fill the Syringe with cGAMP ligand (e.g., 300 µM).

• Titration:

  • Perform 19 injections of 2 µL each at 150-second intervals.

  • Temperature: 25°C.

  • Stirring speed: 750–1000 rpm.

• Analysis:

  • Subtract the heat of dilution (ligand injected into buffer only).

  • Fit data to a "One Set of Sites" model to extract

    .

Figure 2: ITC Experimental Logic

Caption: ITC workflow for determining thermodynamic binding constants (

) of STING ligands.

Application Guide: Which Ligand to Use?

Research Goal	Recommended Ligand	Rationale
Human Cancer Immunotherapy	2'3'-cGAMP	Mimics the endogenous anti-tumor signal; highest affinity for human targets.
Vaccine Adjuvant Development	2'3'-cGAMP (or stable analogs)	Robust activation of all human STING alleles (including H232).
Bacterial Infection Models	c-di-AMP	Relevant PAMP for Listeria or Staphylococcus infections.
Mouse Model Verification	DMXAA or c-di-AMP	Murine STING is promiscuous; DMXAA is mouse-specific, c-di-AMP works well.

References

• Gao, P., et al. (2013). "Structure-function analysis of STING activation by c[G(2',5')pA(3',5')p] and targeting by antiviral DMXAA." Cell.

• Diner, E. J., et al. (2013). "The innate immune DNA sensor cGAS produces a noncanonical cyclic dinucleotide that activates human STING." Cell Reports.

• Yi, G., et al. (2013). "Single nucleotide polymorphisms of human STING can affect innate immune response to cyclic dinucleotides."[5][12][13] PLOS ONE.

• Zhang, X., et al. (2013). "Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING."[14] Molecular Cell.

• Burdette, D. L., et al. (2011).[7] "STING is a direct innate immune sensor of cyclic di-GMP."[5][15] Nature.[5]

Sources

• 1. childrenshospital.org [childrenshospital.org]
• 2. caymanchem.com [caymanchem.com]
• 3. jpedres.org [jpedres.org]
• 4. Discovery of a Novel cGAMP Competitive Ligand of the Inactive Form of STING - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 7. Structure-Function Analysis of STING Activation by c[G(2′,5′)pA(3′,5′)p] and Targeting by Antiviral DMXAA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The cGAS-STING Pathway in Bacterial Infection and Bacterial Immunity [frontiersin.org]
• 9. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. STING modulators: Predictive significance in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 13. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 14. Cyclic GMP-AMP Containing Mixed Phosphodiester Linkages Is An Endogenous High Affinity Ligand for STING - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structure of STING bound to c-di-GMP Reveals the Mechanism of Cyclic Dinucleotide Recognition by the Immune System - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Non-Hydrolyzable cGAMP Analogs vs. Native cGAMP Disodium

Executive Summary

The discovery of 2'3'-cGAMP as the metazoan second messenger for STING (Stimulator of Interferon Genes) revolutionized cancer immunotherapy and vaccine adjuvant research. However, the utility of Native cGAMP Disodium is severely limited by its rapid degradation by the ectonucleotidase ENPP1 .

Non-hydrolyzable analogs (specifically bis-phosphorothioate variants like 2'3'-cG^s A^s MP) were engineered to overcome this metabolic instability.[1][2][3][4] While native cGAMP exhibits optimal structural complementarity to the STING binding pocket, analogs trade a negligible fraction of binding affinity for a dramatic increase in biological half-life, resulting in significantly higher in vivo potency.

This guide provides a technical comparison of these two classes of Cyclic Dinucleotides (CDNs), supported by mechanistic data, stability profiles, and validated experimental protocols.

Part 1: The Mechanistic Bottleneck (ENPP1)[5]

To understand the necessity of analogs, one must first quantify the failure mode of the native molecule. 2'3'-cGAMP contains a unique mixed linkage: a canonical 3'-5' bond and a non-canonical 2'-5' bond.[2]

ENPP1 (Ectonucleotide Pyrophosphatase/Phosphodiesterase 1) is the dominant hydrolase responsible for cGAMP degradation.[1][2][4][5] It preferentially cleaves the 2'-5' phosphodiester bond, rendering the molecule inert before it can sufficiently activate STING in the endoplasmic reticulum.

Pathway Visualization: The Stability Gatekeeper

The following diagram illustrates the cGAS-STING signaling axis and the specific inhibitory node of ENPP1.

Figure 1: The cGAS-STING signaling cascade showing ENPP1 as the critical rate-limiting degradation step for native cGAMP, which analogs bypass.[6][7][8]

Part 2: Structural Evolution & Performance Matrix

Structural Engineering

• Native cGAMP: Contains phosphodiester linkages (P=O). The oxygen atoms are susceptible to nucleophilic attack by ENPP1.

• Phosphorothioate Analogs (e.g., 2'3'-cG^s A^s MP): One non-bridging oxygen atom in the phosphate group is replaced by sulfur (P=S).[9] This modification creates stereoisomers (Rp/Sp). The Rp,Rp isomer is generally the most biologically active and resistant to hydrolysis.

Comparative Performance Data

The following data synthesizes findings from pivotal studies (Li et al., 2014; Corrales et al., 2015) comparing Native cGAMP against bis-phosphorothioate analogs (e.g., ADU-S100/MIW815 class).

Feature	Native cGAMP Disodium	Non-Hydrolyzable Analogs (Phosphorothioate)	Impact on Research/Therapy
ENPP1 Resistance	Low (t1/2 < 1 hr in serum)	High (t1/2 > 24 hrs)	Analogs persist long enough to reach the ER.
STING Affinity (Kd)	~4 - 10 nM (High)	~4 - 30 nM (Similar)	Chemical modification does not significantly penalize binding.
Cellular Potency (EC50)	Moderate (Requires high dose)	High (10x - 100x more potent)	Stability drives potency; less compound needed for signal.
Membrane Permeability	Very Low (Requires Digitonin/LNP)	Low to Moderate	Analogs are still charged but stability allows longer uptake windows.
Human Allele Coverage	Universal	Variable (Design dependent)	Modern analogs (e.g., ADU-S100) cover HAQ/REF alleles.

Key Insight: While native cGAMP has theoretically perfect binding affinity, its functional affinity is irrelevant if it is degraded before reaching the target. Analogs solve the bioavailability problem, not the binding problem.

Part 3: Critical Experimental Protocols

To validate the performance differences in your own lab, use the following self-validating protocols.

Protocol A: The ENPP1 Stability Challenge

This assay quantifies the resistance of your CDN to hydrolysis.

Reagents:

• Recombinant Human ENPP1 (rhENPP1)

• Substrate: Native cGAMP vs. Analog (100 µM final)

• Buffer: 50 mM Tris-HCl (pH 8.5), 150 mM NaCl, 1 mM ZnCl2, 1 mM MgCl2.

Workflow:

• Preparation: Dilute CDNs to 100 µM in reaction buffer.

• Initiation: Add rhENPP1 (final conc. 10 nM) to the reaction.

• Incubation: Incubate at 37°C.

• Sampling: Aliquot samples at T=0, 30, 60, 120, and 240 minutes.

• Quenching: Immediately heat inactivate (95°C for 5 min) or add EDTA (10 mM).

• Analysis: Analyze via HPLC (C18 column) or LC-MS. Native cGAMP will show a peak shift/disappearance (conversion to linear pApG); Analogs will remain as a single peak.

Protocol B: Functional Potency (ISG Reporter Assay)

Do not rely on ELISA alone. A reporter cell line (e.g., THP1-Dual™) measuring IRF pathway activation is more robust.

Figure 2: Functional validation workflow. Note: Native cGAMP often requires digitonin permeabilization to show activity in vitro, whereas highly potent analogs may show activity without it due to extended exposure time.

Part 4: Strategic Selection Guide

When should you choose Native cGAMP Disodium versus an Analog?

Use Native cGAMP Disodium When:

• Benchmarking: You need a physiological reference standard.

• Structural Biology: You are crystallizing STING and need the exact native ligand conformation.

• Encapsulation Studies: You are developing a delivery vehicle (e.g., Lipid Nanoparticles) that protects the payload. If the LNP protects the cargo, the native molecule's instability is less relevant, and its perfect binding affinity is preferred.

Use Non-Hydrolyzable Analogs When:

• In Vivo Efficacy Studies: You are injecting intratumorally or systemically (without a sophisticated carrier). Native cGAMP will be degraded by serum ENPP1 almost instantly.

• Screening Inhibitors: You are screening for STING antagonists and need a stable agonist to provide a consistent baseline signal over a long assay window.

• Vaccine Adjuvants: You require prolonged immune stimulation to generate memory T-cells.

References

• Li, L., Yin, Q., Kuss, P., Maliga, Z., Millán, J. L., Wu, H., & Mitchison, T. J. (2014). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs. Nature Chemical Biology, 10(12), 1043–1048. [Link]

• Corrales, L., Glickman, L. H., McWhirter, S. M., Kanne, D. B., Sivick, K. E., Katibah, G. E., ... & Gajewski, T. F. (2015).[10] Direct activation of STING in the tumor microenvironment leads to potent and systemic tumor regression and immunity.[10] Cell Reports, 11(7), 1018-1030. [Link][2]

• Diner, E. J., Burdette, D. L., Wilson, S. C., Monroe, K. M., Kellenberger, C. A., Hyodo, M., ... & Vance, R. E. (2013). The innate immune DNA sensor cGAS produces a noncanonical cyclic dinucleotide that activates human STING.[11] Cell Reports, 3(5), 1355-1361. [Link]

• Ablasser, A., Goldeck, M., Cavlar, T., Deimling, T., Witte, G., Röhl, I., ... & Hornung, V. (2013).[12] cGAS produces a 2′-5′-linked cyclic dinucleotide second messenger that activates STING.[2] Nature, 498(7454), 380-384. [Link]

Sources

• 1. Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs [dash.harvard.edu]
• 4. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. pnas.org [pnas.org]
• 8. d-nb.info [d-nb.info]
• 9. PDE-stable 2'3'-cGAMP analogues, containing 5'-S-phosphorothioester linkage, as STING agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Structure-function analysis of STING activation by c[G(2',5')pA(3',5')p] and targeting by antiviral DMXAA - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Negative Controls for 2'3'-cGAMP Disodium Experiments

Executive Summary

2'3'-cGAMP Disodium (cyclic [G(2',5')pA(3',5')p] disodium salt) is the endogenous mammalian ligand for STING (Stimulator of Interferon Genes).[1][2][3][4][5] It triggers a potent Type I Interferon (IFN) response, making it a critical tool in cancer immunotherapy and vaccine adjuvant research.[2]

However, distinguishing specific STING activation from off-target nucleotide toxicity or solvent effects requires a rigorous negative control. Water or PBS is insufficient. The scientifically validated "Gold Standard" negative control is the Linear 2'5'-GpAp (guanosine 2',5'-monophosphate-adenosine 3',5'-monophosphate). This molecule mimics the chemical composition of the active ligand but lacks the cyclic constraint necessary to induce the conformational change in STING.

This guide details the selection, mechanism, and experimental validation of negative controls for 2'3'-cGAMP experiments.

Mechanism of Action & Control Logic

The Structural Basis of Activation

STING acts as a cytosolic DNA sensor. Upon binding 2'3'-cGAMP, the STING dimer undergoes a 180° rotation of its ligand-binding domain, closing a "lid" over the ligand. This conformational change is thermodynamically driven by the high-affinity cyclic structure of 2'3'-cGAMP (

).

• Active Ligand (2'3'-cGAMP): Induces STING closure

  TBK1 recruitment IRF3 phosphorylation.

• Negative Control (Linear 2'5'-GpAp): The hydrolysis product of 2'3'-cGAMP (cleaved by ENPP1). It enters the pocket but cannot induce the "lid closure," failing to recruit TBK1.

• Comparator (3'3'-cGAMP): The bacterial form.[3][5] It binds human STING with significantly lower affinity (

  ) and is often used to test linkage specificity, not as a strict negative control.

Pathway Visualization

The following diagram illustrates the divergence in signaling between the active ligand and the linear control.

Figure 1: Mechanistic divergence between active 2'3'-cGAMP and the Linear 2'5'-GpAp negative control.

Selecting the Right Control

The table below objectively compares the performance of potential controls against the active pharmaceutical ingredient (API).

Feature	2'3'-cGAMP Disodium (Active)	Linear 2'5'-GpAp (Recommended Negative)	3'3'-cGAMP (Comparator)	Vehicle (Solvent Only)
Chemical Formula
Linkage	Mixed (2'-5', 3'-5')	Linear (2'-5' backbone)	Canonical (3'-5', 3'-5')	N/A
Human STING Affinity	High ( nM)	None / Negligible	Low ( )	N/A
IFN Induction	Potent	None	Weak (in humans)	None
Control Function	N/A	Controls for nucleotide toxicity & off-target binding.	Controls for linkage specificity.	Controls for solvent/endotoxin.

Critical Note on Solubility: The "Disodium" designation refers to the salt form, which significantly improves solubility in aqueous buffers (

) compared to the free acid. Ensure your negative control is also prepared in the same buffer (usually endotoxin-free water) to account for pH or osmolarity changes.

Experimental Protocol: Validating Specificity

The most robust method to validate 2'3'-cGAMP activity against its negative control is using a STING-dependent Luciferase Reporter Assay (e.g., in THP1-Dual™ or HEK-Blue™ ISG cells).

Materials

• Active: 2'3'-cGAMP Disodium (1 mg/mL stock in endotoxin-free water).

• Negative Control: Linear 2'5'-GpAp (1 mg/mL stock).

• Cells: THP1-Dual™ cells (expressing ISG-Lucia luciferase).

• Reagent: QUANTI-Luc™ (luciferase detection reagent).

Step-by-Step Workflow

• Preparation:

  • Resuspend 2'3'-cGAMP and Linear 2'5'-GpAp in sterile, endotoxin-free water.

  • Self-Validation: Measure OD260 to confirm concentrations are identical. Both should have similar extinction coefficients.

• Cell Seeding:

  • Plate THP1-Dual cells at

    cells/well in a 96-well flat-bottom plate (180 µL volume).

• Stimulation (Dose Response):

  • Add 20 µL of Active or Negative control to wells.

  • Titration Range: 10 ng/mL to 10 µg/mL (semi-log dilution).

  • Include a "Mock" well (20 µL water only).

• Incubation:

  • Incubate for 18–24 hours at 37°C, 5%

    .

• Detection:

  • Transfer 10 µL of supernatant to a white opaque plate.

  • Add 50 µL of QUANTI-Luc™ reagent.

  • Measure luminescence immediately (RLU).

Experimental Workflow Diagram

Figure 2: Standardized workflow for validating cGAMP specificity using reporter cell lines.

Expected Results (Data Interpretation)

To validate your experiment, the data must follow this trend:

Concentration	2'3'-cGAMP (RLU)	Linear Control (RLU)	Fold Difference
0 (Mock)			1.0
100 ng/mL			~45x
1 µg/mL			~1600x
10 µg/mL	(Plateau)		>2500x

Note: If the Linear Control shows significant activation (>10-fold over Mock), check for contamination or STING pathway hyper-sensitivity.

Troubleshooting & Scientific Integrity

Endotoxin Contamination

The most common cause of "false positive" results in the negative control group is endotoxin (LPS) contamination. STING ligands are often produced synthetically or biologically.

• Validation: Ensure both the cGAMP and the Linear Control have Endotoxin levels < 0.001 EU/µg.

• Cross-Check: Use a TLR4-knockout cell line if you suspect LPS contamination is driving the signal.

Solubility Issues

cGAMP Disodium is highly soluble. However, if using the "Free Acid" form, you must add NaOH to solubilize.

• Recommendation: Always use the Disodium salt form for biological assays to ensure consistent pH (approx 7.0–7.5) without aggressive buffering that could affect cell viability.

Stability

2'3'-cGAMP is susceptible to hydrolysis by ENPP1 (present in serum).

• Protocol Adjustment: If using cells with high ENPP1 activity, heat-inactivate the FBS in your media or use a specific ENPP1 inhibitor to prevent premature degradation of your active ligand.

References

• Discovery of 2'3'-cGAMP: Wu, J., et al. (2013).[6] "Cyclic GMP-AMP is an endogenous second messenger in innate immune signaling by cytosolic DNA."[1][6][7] Science. [Link]

• Structural Basis of STING Activation: Gao, P., et al. (2013). "Structure-function analysis of STING activation by c[G(2’,5’)pA(3’,5’)p] and targeting by antiviral DMXAA." Cell. [Link]

• Hydrolysis by ENPP1 (Negative Control Mechanism): Li, L., et al. (2014). "Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs." Nature Chemical Biology. [Link][3]

• 2'3'-cGAMP vs 3'3'-cGAMP Specificity: Diner, E. J., et al. (2013). "The innate immune DNA sensor cGAS produces a noncanonical cyclic dinucleotide that activates human STING."[2][8] Cell Reports. [Link]

• Commercial Reference for Linear Control: InvivoGen. "2'3'-cGAMP Control (Linear 2'5'-GpAp)." [Link]

Sources

• 1. annualreviews.org [annualreviews.org]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. STING activation in alveolar macrophages and group 2 innate lymphoid cells suppresses IL-33–driven type 2 immunopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The cyclic dinucleotide 2′3′-cGAMP induces a broad antibacterial and antiviral response in the sea anemone Nematostella vectensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 7. biorxiv.org [biorxiv.org]
• 8. 2',3'-cGAMP | AAT Bioquest [aatbio.com]

The Purity Paradox: cGAMP Disodium Specificity vs. LPS Contamination in STING Activation

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The "Synergy Trap" in Innate Immunity

In the high-stakes field of cancer immunotherapy and vaccine adjuvant development, the cGAS-STING pathway is a prime target. However, a pervasive variable often compromises data integrity: Endotoxin (LPS) contamination. [1][2]

As a Senior Application Scientist, I have observed a recurring pattern where "promising" STING agonists fail in validation because the initial robust interferon (IFN) response was not driven by STING alone, but by a synergistic activation of TLR4 (via LPS) and STING. This guide dissects the mechanistic divergence between 2'3'-cGAMP Disodium and LPS, providing a self-validating experimental framework to ensure your data represents true STING agonism.

Part 1: Mechanistic Divergence & Overlap

To distinguish the signal from the noise, one must understand where the pathways converge. Both cGAMP (STING agonist) and LPS (TLR4 agonist) drive Type I Interferon production, but they utilize distinct upstream cascades that converge at TANK-binding kinase 1 (TBK1).

The Signaling Convergence

• The STING Pathway: cGAMP binds STING (ER-resident), causing translocation to the Golgi.[3][4] STING recruits TBK1, which phosphorylates IRF3.[3][5] Result: Dominant IRF3-mediated IFN-β production.

• The TLR4 Pathway (LPS): LPS binds TLR4/MD-2. It triggers two waves:

  • MyD88-dependent: Rapid NF-κB activation (Pro-inflammatory cytokines: IL-6, TNF-α).

  • TRIF-dependent (Endosomal): Recruits TBK1 to phosphorylate IRF3. Result: Delayed IFN-β production.[6]

The Danger: If your cGAMP is contaminated with LPS, you trigger both NF-κB (early) and IRF3 (sustained). This mimics a "super-agonist" profile, leading to false potency claims.

Visualization: Pathway Convergence & Cross-Talk

The following diagram illustrates the distinct entry points and the critical convergence node at TBK1/IRF3.

Figure 1: Convergence of STING and TLR4 signaling. Note that LPS activates both NF-κB and IRF3 (via TRIF), whereas pure cGAMP predominantly drives the IRF3 axis.

Part 2: Product Comparison – The Salt Factor

Why specify cGAMP Disodium ? Many researchers overlook the counter-ion, but in STING activation assays, solubility and pH stability are paramount.

Feature	cGAMP Disodium Salt (Recommended)	cGAMP Free Acid (Alternative)	Implication for Research
Solubility	High (aqueous, PBS, water)	Low (requires DMSO/organic solvents)	Disodium allows direct dissolution in media. DMSO (needed for Free Acid) can induce cell stress or membrane permeabilization, altering viral entry or signaling.
pH Stability	Neutral (~7.0 in solution)	Acidic	Disodium maintains physiological pH. Free acid can acidify culture media locally, triggering acid-sensing ion channels (ASICs) that confound inflammation data.
Bioavailability	High (ionic dissociation)	Variable	Disodium mimics the cytosolic state of the molecule (cGAMP exists as an anion in the cytosol).
Purity Standard	Typically >98%, Endotoxin <0.005 EU/µg	Variable	Disodium synthesis routes are often optimized for "Endotoxin-Free" certification due to their use in in vivo models.

Expert Insight: Always verify the Certificate of Analysis (CoA) for the Endotoxin Level (measured in EU/mg). For dendritic cells (DCs) or macrophages, reagents must contain <0.1 EU/µg. Standard "chemical grade" reagents often contain >10 EU/µg—enough to massively activate TLR4.

Part 3: Experimental Validation Strategy (The Self-Validating System)

To prove your phenotype is STING-driven, you must employ a Triangulation Protocol . This system uses three independent methods to rule out LPS interference.

Protocol 1: The Polymyxin B (PmB) Ablation Test

Polymyxin B is a cationic antibiotic that binds Lipid A of LPS, neutralizing its biological activity. It does not bind cGAMP.

Step-by-Step Methodology:

• Preparation: Prepare murine Bone Marrow-Derived Macrophages (BMDMs) or THP-1 cells.

• Pre-treatment: Incubate cells with Polymyxin B (10 µg/mL) for 1 hour.

  • Note: Do not exceed 50 µg/mL as PmB can be cytotoxic or activate ERK pathways at high doses [1].

• Stimulation: Add cGAMP Disodium (e.g., 5-10 µg/mL) to the media containing PmB.

  • Control A: LPS (100 ng/mL) + PmB (Positive Control for Neutralization).

  • Control B: LPS (100 ng/mL) alone (Positive Control for Activation).

• Readout: Measure IFN-β mRNA (qPCR) at 4 hours or protein (ELISA) at 24 hours.

Interpretation:

• Result A (Pure cGAMP): Signal remains unchanged in the presence of PmB.

• Result B (Contaminated): Signal drops significantly (>50%) with PmB.

Protocol 2: The Reporter Cell Specificity Assay

Using cell lines genetically devoid of specific receptors is the gold standard for specificity.

Step-by-Step Methodology:

• Cell Selection:

  • HEK-Blue™ ISG (Expresses STING, lacks TLR4/MD-2/CD14).

  • HEK-Blue™ hTLR4 (Expresses TLR4, lacks STING responsiveness).

• Assay Setup: Plate 50,000 cells/well in a 96-well plate.

• Treatment: Treat both lines with your cGAMP sample.

• Detection: Measure SEAP (Secreted Embryonic Alkaline Phosphatase) activity using QUANTI-Blue™ reagent after 24 hours.

Interpretation:

• True cGAMP: Strong signal in ISG cells; Zero signal in hTLR4 cells.

• LPS Contamination: Signal present in hTLR4 cells.

Protocol 3: The LAL Quantification (The Gatekeeper)

Before any cell work, quantify the endotoxin load.

Methodology: Use a chromogenic Limulus Amebocyte Lysate (LAL) assay.

• Critical Step: cGAMP is a phosphate-rich molecule. High phosphate can interfere with some LAL chemistries. Use Tris-buffered LAL water to reconstitute the reagent to prevent pH shifts or precipitation.

• Threshold: If Endotoxin > 0.1 EU per µg of cGAMP, the reagent requires clean-up (e.g., EndoTrap® columns) before use in immune cells.

Part 4: Decision Logic for Researchers

Use this flowchart to validate your reagent before publishing data.

Figure 2: The "Go/No-Go" decision tree for validating cGAMP reagent purity.

Part 5: Data Presentation – Differentiating the Signals

When analyzing qPCR or ELISA data, the kinetics of the response can often reveal contamination.

Parameter	Pure cGAMP (STING)	LPS (TLR4)	Contaminated Sample
TNF-α / IL-6	Low / Negligible (in pure STING activation)	Very High (NF-κB driven)	High
IFN-β Kinetics	Delayed Peak (4-8 hrs)	Early Peak (via TRIF)	Sustained / Biphasic
PmB Sensitivity	Resistant	Sensitive	Partially Sensitive
MyD88 Dependence	Independent	Dependent (for cytokines)	Mixed

Key Takeaway: If your "cGAMP" induces massive TNF-α secretion in wild-type macrophages but fails to do so in STING-/- macrophages, it is likely pure. If it induces TNF-α in STING-/- cells, it is contaminated with LPS [2].

References

• Polymyxin B Inadequately Quenches the Effects of Contaminating Lipopolysaccharide on Murine Dendritic Cells. Source: PLOS ONE (2012).[1] URL:[Link][1]

• Synergistic innate immune activation and anti-tumor immunity through combined STING and TLR4 stimulation. Source: National Institutes of Health (NIH) / PubMed Central (2024). URL:[Link]

• Lipopolysaccharide Recognition in the Crossroads of TLR4 and Caspase-4/11 Mediated Inflammatory Pathways. Source: Frontiers in Immunology (2018). URL:[Link]

Sources

• 1. Polymyxin B inadequately quenches the effects of contaminating lipopolysaccharide on murine dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Polymyxin B Inadequately Quenches the Effects of Contaminating Lipopolysaccharide on Murine Dendritic Cells | PLOS One [journals.plos.org]
• 3. Frontiers | The cGAS-STING Pathway in Bacterial Infection and Bacterial Immunity [frontiersin.org]
• 4. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ifg-1.com [ifg-1.com]
• 6. Targeting the LPS-STING axis: neomycin restores STING-mediated anti-tumor immune suppression and inhibits tumor growth - PMC [pmc.ncbi.nlm.nih.gov]

Validating STING Knockout Cell Lines with cGAMP Disodium: A Comparative Guide

Executive Summary

The validation of STING (Stimulator of Interferon Genes) knockout (KO) cell lines requires more than genomic sequencing; it demands a rigorous functional assay to confirm the complete ablation of the cGAS-STING signaling axis. While genomic edits (CRISPR/Cas9) introduce mutations, they do not guarantee the loss of functional protein or signaling capacity.

This guide establishes 2'3'-cGAMP disodium as the gold-standard reagent for functionally validating STING KO lines. Unlike upstream agonists (dsDNA) or species-specific analogs (DMXAA), cGAMP disodium directly engages STING with high affinity across mammalian species, providing a binary "On/Off" readout essential for unambiguous validation.

Part 1: Mechanistic Foundation

To validate a knockout, one must understand the precise node being removed. STING acts as the central adaptor in the cytosolic DNA sensing pathway. It resides in the endoplasmic reticulum (ER) and is activated specifically by cyclic dinucleotides (CDNs).

The cGAS-STING Signaling Axis

The following diagram illustrates the signal transduction cascade and identifies the precise validation point where cGAMP acts.

Figure 1: The cGAS-STING pathway.[1][2][3] cGAMP bypasses the upstream cGAS sensor, directly challenging STING functionality.

Part 2: Product Comparison – Why cGAMP Disodium?

Selecting the correct agonist is critical. Many historical reagents fail in human cell lines or rely on upstream sensors that may themselves be defective.

Table 1: Comparison of STING Pathway Agonists

Feature	2'3'-cGAMP Disodium	DMXAA	dsDNA (e.g., ISD, HSV-60)	c-di-GMP
Target	Direct STING Binder	Direct STING Binder	cGAS (Upstream)	STING (Bacterial)
Species Specificity	Universal (Human & Mouse)	Mouse Only (mSTING)	Universal	Lower affinity for hSTING
Affinity (Kd)	High (~4 nM)	Low (for hSTING)	N/A	Low (~1.2 µM)
Validation Logic	Directly validates STING	Fails in Human Cells	Validates cGAS + STING	Weak Signal
Solubility	High (Water/DMSO)	Low (requires DMSO)	High	Variable
Recommendation	PREFERRED	NOT RECOMMENDED	CONTROL ONLY	NOT RECOMMENDED

Expert Insight:

• Avoid DMXAA for Human Lines: DMXAA (5,6-Dimethylxanthenone-4-acetic acid) is a potent agonist for murine STING but does not activate human STING due to structural differences in the ligand-binding pocket. Using DMXAA to validate a human STING KO (e.g., THP-1, HeLa) will yield a false negative in both Wild-Type (WT) and KO cells.

• Bypass cGAS: Using dsDNA relies on endogenous cGAS activity. If your cell line has a defect in cGAS (common in some cancer lines), dsDNA will fail to activate STING even if STING is present. cGAMP bypasses this variable.

Part 3: The "Self-Validating" Protocol

This protocol uses a Gain-of-Signal (WT) vs. Loss-of-Signal (KO) approach.

Reagents Required[1][3][4][5][6][7][8]

• Ligand: 2'3'-cGAMP Disodium (Reconstitute to 1 mg/mL in endotoxin-free water).

• Delivery Agent: Digitonin (permeabilization) or Lipofectamine RNAiMAX (transfection). Note: cGAMP is a charged dinucleotide and does not passively cross the membrane efficiently in all cell types.

• Antibodies: anti-STING, anti-pTBK1 (Ser172), anti-pIRF3 (Ser396), anti-Vinculin (Loading Control).

Experimental Workflow

The following diagram outlines the logical flow of the validation experiment.

Figure 2: The binary outcome required for validation. Any signal in the KO line indicates incomplete knockout or a mixed population.

Step-by-Step Methodology

1. Preparation

• Seed Cells: Plate WT and STING KO cells (e.g., 5 x 10^5 cells/well in 6-well plates) 18–24 hours prior to treatment. Ensure 70-80% confluency.

2. Stimulation (Digitonin Permeabilization Method)

This method is preferred for rapid, synchronous activation.

• Buffer Prep: Prepare a permeabilization buffer (50 mM HEPES, 100 mM KCl, 3 mM MgCl2, 0.1 mM DTT, 85 mM Sucrose, 0.2% BSA, 1 mM ATP, 0.1 mM GTP).

• Add cGAMP: Dilute 2'3'-cGAMP Disodium to 10 µg/mL in the permeabilization buffer.

• Add Digitonin: Add Digitonin to a final concentration of 5 µg/mL (optimize between 2–10 µg/mL for your cell line).

• Incubate: Add mix to cells. Incubate for 30 minutes at 37°C.

• Replace Media: Remove buffer, wash once with PBS, and add fresh complete culture media.

• Secondary Incubation: Incubate for an additional 2–4 hours to allow phosphorylation signaling to accumulate.

3. Lysate Collection & Western Blot[2]

• Lysis: Lyse cells in RIPA buffer supplemented with Protease and Phosphatase Inhibitor Cocktails. Crucial: Phosphatase inhibitors preserve the p-TBK1/p-IRF3 signal.

• Blotting: Run SDS-PAGE. Transfer to nitrocellulose/PVDF.

• Probing:

  • Anti-STING: Confirm absence of protein band in KO.

  • Anti-p-IRF3 (S396): The definitive functional marker. WT should show a strong band; KO should be completely blank.

  • Anti-p-TBK1 (S172): Upstream marker. WT positive; KO negative.

Part 4: Troubleshooting & Expert Tips

• "I see no signal in my WT cells."

  • Cause: Poor delivery. cGAMP is negatively charged.

  • Solution: Ensure you are using Digitonin or a transfection reagent (Lipofectamine). Passive addition to media only works in cells with high SLC19A1 transporter expression (e.g., THP-1). For HEK293 or HeLa, permeabilization is mandatory.

• "I see a faint band in my KO cells."

  • Cause: The cell population is not clonal. You have a "knock-down," not a "knock-out."

  • Solution: Re-isolate single clones and repeat the cGAMP stimulation. A true KO must show zero responsiveness to high-dose cGAMP.

References

• DMXAA vs cGAMP Specificity : Conlon, J. et al. (2013). Mouse, but not human STING, binds and signals in response to the vascular disrupting agent 5,6-dimethylxanthenone-4-acetic acid.Journal of Immunology . Link

• cGAMP as the Endogenous Ligand : Wu, J. et al. (2013). Cyclic GMP-AMP is an endogenous second messenger in innate immune signaling by cytosolic DNA.[4][5][6]Science . Link

• STING Signaling Pathway : Tanaka, Y. & Chen, Z.J. (2012).[7] STING specifies IRF3 phosphorylation by TBK1 in the cytosolic DNA signaling pathway.Science Signaling . Link

• Validation Protocols : InvivoGen. (n.d.). STING Ligands - Review.InvivoGen Website . Link

• cGAMP Disodium Product Data : MedChemExpress. (2023). cGAMP disodium Datasheet.MedChemExpress .[5] Link

Sources

• 1. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | The STING/TBK1/IRF3/IFN type I pathway is defective in cystic fibrosis [frontiersin.org]
• 4. 2’3’-cGAMP (sodium salt) | Cell Signaling Technology [cellsignal.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. support.nanotempertech.com [support.nanotempertech.com]
• 7. uochb.cz [uochb.cz]

Navigating the Maze of Cyclic Dinucleotide Detection: A Comparative Guide to cGAMP ELISA Kit Cross-Reactivity

For Immediate Release

ANN ARBOR, MI – February 5, 2026 – In the intricate landscape of innate immunity and host-pathogen interactions, the accurate detection of cyclic dinucleotides (CDNs) is paramount. Cyclic GMP-AMP (cGAMP), a critical second messenger in the cGAS-STING pathway, exists in several isomeric forms, each with distinct biological origins and functions. Consequently, the specificity of immunoassays used for their detection is not just a technical detail but a fundamental requirement for data integrity. This guide provides a comprehensive comparison of the cross-reactivity profiles of commercially available cGAMP ELISA kits, offering researchers, scientists, and drug development professionals a critical resource for selecting the appropriate tools for their studies.

The Central Role of cGAMP and the Specificity Challenge

The discovery of cyclic dinucleotides as signaling molecules has revolutionized our understanding of cellular defense mechanisms. The mammalian cGAS enzyme synthesizes 2'3'-cGAMP in response to cytosolic DNA, triggering the STING pathway and subsequent type I interferon production. Conversely, bacteria produce other isomers, such as 3'3'-cGAMP and c-di-AMP/c-di-GMP, which can also modulate host immune responses. The structural similarities among these isomers present a significant challenge for immunoassay development, where antibody specificity is the cornerstone of reliable quantification.

This guide delves into the performance of several commercially available cGAMP ELISA kits, with a focus on their cross-reactivity with other cyclic dinucleotides. Understanding these profiles is crucial to avoid misinterpretation of experimental results, particularly when studying complex biological systems where multiple CDN isomers may be present.

The Principle of Competitive ELISA for Small Molecule Detection

The majority of cGAMP ELISA kits employ a competitive enzyme-linked immunosorbent assay format. This method is ideal for detecting small molecules like cGAMP. In this setup, free cGAMP in the sample competes with a fixed amount of enzyme-labeled cGAMP (tracer) for binding to a limited number of specific antibody-binding sites, typically coated on a microplate. The amount of tracer that binds to the antibody is inversely proportional to the concentration of cGAMP in the sample. After a washing step to remove unbound reagents, a substrate is added, which is converted by the enzyme on the tracer into a colored product. The intensity of the color is then measured, and a standard curve is used to determine the concentration of cGAMP in the original sample.

The specificity of the antibody is the most critical factor determining the assay's cross-reactivity. An antibody with high specificity will preferentially bind to the target cGAMP isomer, with minimal binding to other structurally related molecules.

Comparative Analysis of cGAMP ELISA Kit Cross-Reactivity

The following tables summarize the manufacturer-reported cross-reactivity data for several commercially available cGAMP ELISA kits. It is important to note that direct, independent, peer-reviewed comparisons of these kits are scarce, and the data presented here is primarily from the manufacturers' own validation studies.

Table 1: Cross-Reactivity Profile of 2'3'-cGAMP ELISA Kits

Analyte	Cayman Chemical 2'3'-cGAMP ELISA Kit	Arbor Assays DetectX® 2',3'-cGAMP ELISA Kit	Invitrogen 2'3'-Cyclic GAMP Competitive ELISA Kit
2'3'-cGAMP	100%	100%	100%
2'2'-cGAMP	0.8%[1]	1.97%[2]	Data not publicly available
3'3'-cGAMP	<0.01%[1]	0.03%[2]	Data not publicly available
3'2'-cGAMP	Data not provided	Data not provided	Data not publicly available
c-di-AMP	<0.01%[1]	Data not provided	Data not publicly available
c-di-GMP	<0.01%[1]	Data not provided	Data not publicly available
cGMP	<0.01%[1]	Data not provided	Data not publicly available
cAMP	<0.01%[1]	Data not provided	Data not publicly available
ATP	<0.01%[1]	Data not provided	Data not publicly available
GTP	<0.01%[1]	Data not provided	Data not publicly available

Table 2: Cross-Reactivity Profile of 3'3'-cGAMP ELISA Kits

Analyte	Cayman Chemical 3'3'-cGAMP ELISA Kit	Arbor Assays DetectX® 3',3'-cGAMP Immunoassay Kit
3'3'-cGAMP	100%	100%
3'2'-cGAMP	0.018%	Data not provided
2'3'-cGAMP	0.006%	Data not provided
2'2'-cGAMP	0.002%	Data not provided
c-di-GMP	0.004%	Data not provided
c-di-AMP	<0.001%	Data not provided
pApG	0.002%	Data not provided
ATP	<0.001%	Data not provided
GTP	<0.001%	Data not provided
AMP	<0.001%	Data not provided
GMP	<0.001%	Data not provided
cAMP	<0.001%	Data not provided
cGMP	<0.001%	Data not provided

Table 3: Cross-Reactivity Profile of 3'2'-cGAMP ELISA Kits

Analyte	Cayman Chemical 3'2'-cGAMP ELISA Kit
3'2'-cGAMP	100%
2'2'-cGAMP	0.27%
3'3'-cGAMP	0.0009%
2'3'-cGAMP	0.0006%
pApG	0.0004%
c-di-GMP	0.0001%
ATP	<0.0001%

Best Practices for Evaluating and Mitigating Cross-Reactivity

To ensure the validity of experimental findings, it is imperative for researchers to perform their own validation of any chosen ELISA kit within their specific experimental context.

Experimental Protocol for Assessing Cross-Reactivity

The following is a generalized protocol for determining the cross-reactivity of a cGAMP ELISA kit.

Objective: To determine the percentage of cross-reactivity of a cGAMP ELISA kit with various cyclic dinucleotides.

Materials:

• cGAMP ELISA Kit (including standards, antibodies, tracer, wash buffer, substrate, and stop solution)

• The specific cGAMP isomer the kit is designed to detect (e.g., 2'3'-cGAMP)

• A panel of potentially cross-reacting cyclic dinucleotides (e.g., 3'3'-cGAMP, c-di-AMP, c-di-GMP, etc.)

• Microplate reader capable of measuring absorbance at the appropriate wavelength (typically 450 nm)

• Precision pipettes and sterile, nuclease-free tubes

Procedure:

• Prepare Standards: Prepare a serial dilution of the target cGAMP isomer standard according to the kit manufacturer's instructions. This will be used to generate the standard curve.

• Prepare Cross-Reactant Solutions: Prepare serial dilutions of each of the potentially cross-reacting cyclic dinucleotides. The concentration range should be broad enough to potentially elicit a response in the assay.

• Perform the ELISA:

  • Add the standards, controls, and serial dilutions of the cross-reactants to the appropriate wells of the ELISA plate.

  • Follow the kit manufacturer's protocol for the addition of the antibody and enzyme-labeled cGAMP (tracer).

  • Incubate the plate for the recommended time and temperature.

  • Wash the plate according to the kit's instructions to remove unbound reagents.

  • Add the substrate and incubate for the recommended time to allow for color development.

  • Stop the reaction using the provided stop solution.

• Read the Plate: Measure the absorbance of each well using a microplate reader at the specified wavelength.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations. A four-parameter logistic (4-PL) curve fit is typically used.

  • For each cross-reactant, determine the concentration that causes 50% inhibition of the maximum signal (IC50). This is the concentration of the cross-reactant that displaces 50% of the enzyme-labeled cGAMP from the antibody.

  • Determine the IC50 for the target cGAMP isomer from the standard curve.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of target cGAMP / IC50 of cross-reactant) x 100

Interpretation of Results: A lower percentage of cross-reactivity indicates a higher specificity of the ELISA kit for the target cGAMP isomer.

Visualizing the Workflow: Competitive ELISA for Cross-Reactivity Assessment

Caption: Workflow for determining cGAMP ELISA kit cross-reactivity.

Conclusion: Informed Decisions for Robust Research

The choice of a cGAMP ELISA kit should be guided by a thorough understanding of its specificity and the context of the research question. For studies aiming to differentiate between host- and bacterially-derived CDNs, a highly specific assay with minimal cross-reactivity is essential. The data presented in this guide, sourced from manufacturer disclosures, provides a valuable starting point for this critical decision-making process. However, it is incumbent upon the researcher to independently validate the performance of their chosen assay to ensure the generation of accurate and reproducible data, thereby upholding the integrity of their scientific contributions.

References

• Interchim. 2'3'-cGAMP ELISA Kit Booklet.[Link]

• MDPI. Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation.[Link]

Sources

• 1. interchim.fr [interchim.fr]
• 2. arborassays.com [arborassays.com]

Technical Guide: cGAMP Disodium Dose-Response Profiling in HEK-Blue™ STING Cells

Executive Summary

This guide provides a rigorous technical framework for generating dose-response curves for 2'3'-cGAMP disodium using the HEK-Blue™ STING reporter system. As the endogenous ligand for mammalian STING (Stimulator of Interferon Genes), 2'3'-cGAMP exhibits significantly higher affinity (Kd ~4 nM) compared to bacterial cyclic dinucleotides (CDNs) like 3'3'-cGAMP.

For researchers in immunotherapy and drug discovery, correctly profiling this ligand is the "gold standard" for validating STING pathway activation. This guide compares 2'3'-cGAMP against key alternatives (3'3'-cGAMP and DMXAA) to demonstrate specificity and potency, supported by self-validating experimental protocols.

Mechanism of Action & Reporter System

To interpret the dose-response curve, one must understand the signal transduction cascade being modeled. The HEK-Blue™ STING cell line is engineered to quantify the activation of the IRF3 pathway, a hallmark of Type I Interferon (IFN) induction.

The Signaling Cascade[1]

• Ligand Binding: cGAMP binds the STING dimer in the endoplasmic reticulum (ER).

• Translocation: STING undergoes a conformational change and translocates to the Golgi.

• Kinase Recruitment: STING recruits TBK1, which phosphorylates IRF3.[1]

• Reporter Activation: Phospho-IRF3 dimerizes, enters the nucleus, and binds ISRE/ISG54 promoters, driving the secretion of embryonic alkaline phosphatase (SEAP).

Figure 1: The cGAS-STING signaling axis leading to SEAP reporter expression.

Material Analysis: Why 2'3'-cGAMP Disodium?

When selecting a STING agonist for dose-response assays, the specific isomer and salt form are critical variables.

Product Comparison Table

Feature	2'3'-cGAMP (Disodium)	3'3'-cGAMP	DMXAA
Origin	Mammalian (Endogenous)	Bacterial / Synthetic	Synthetic
Linkage	Mixed (2'-5', 3'-5')	Canonical (3'-5', 3'-5')	Small Molecule
Human STING Affinity	High ( nM)	Low ( M)	None (Inactive)
Solubility	High (PBS/Water)	Moderate	Low (Requires DMSO)
Role in Assay	Primary Agonist	Low-potency Comparator	Negative Control (Human)

Why Disodium? The free acid form of cGAMP is less stable and harder to solubilize. The disodium salt form ensures rapid dissolution in physiological buffers (PBS or water) at neutral pH, preventing acid-catalyzed hydrolysis of the phosphodiester bonds during stock preparation.

Experimental Protocol: Dose-Response Generation

Objective: Determine the EC50 of 2'3'-cGAMP in HEK-Blue™ STING cells.

Reagents Required[2][3]

• Cells: HEK-Blue™ STING (InvivoGen).

• Agonist: 2'3'-cGAMP Disodium Salt (reconstituted to 1 mg/mL in endotoxin-free water).

• Detection: QUANTI-Blue™ Solution (or similar SEAP detection reagent).

• Media: DMEM, 4.5 g/L glucose, 10% Heat-Inactivated FBS (HI-FBS).

Workflow Diagram

Figure 2: Step-by-step workflow for generating the dose-response curve.

Detailed Methodology

• Stock Preparation: Dissolve 2'3'-cGAMP disodium in endotoxin-free water to 1 mg/mL. Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• Dilution Series: Prepare a semi-log dilution series in culture media. Recommended range: 100

  g/mL down to 0.01 g/mL .

• Cell Seeding:

  • Wash HEK-Blue™ STING cells with PBS and detach.

  • Resuspend in fresh growth media (HEK-Blue detection media can be used if available, otherwise DMEM+10% HI-FBS).

  • Density: ~50,000 cells per well in a flat-bottom 96-well plate (180

    L volume).

• Stimulation: Add 20

  L of the cGAMP dilutions to the wells.

  • Control 1: Endotoxin-free water (Negative).

  • Control 2: DMXAA (100

    g/mL) – Should show NO signal in human cells.

• Incubation: Incubate for 20–24 hours at 37°C, 5% CO2.

• Quantification:

  • Prepare QUANTI-Blue™ reagent.[2]

  • Transfer 20

    L of cell supernatant to a new plate.

  • Add 180

    L of QUANTI-Blue™.

  • Incubate at 37°C for 1–3 hours (monitor color change to blue).

  • Measure Optical Density (OD) at 620–655 nm .

Data Interpretation & Expected Results

When plotting OD (y-axis) vs. log-concentration (x-axis), you should observe a sigmoidal dose-response curve.

Expected Performance Metrics

Parameter	2'3'-cGAMP (Human STING)	3'3'-cGAMP (Human STING)	DMXAA (Human STING)
EC50 Range	0.5 – 5 g/mL (~1–7 M)	> 50 g/mL	N/A (No activation)
Max Signal (Emax)	High (OD > 2.0)	Moderate/Low	Baseline
Curve Shape	Steep Sigmoidal	Shallow / Right-shifted	Flat Line

Analysis:

• Specificity Check: If DMXAA triggers a signal, your cell line may be contaminated with murine STING or is not the human variant.[3]

• Potency Check: 2'3'-cGAMP should be roughly 10–50x more potent than 3'3'-cGAMP. If the curves overlap, check the integrity of your 2'3'-cGAMP stock (hydrolysis degrades it to linear GMP-AMP, which is inactive).

Troubleshooting & Optimization

Issue: High Background Signal

• Cause: Endogenous Alkaline Phosphatase (AP) in the serum.

• Solution: Ensure FBS is Heat-Inactivated (HI) (56°C for 30 min). Alternatively, use specific HEK-Blue™ Detection media which is optimized to suppress endogenous AP.

Issue: Low Signal Intensity

• Cause: Ligand degradation or low cell density.

• Solution: cGAMP is sensitive to phosphodiesterases (ENPP1). Ensure cells are healthy and not over-confluent before seeding. Use fresh aliquots of cGAMP.

Issue: "Hook Effect" at High Doses

• Cause: Toxicity or receptor saturation.

• Solution: If OD drops at the highest concentration (e.g., 100

  g/mL), exclude that point from EC50 calculation.

References

• InvivoGen. HEK-Blue™ STING Cells Product Information. Available at: [Link][2]

• Chen, L., et al. (2013). The structural basis of cyclic GMP-AMP isomerisation by cGAS. Nature. [Link]

• Gao, P., et al. (2013). Structure-function analysis of STING activation by c[G(2',5')pA(3',5')p] and targeting by antiviral molecules. Cell. [Link]

• Conlon, J., et al. (2013). Mouse, but not human STING, binds and signals in response to the vascular disrupting agent DMXAA. The Journal of Immunology. [Link]

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. cedarlanelabs.com [cedarlanelabs.com]
• 3. Mouse, but not human STING, binds and signals in response to the vascular disrupting agent DMXAA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: 2'3'-cGAMP vs. 3'3'-cGAMP Potency in Human Systems

Topic: Comparing 2'3'-cGAMP and 3'3'-cGAMP Potency in Human Cells Content Type: Technical Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

[1][2]

Executive Summary

In human cellular systems, 2'3'-cGAMP is the superior STING agonist compared to its linkage isomer 3'3'-cGAMP .[1]

• 2'3'-cGAMP (mammalian endogenous ligand) binds human STING (hSTING) with high affinity (

  ) due to its unique linkage, which induces the "closed" conformation required for robust downstream signaling.

• 3'3'-cGAMP (bacterial canonical ligand) binds hSTING with significantly lower affinity (

  ) and is a weak inducer of the interferon response in human myeloid cells, although it remains potent in murine systems (e.g., Dnb alleles).

Verdict: For experiments involving human STING activation, immunotherapy development, or vaccine adjuvants, 2'3'-cGAMP is the required standard. 3'3'-cGAMP should be reserved for bacterial signaling studies or murine-specific comparative controls.

Mechanistic Basis: The Linkage Specificity

The disparity in potency stems from the structural compatibility between the cyclic dinucleotide (CDN) linkage and the STING ligand-binding domain (LBD).

Structural Divergence

• 2'3'-cGAMP: Produced by mammalian cGAS.[1][2][3][4][5] Contains a non-canonical mixed linkage: a

  phosphodiester bond between Guanosine and Adenosine, and a standard bond between Adenosine and Guanosine.[6][1]

• 3'3'-cGAMP: Produced by bacteria (e.g., Vibrio cholerae).[7] Contains two standard

  phosphodiester bonds.

hSTING Binding Dynamics

Human STING (R232 allele) has evolved to specifically recognize the 2'-5' linkage. Crystallographic studies reveal that 2'3'-cGAMP fits snugly into the binding pocket, interacting with residues Arg238 and Arg232 to trigger a 180° rotation of the ligand-binding domain. This conformational "closure" is essential for the recruitment of TBK1.

In contrast, 3'3'-cGAMP lacks the specific geometry to stabilize this closed conformation in human STING variants, leading to unstable binding and weak signal transduction.

Figure 1: cGAS-STING Signaling Cascade

Caption: The 2'3'-cGAMP isomer drives robust STING activation, whereas 3'3'-cGAMP binds weakly, failing to efficiently trigger the TBK1-IRF3 axis in human cells.[8]

Quantitative Performance Comparison

The following data aggregates typical values observed in human myeloid cell lines (e.g., THP-1) and biophysical assays.

Parameter	2'3'-cGAMP (Mammalian)	3'3'-cGAMP (Bacterial)	Impact on Experiment
hSTING Binding Affinity ( )	~ 4 nM	~ 1.04 µM	2'3' binds ~250x tighter; essential for physiological relevance.
EC50 (IFN- Induction)	10 - 50 nM *	> 10 µM	3'3' requires massive concentrations to elicit a response.
ENPP1 Hydrolysis	Highly Susceptible	Less Susceptible	Critical: 2'3' is degraded rapidly extracellularly; use ENPP1 inhibitors or electroporation for accurate intracellular potency checks.
Murine Potency	High	High	Both work well in mice (Dnb allele), often leading to false equivalencies if mouse data is extrapolated to humans.

*Note: EC50 values depend heavily on the delivery method (digitonin vs. liposomes vs. passive transport). Passive transport EC50 values are typically in the micromolar range (10-30 µM) due to poor membrane permeability.

Experimental Protocol: Validating Potency in Human Cells

Objective: To quantify the differential potency of 2'3'-cGAMP vs. 3'3'-cGAMP using a luciferase reporter system in THP-1 cells.

System: THP-1-Dual™ Cells (InvivoGen) or equivalent ISRE-Luciferase reporter lines.

Reagents Required[9][2][5][10][11]

• Ligands: 2'3'-cGAMP and 3'3'-cGAMP (reconstituted in endotoxin-free water).

• Permeabilization Agent: Digitonin (optional but recommended to bypass transport variability).

• Assay: QUANTI-Luc™ or standard Luciferase assay kit.

Step-by-Step Workflow

• Cell Preparation:

  • Seed THP-1-Dual cells at

    cells/well in a 96-well flat-bottom plate.

  • Use RPMI 1640 medium supplemented with 10% heat-inactivated FBS.

• Ligand Stimulation (Dose Response):

  • Prepare a serial dilution of both cGAMP isomers (Range: 100 µM down to 1 nM).

  • Method A (Passive): Add ligands directly to the media. (Note: Requires higher concentrations due to SLC19A1/SLC7A1 limits).

  • Method B (Digitonin): Permeabilize cells with digitonin (5 µg/mL) in permeabilization buffer for 30 mins at 37°C, then replace with growth media. This measures intrinsic STING potency, removing transport bias.

• Incubation:

  • Incubate cells for 20–24 hours at 37°C, 5% CO₂.

• Readout:

  • Transfer 20 µL of cell culture supernatant to a white/opaque 96-well plate.

  • Add 50 µL of Luciferase detection reagent.

  • Measure luminescence immediately using a microplate reader (0.1s integration time).

• Data Analysis:

  • Plot Relative Light Units (RLU) vs. Log[Concentration].

  • Calculate EC50 using a non-linear regression (4-parameter logistic fit).

Figure 2: Experimental Workflow for Potency Assay

Caption: Standardized workflow for assessing differential STING agonist potency using an ISRE-Luciferase reporter system.

Expert Insights & Troubleshooting

• The "Transport" Trap: Researchers often observe lower-than-expected potency for 2'3'-cGAMP when added directly to media. This is because CDNs are negatively charged and cross membranes poorly.

  • Correction: Always distinguish between extracellular potency (dependent on SLC19A1 transporters) and intracellular potency (dependent on STING affinity). For pure potency comparison, use digitonin permeabilization or Lipofectamine.

• The ENPP1 Factor: Extracellular 2'3'-cGAMP is rapidly hydrolyzed by the ecto-enzyme ENPP1. 3'3'-cGAMP is also a substrate but the kinetics differ.

  • Tip: If observing weak activity in whole blood or serum-containing media, add an ENPP1 inhibitor (e.g., MV-658) or use non-hydrolyzable analogs (e.g., 2'3'-cGsAsMP) to verify if stability is the limiting factor.

• Species Confusion: Do not use murine cell lines (e.g., RAW 264.7) to validate human drug candidates. Mouse STING is more promiscuous and will respond robustly to 3'3'-cGAMP, yielding false positives for human translation.

References

• Gao, P., et al. (2013). Structure-function analysis of STING activation by c[G(2',5')pA(3',5')p] and targeting by antiviral DMXAA.[10] Cell, 154(4), 748-762.[10] Link

• Ablasser, A., et al. (2013). cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that activates STING. Nature, 498(7454), 380-384. Link

• Zhang, X., et al. (2013). Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING. Molecular Cell, 51(2), 226-235. Link

• Diner, E. J., et al. (2013). The innate immune DNA sensor cGAS produces a noncanonical cyclic dinucleotide that activates human STING. Cell Reports, 3(5), 1355-1361. Link

• Carozza, J. A., et al. (2020). 2'3'-cGAMP is an immunotransmitter produced by cancer cells and regulated by ENPP1. Nature, 580, 493–498. Link

Sources

• 1. 2',3'-cGAMP | AAT Bioquest [aatbio.com]
• 2. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 3. pnas.org [pnas.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 6. Frontiers | Activation of STING Based on Its Structural Features [frontiersin.org]
• 7. Cyclic GMP-AMP Containing Mixed Phosphodiester Linkages Is An Endogenous High Affinity Ligand for STING - PMC [pmc.ncbi.nlm.nih.gov]
• 8. At the Crossroads of the cGAS-cGAMP-STING Pathway and the DNA Damage Response: Implications for Cancer Progression and Treatment [mdpi.com]
• 9. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure-function analysis of STING activation by c[G(2',5')pA(3',5')p] and targeting by antiviral DMXAA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bpsbioscience.com [bpsbioscience.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling cGAMP (disodium): From Vial to Disposal

As a key activator of the STING (Stimulator of Interferon Genes) pathway, cyclic GMP-AMP (cGAMP) is a critical tool in immunology and oncology research.[1][2] While its biological activity is the focus of our work, the safe and effective handling of this compound is the foundation of reliable and reproducible science. This guide provides a direct, field-tested approach to managing cGAMP (disodium salt) in the laboratory, ensuring both personnel safety and experimental integrity.

It is important to note that Safety Data Sheets (SDS) for cGAMP (disodium) present some conflicting information. While some sources classify it as non-hazardous, others identify it as a potential irritant to the skin, eyes, and respiratory tract, and as harmful if swallowed.[3][4] In alignment with best laboratory practices and the principle of As Low As Reasonably Achievable (ALARA) exposure, this guide adopts the more stringent safety precautions. The primary physical hazard arises from the compound's fine, powdered form, which can be easily aerosolized during handling.

Core Principles for Safe Handling

The safe handling of any chemical reagent is built on three pillars: a thorough risk assessment, effective containment, and stringent personal hygiene.

• Risk Assessment: Before any new procedure, evaluate the quantities being used, the potential for aerosol generation, and the duration of handling.

• Containment: The primary strategy is to keep the powdered compound contained. This is best achieved by using engineering controls like a chemical fume hood or a ventilated balance enclosure, especially during weighing and reconstitution.[3]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[4] Do not eat, drink, or smoke in areas where cGAMP is handled.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and should be tailored to the specific task being performed. The following recommendations are based on a conservative risk assessment aimed at preventing all routes of potential exposure.

• Eye and Face Protection: Given the risk of serious eye irritation (H319), ANSI-approved safety glasses with side shields are the absolute minimum requirement.[4] For tasks involving larger quantities of powder (>100 mg) or where there is a significant risk of splashing, a full-face shield should be worn over safety glasses.

• Hand Protection: Chemical-resistant nitrile gloves are mandatory to prevent skin contact.[5] cGAMP is classified as a skin irritant (H315).[4] Always inspect gloves for tears or holes before use. If contact occurs, remove the glove immediately, wash your hands thoroughly, and don a new glove.

• Body Protection: A standard, fully-fastened laboratory coat is required to protect personal clothing and prevent the transfer of the compound outside of the work area.[5][6]

• Respiratory Protection: This is a critical control measure due to the risk of respiratory irritation (H335) from airborne powder.[4]

  • For Weighing and Reconstitution: These tasks MUST be performed in a certified chemical fume hood, a powder containment hood, or a ventilated balance enclosure.

  • If Engineering Controls are Unavailable: In the rare event that these engineering controls are not accessible, a NIOSH-approved N95 (or higher) filtering facepiece respirator is required for any task that may generate dust.[7][8]

Table 1: PPE Requirements by Laboratory Task

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection/Containment
Receiving/Storage	Safety Glasses	None Required	None Required	None Required
Weighing Powder	Safety Glasses (Face shield for >100mg)	Nitrile Gloves	Lab Coat	Required: Chemical Fume Hood or Ventilated Enclosure
Reconstituting	Safety Glasses	Nitrile Gloves	Lab Coat	Required: Chemical Fume Hood or Benchtop with care
Handling Solutions	Safety Glasses	Nitrile Gloves	Lab Coat	Not Required (aerosol risk is negligible)
Spill Cleanup (Powder)	Safety Glasses & Face Shield	Nitrile Gloves	Lab Coat	Required: N95 Respirator (if outside a hood)
Waste Disposal	Safety Glasses	Nitrile Gloves	Lab Coat	Not Required

Operational and Disposal Plans: A Step-by-Step Guide

Adhering to a standardized workflow minimizes variability and enhances safety. The following protocols cover the lifecycle of cGAMP in a typical laboratory setting.

Workflow for Safe cGAMP Handling

Caption: Workflow for handling cGAMP (disodium).

Experimental Protocols

1. Reconstitution of Lyophilized cGAMP Powder:

• Objective: To safely dissolve the powdered cGAMP into a usable stock solution.

• Methodology:

  • Don all required PPE (lab coat, safety glasses, nitrile gloves).

  • Perform all work within a chemical fume hood or ventilated enclosure.

  • Before opening, gently tap the vial on a hard surface to ensure all powder is at the bottom.

  • Carefully uncap the vial.

  • Using a calibrated pipette, slowly add the desired volume of sterile, nuclease-free water or buffer down the side of the vial. Do not squirt the solvent directly onto the powder, as this can create aerosols.

  • Recap the vial securely.

  • Vortex gently until the powder is completely dissolved.

  • Transfer the solution to a clearly labeled, sterile microcentrifuge tube for storage. It is recommended to create single-use aliquots to avoid repeated freeze-thaw cycles.[9]

2. Emergency Procedures for Spills and Exposure:

• Objective: To provide immediate and effective responses to accidental exposure or release.

• Methodology:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

  • Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[3][4]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3][4]

  • Small Powder Spill (inside a fume hood): Gently cover the spill with paper towels. Wet the paper towels with 70% ethanol to dampen the powder and prevent aerosolization. Wipe up the material, placing the contaminated towels in a sealed bag for chemical waste disposal. Clean the area again with 70% ethanol.

  • Small Powder Spill (outside a fume hood): Evacuate the immediate area. Don an N95 respirator before re-entering. Gently cover the spill with wetted paper towels (do not pour liquid directly on the spill). Proceed as described above.

3. Waste Disposal:

• Contaminated Solids: All items that have come into direct contact with cGAMP powder (e.g., weigh boats, pipette tips, gloves, contaminated paper towels) should be placed in a clearly labeled hazardous chemical waste container.[10]

• Unused Solutions: Unused or expired cGAMP solutions should not be poured down the drain. They must be collected and disposed of through your institution's hazardous chemical waste program.[11] While not classified as environmentally hazardous, it is a potent signaling molecule, and its release into the environment should be avoided.

By integrating these safety protocols and operational plans into your daily workflow, you can handle cGAMP (disodium) with confidence, ensuring the safety of your team and the integrity of your groundbreaking research.

References

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Disodium cocoamphodiacetate. Retrieved from [Link]

• Redox. (2022). Safety Data Sheet: Disodium 5'-Guanylate (GMP). Retrieved from [Link]

• Jena Bioscience. (2025). Safety data sheet: 3',3',3'-cAAG. Retrieved from [Link]

• Liu, L., & Chen, J. J. (2021). Protocol for detection of cGAMP-induced STING oligomerization in cultured cells. STAR protocols, 2(3), 100652.
• Pole, A. C., & Kranzusch, P. J. (2023).

• YouTube. (2023). Lingyin Li (Stanford) 1: Hijacking the cGAS-STING pathway for cancer immunotherapy. Retrieved from [Link]

• ResearchGate. (n.d.). Stability of the dd‐2′,3′‐CDNs 1 and 2 and of the reference compound 2′,3′‐cGAMP against poxin catalyzed degradation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Protocol for detection of cGAMP-induced STING oligomerization in cultured cells. Retrieved from [Link]

• Bai, J., & Liu, F. (2019). The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism. Diabetes, 68(6), 1099–1108.

• European Industrial Gases Association. (n.d.). Selection of Personal Protective Equipment. Retrieved from [Link]

• YouTube. (2022). How To: Lab Waste. Retrieved from [Link]

• PubMed. (2021). Cytosolic Delivery of Thiolated Mn-cGAMP Nanovaccine to Enhance the Antitumor Immune Responses. Retrieved from [Link]

• PNAS. (2022). Restoration of cGAS in cancer cells promotes antitumor immunity via transfer of cancer cell–generated cGAMP. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclic guanosine monophosphate–adenosine monophosphate. Retrieved from [Link]

• bioRxiv. (2024). A microscopy reporter for cGAMP reveals rare cGAS activation following DNA damage, and a lack of correlation with micronuclear cGAS enrichment. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• National Institutes of Health. (n.d.). Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP in complex biological samples. Retrieved from [Link]

• National Institutes of Health. (n.d.). ABCC1 transporter exports the immunostimulatory cyclic dinucleotide cGAMP. Retrieved from [Link]

• PharmaState Academy. (2019). Personal Protective Equipment (PPEs)- Safety Guideline. Retrieved from [Link]

• YouTube. (2021). Donning Personal Protective Equipment for AGMP. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 2'3'-cGAMP. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2'3'-cGAMP | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. redox.com [redox.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. eiga.eu [eiga.eu]
• 8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 9. Protocol for detection of cGAMP-induced STING oligomerization in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. carlroth.com [carlroth.com]